2-Isopropylphenyl Diphenyl Phosphate-d10

Core Science & Biosynthesis

2-Isopropylphenyl Diphenyl Phosphate-d10 chemical properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and analysis of 2-Isopropylphenyl Diphenyl Phosphate-d10. This deuterated internal standard is crucial for the accurate quantification of its non-labeled parent compound, a widely used flame retardant and plasticizer, in various environmental and biological matrices.

Core Chemical Properties

2-Isopropylphenyl Diphenyl Phosphate-d10 is the deuterium-labeled form of 2-Isopropylphenyl Diphenyl Phosphate (B84403).[1] The following table summarizes its key chemical and physical properties. Data for the non-deuterated analogue is included for reference where specific data for the d10 isotopologue is not available.

Property	Value	Source
Molecular Formula	C₂₁H₁₁D₁₀O₄P	[2]
Molecular Weight	378.42 g/mol	[2]
Unlabeled CAS Number	64532-94-1	[3]
Appearance	Viscous light yellow liquid (for non-deuterated)	[4]
Boiling Point	220-230 °C (for non-deuterated isomer mixture)	[5]
Water Solubility	<0.1 g/100 mL at 25 °C (for non-deuterated isomer mixture)	[5]
Log Kow	5.31 (for non-deuterated)	[4]

Synthesis and Manufacturing

The production of isopropylphenyl diphenyl phosphates typically involves a multi-step process. While a specific protocol for the d10 isotopologue is not publicly available, a general synthesis pathway can be inferred from patented manufacturing processes for the non-deuterated compound.[6][7]

A common approach involves the alkylation of phenol (B47542) with propylene, followed by phosphorylation. To introduce the deuterium (B1214612) labels, deuterated starting materials would be required.

Logical Workflow for Synthesis

The following diagram illustrates a generalized workflow for the synthesis of isopropylphenyl diphenyl phosphates.

Caption: Generalized Synthesis Workflow for Isopropylphenyl Diphenyl Phosphate.

Experimental Protocols

Accurate quantification of 2-isopropylphenyl diphenyl phosphate in environmental and biological samples necessitates the use of a stable isotope-labeled internal standard such as the d10 analogue. The following outlines a general experimental protocol for its use in analytical methods like Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation and Analysis Workflow

Caption: Analytical Workflow for Quantification using the d10 Internal Standard.

Detailed Methodologies

1. Sample Preparation:

• Air Sampling: A defined volume of air is drawn through a quartz filter. The filter is spiked with a known amount of 2-isopropylphenyl diphenyl phosphate-d15 (a commonly used internal standard for this class of compounds, d10 would be used similarly).[8]

• Extraction: The collected analytes are extracted from the filter using a suitable solvent, such as ethyl acetate, often aided by ultrasonication and shaking.[8]

• Purification: For complex matrices, a solid-phase extraction (SPE) step may be employed for cleanup.[8]

2. Instrumental Analysis:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a common technique for the analysis of semi-volatile organic compounds like isopropylphenyl diphenyl phosphates.[8]

  • Column: A non-polar capillary column, such as a Zorbax Eclipse Plus C18, is often used for separation.[4]

  • Detector: A mass selective detector is used for identification and quantification.[8]

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS, particularly with electrospray ionization (ESI), is also utilized for the analysis of these compounds.[4]

  • Ionization: ESI in positive ion mode is often employed.[4]

  • Mass Analyzer: A triple quadrupole or time-of-flight (TOF) mass spectrometer provides high sensitivity and selectivity.[4]

3. Quantification:

• Quantification is typically performed using the isotope dilution method. The ratio of the signal from the native analyte to the deuterated internal standard is used to construct a calibration curve for accurate concentration determination.

Biological Activity and Signaling Pathways

While specific signaling pathway studies for the d10 isotopologue are not available, research on the non-deuterated 2-isopropylphenyl diphenyl phosphate indicates potential biological activity. It has been shown to inhibit the human androgen receptor.[3] Furthermore, related organophosphate flame retardants have been found to antagonize estrogen, retinoic acid, and retinoic X receptors, leading to adverse reproductive outcomes in animal models.[9] Diphenyl phosphate (DPHP), a major metabolite of several organophosphate esters including 2-isopropylphenyl diphenyl phosphate, is often monitored in human urine as a biomarker of exposure.[10][11]

The following diagram illustrates the potential interaction and metabolic relationship.

Caption: Potential Biological Interactions of 2-Isopropylphenyl Diphenyl Phosphate.

Conclusion

2-Isopropylphenyl Diphenyl Phosphate-d10 serves as an essential analytical tool for researchers studying the environmental fate and toxicology of its corresponding flame retardant. This guide provides a foundational understanding of its properties and applications, offering a starting point for further research and method development. The provided workflows for synthesis and analysis, along with insights into potential biological activities, aim to support the scientific community in addressing the challenges associated with this class of compounds.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 4-Isopropylphenyl Diphenyl Phosphate-d10 [lgcstandards.com]
• 3. 2-Isopropylphenyl Diphenyl Phosphate | 64532-94-1 [chemicalbook.com]
• 4. Isopropylphenyl diphenyl phosphate | C21H21O4P | CID 34148 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chembk.com [chembk.com]
• 6. US4351780A - Process for preparing isopropylphenyl/phenyl phosphate - Google Patents [patents.google.com]
• 7. CN103214518A - Method for producing IPPP (Isopropyl Phenyl diphenyl Phosphate) - Google Patents [patents.google.com]
• 8. series.publisso.de [series.publisso.de]
• 9. researchgate.net [researchgate.net]
• 10. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 11. Quantification of three chlorinated dialkyl phosphates, diphenyl phosphate, 2,3,4,5-tetrabromobenzoic acid, and four other organophosphates in human urine by solid phase extraction-high performance liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Characterization of 2-Isopropylphenyl Diphenyl Phosphate-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 2-Isopropylphenyl Diphenyl Phosphate-d10. This deuterated organophosphate ester is a valuable tool in various research applications, particularly as an internal standard in mass spectrometry-based quantification of its non-deuterated analog, a known flame retardant and plasticizer. The strategic incorporation of ten deuterium (B1214612) atoms provides a distinct mass shift, enabling precise and accurate measurements in complex matrices.

Synthesis of 2-Isopropylphenyl Diphenyl Phosphate-d10

The synthesis of 2-Isopropylphenyl Diphenyl Phosphate-d10 is a two-step process. The first step involves the deuteration of the aromatic ring of 2-isopropylphenol (B134262), followed by a phosphorylation reaction to introduce the diphenyl phosphate (B84403) moiety.

Step 1: Synthesis of 2-Isopropylphenol-d5

The key to the synthesis is the preparation of the deuterated precursor, 2-isopropylphenol-d5. A robust and efficient method for this is acid-catalyzed hydrogen-deuterium (H-D) exchange on the aromatic ring of 2-isopropylphenol using deuterium oxide (D₂O) as the deuterium source.

Experimental Protocol: Acid-Catalyzed Deuteration of 2-Isopropylphenol

• Catalyst Preparation: An acidic resin, such as Amberlyst-15, is dried under high vacuum over a desiccant (e.g., sulfuric acid) for 24 hours to ensure it is anhydrous.

• Reaction Setup: In a sealed reaction vessel, 2-isopropylphenol (1.0 eq.) is dissolved in deuterium oxide (D₂O, excess). The dried acidic resin (e.g., 10 wt% of the phenol) is then added to the solution.

• Reaction Conditions: The reaction mixture is heated to a temperature ranging from 80 to 120 °C and stirred for 24 to 48 hours. The progress of the deuteration can be monitored by ¹H NMR by observing the disappearance of the aromatic proton signals.

• Work-up: After cooling to room temperature, the reaction mixture is filtered to remove the catalyst. The D₂O is removed under reduced pressure. The resulting crude deuterated 2-isopropylphenol can be purified by column chromatography on silica (B1680970) gel using a mixture of hexane (B92381) and ethyl acetate (B1210297) as the eluent.

Step 2: Phosphorylation of 2-Isopropylphenol-d5

The deuterated phenol (B47542) is then reacted with a phosphorylating agent to yield the final product. A common and effective method is the use of diphenyl phosphoryl chloride.

Experimental Protocol: Phosphorylation of 2-Isopropylphenol-d5

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), the synthesized 2-isopropylphenol-d5 (1.0 eq.) is dissolved in a dry, aprotic solvent such as dichloromethane (B109758) or toluene. A non-nucleophilic base, such as triethylamine (B128534) or pyridine (B92270) (1.2 eq.), is added to the solution.

• Addition of Phosphorylating Agent: The solution is cooled to 0 °C in an ice bath. Diphenyl phosphoryl chloride (1.1 eq.) is added dropwise to the stirred solution.

• Reaction Conditions: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 12 to 24 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: The reaction mixture is washed sequentially with a dilute acid solution (e.g., 1 M HCl), a saturated sodium bicarbonate solution, and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel using a gradient of hexane and ethyl acetate to afford pure 2-Isopropylphenyl Diphenyl Phosphate-d10.

Synthesis Workflow

Caption: General workflow for the synthesis of 2-Isopropylphenyl Diphenyl Phosphate-d10.

Characterization of 2-Isopropylphenyl Diphenyl Phosphate-d10

Thorough characterization is essential to confirm the identity, purity, and extent of deuteration of the synthesized compound. The primary analytical techniques employed are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation and for confirming the positions and extent of deuteration.

• ¹H NMR (Proton NMR): The ¹H NMR spectrum is expected to show a significant reduction or complete absence of signals in the aromatic region corresponding to the deuterated phenyl ring. The signals for the isopropyl group protons and the protons on the two non-deuterated phenyl rings should be present.

• ²H NMR (Deuterium NMR): The ²H NMR spectrum will show signals corresponding to the deuterium atoms on the aromatic ring, confirming their presence and location.

• ³¹P NMR (Phosphorus NMR): The ³¹P NMR spectrum will show a single peak, characteristic of the phosphate ester environment. The chemical shift will be similar to that of the non-deuterated analog.

• ¹³C NMR (Carbon NMR): The ¹³C NMR spectrum will show signals for all carbon atoms. The signals for the deuterated carbons will appear as multiplets due to C-D coupling, and their intensity will be reduced.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and to confirm the incorporation of the deuterium atoms. High-resolution mass spectrometry (HRMS) is particularly useful for obtaining an accurate mass measurement.

• Expected Molecular Ion: The molecular weight of the non-deuterated 2-Isopropylphenyl Diphenyl Phosphate (C₂₁H₂₁O₄P) is approximately 368.12 g/mol . With the incorporation of ten deuterium atoms on one of the phenyl rings, the molecular weight of 2-Isopropylphenyl Diphenyl Phosphate-d10 (C₂₁H₁₁D₁₀O₄P) is expected to be approximately 378.18 g/mol .

• Fragmentation Pattern: The mass spectrum will also show a characteristic fragmentation pattern. The isotopic distribution of the molecular ion peak and its fragments will confirm the presence and number of deuterium atoms.

Quantitative Data Summary

The following tables summarize the key quantitative data for 2-Isopropylphenyl Diphenyl Phosphate-d10 and its non-deuterated analog.

Table 1: Physicochemical Properties

Property	2-Isopropylphenyl Diphenyl Phosphate (Non-deuterated)	2-Isopropylphenyl Diphenyl Phosphate-d10 (Calculated)
Molecular Formula	C₂₁H₂₁O₄P	C₂₁H₁₁D₁₀O₄P
Molecular Weight	368.36 g/mol	378.42 g/mol
CAS Number	64532-94-1	2733216-22-1[1]
Appearance	Colorless to pale yellow liquid	Colorless to pale yellow liquid

Table 2: Expected Spectroscopic Data

Technique	2-Isopropylphenyl Diphenyl Phosphate (Non-deuterated)	2-Isopropylphenyl Diphenyl Phosphate-d10 (Expected)
¹H NMR	Aromatic protons, isopropyl protons, phenyl protons	Isopropyl protons, phenyl protons (reduced aromatic signals)
³¹P NMR	Single peak	Single peak (similar chemical shift)
MS (m/z)	[M+H]⁺ ≈ 369.13	[M+H]⁺ ≈ 379.19

Logical Relationships in Application

The primary application of 2-Isopropylphenyl Diphenyl Phosphate-d10 is as an internal standard for the quantification of its non-deuterated counterpart in environmental or biological samples. The workflow for this application is outlined below.

Workflow for Quantification using Isotope Dilution Mass Spectrometry

References

• 1. benchchem.com [benchchem.com]

2-Isopropylphenyl Diphenyl Phosphate-d10 CAS number and molecular weight

This technical guide provides a comprehensive overview of 2-Isopropylphenyl Diphenyl Phosphate-d10, including its chemical properties, and relevant toxicological and metabolic information primarily based on its non-deuterated analogue, 2-Isopropylphenyl Diphenyl Phosphate (B84403). This document is intended for researchers, scientists, and professionals in drug development and chemical safety assessment.

Chemical and Physical Properties

2-Isopropylphenyl Diphenyl Phosphate is a member of the organophosphate ester class of compounds, widely utilized as flame retardants and plasticizers.[1][2] The deuterated form, 2-Isopropylphenyl Diphenyl Phosphate-d10, serves as a valuable internal standard for analytical quantification.

Property	Value	Reference
Compound Name	2-Isopropylphenyl Diphenyl Phosphate-d10	[3]
Molecular Formula	C21D10H11O4P	[3][4]
Molecular Weight	378.424 g/mol	[3][4]
Unlabelled CAS Number	64532-94-1	[3][5][6][7]
Appearance	Viscous light yellow liquid (for unlabelled)	[1]
Solubility	Insoluble in water	[1]
Log Kow	5.31 (for unlabelled)	[1]

Toxicology and Biological Effects

Isopropylated triphenyl phosphates, including 2-isopropylphenyl diphenyl phosphate, have been the subject of toxicological research due to their widespread use and potential for human exposure.[2]

Neurotoxicity: Studies on commercial isopropylated triphenyl phosphate formulations have investigated their potential for organophosphate-induced delayed neurotoxicity (OPIDN).[8] Acute neurotoxicity in hens was observed only at high doses.[8] However, signs of OPIDN were reported in hens administered o-isopropylphenyl diphenyl phosphate.[8] The toxicity profile, particularly neurotoxicity, is dependent on the proportion of ortho-isomers present in the mixture.[8]

Reproductive and Developmental Toxicity: An increasing number of studies have associated exposure to isopropylated triphenyl phosphates with reproductive and developmental toxicity.[2] Research on Japanese Medaka has shown that 2-isopropylphenyl diphenyl phosphate can lead to adverse reproductive outcomes.[9]

Endocrine Disruption: 2-Isopropylphenyl diphenyl phosphate has been found to exhibit antagonistic activity towards estrogen, retinoic acid, and retinoic X receptors.[9] This endocrine-disrupting potential is a significant area of ongoing research. Isopropylated triphenyl phosphate has also been found to induce significant estrogenic activity.[2]

Metabolism

Upon exposure, 2-isopropylphenyl diphenyl phosphate is metabolized to diphenyl phosphate (DPHP), which is a major metabolite also of several other organophosphate esters.[10] The detection of DPHP in biological samples is often used as a biomarker of exposure to its parent compounds.

Metabolism of 2-Isopropylphenyl Diphenyl Phosphate to Diphenyl Phosphate (DPHP).

Signaling Pathway Interactions

The endocrine-disrupting effects of 2-isopropylphenyl diphenyl phosphate are mediated through its interaction with various nuclear receptors. Its antagonistic activity can interfere with normal hormonal signaling pathways.

References

• 1. Isopropylphenyl diphenyl phosphate | C21H21O4P | CID 34148 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ISOPROPYLATED TRIPHENYL PHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 3. 2-Isopropylphenyl Diphenyl Phosphate-d10 [lgcstandards.com]
• 4. 2-Isopropylphenyl Diphenyl Phosphate-d10 | CymitQuimica [cymitquimica.com]
• 5. 2-Isopropylphenyl Diphenyl Phosphate | CAS#:64532-94-1 | Chemsrc [chemsrc.com]
• 6. 64532-94-1|2-Isopropylphenyl diphenyl phosphate|BLD Pharm [bldpharm.com]
• 7. 2-Isopropylphenyl Diphenyl Phosphate | 64532-94-1 [chemicalbook.com]
• 8. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 9. researchgate.net [researchgate.net]
• 10. industrialchemicals.gov.au [industrialchemicals.gov.au]

Environmental Fate and Transport of 2-Isopropylphenyl Diphenyl Phosphate-d10: A Technical Guide

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: This document summarizes the available scientific information on the environmental fate and transport of 2-Isopropylphenyl Diphenyl Phosphate (B84403). Specific data for the deuterated form (d10) is limited; therefore, this guide primarily relies on data from studies on the non-deuterated compound as a proxy, a standard practice in environmental risk assessment when data for isotopically labeled analogues is unavailable. The minor difference in molecular weight is not expected to significantly alter its environmental behavior.

Introduction

2-Isopropylphenyl diphenyl phosphate (IPPDP) is an organophosphate ester widely used as a flame retardant and plasticizer in various consumer and industrial products, including PVC plastics, hydraulic fluids, and textiles.[1][2][3] Its additive nature allows it to leach from these products, leading to its distribution in the environment.[4] Understanding the environmental fate and transport of its deuterated isotopologue, 2-Isopropylphenyl Diphenyl Phosphate-d10, is crucial for its use as an internal standard in environmental and biological monitoring studies, enabling accurate quantification and risk assessment of the parent compound.

Physicochemical Properties

The environmental behavior of a chemical is largely dictated by its physical and chemical properties. The table below summarizes key properties for 2-Isopropylphenyl Diphenyl Phosphate.

Property	Value	Reference
Molecular Formula	C₂₁D₁₀H₁₁O₄P	[5]
Molecular Weight	378.42 g/mol	[5]
Physical State	Viscous light yellow liquid	[1]
Boiling Point	424.2 °C at 760 mmHg	[6]
Flash Point	> 200 °F	[1]
Vapor Pressure	3.515 x 10⁻⁷ mm Hg at 25 °C (estimated)	[1]
Water Solubility	Insoluble	[1]
Log K_ow_ (Octanol-Water Partition Coefficient)	5.31 (measured)	[1]
Log K_oc_ (Soil Organic Carbon-Water Partitioning Coefficient)	18400 (estimated)	[1]
Henry's Law Constant	Low (estimated)	[1]

Environmental Fate

The environmental fate of a substance describes the processes that affect its distribution and chemical form in the environment. This includes degradation (biotic and abiotic) and partitioning between different environmental compartments.

Degradation

3.1.1. Biodegradation

Biodegradation is a key process in the environmental degradation of IPPDP.[4] Microbial metabolism, particularly through enzymatic hydrolysis of the ester bonds, is the primary mechanism.[4]

• Aerobic Conditions: In the presence of oxygen, IPPDP is readily biodegradable.[1][4] Studies in activated sludge have shown significant mineralization. One study reported that 9.4%, 48.8%, and 61.8% of the C-14 labeled compound evolved as ¹⁴CO₂ after 7, 28, and 48 days, respectively.[1] A river die-away study indicated 55-80% biodegradation after 2 to 10 days.[1] The primary degradation product is often diphenyl phosphate (DPHP).[4][7]

• Anaerobic Conditions: Biodegradation also occurs under anaerobic conditions, albeit potentially at a slower rate.[2]

The table below summarizes available data on the biodegradation of IPPDP.

System	Conditions	Degradation Extent	Time	Reference
Activated Sludge	Aerobic, static	9.4% (as ¹⁴CO₂)	7 days	[1]
Activated Sludge	Aerobic, static	48.8% (as ¹⁴CO₂)	28 days	[1]
Activated Sludge	Aerobic, static	61.8% (as ¹⁴CO₂)	48 days	[1]
River Water	Aerobic	55%	2 days	[1]
River Water	Aerobic	80%	10 days	[1]
Freshwater Sediment	Aerobic & Anaerobic	Slow biodegradation	Not specified	[1]

3.1.2. Abiotic Degradation

• Hydrolysis: IPPDP can undergo hydrolysis, breaking the ester bonds. This process is generally slow under neutral pH conditions but can be more significant in acidic or alkaline environments.[4] The primary hydrolysis product is diphenyl phosphate (DPHP) and the corresponding isopropylphenol.[7]

• Photodegradation: In the atmosphere, vapor-phase IPPDP is expected to be degraded rapidly by reaction with photochemically produced hydroxyl radicals, with an estimated half-life of 0.85 days.[1] In sunlit surface waters, both direct photolysis (absorption of UV radiation) and indirect photolysis (reaction with photosensitizers like dissolved organic matter) contribute to its degradation.[4]

Environmental Distribution

The following diagram illustrates the key environmental fate and transport pathways for 2-Isopropylphenyl Diphenyl Phosphate.

References

• 1. Isopropylphenyl diphenyl phosphate | C21H21O4P | CID 34148 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 3. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 4. benchchem.com [benchchem.com]
• 5. 2-Isopropylphenyl Diphenyl Phosphate-d10 [lgcstandards.com]
• 6. 2-Isopropylphenyl Diphenyl Phosphate | CAS#:64532-94-1 | Chemsrc [chemsrc.com]
• 7. industrialchemicals.gov.au [industrialchemicals.gov.au]

Metabolic Fate of 2-Isopropylphenyl Diphenyl Phosphate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Isopropylphenyl diphenyl phosphate (B84403) (2IPPDPP) is a member of the isopropylated triaryl phosphate (ITP) ester family, widely utilized as a flame retardant and plasticizer in various consumer and industrial products. Its prevalence in the environment and potential for human exposure have raised concerns, necessitating a thorough understanding of its metabolic pathways in vivo. This technical guide provides a comprehensive overview of the current knowledge on the metabolic fate of 2IPPDPP, summarizing key quantitative data, detailing experimental methodologies, and visualizing the metabolic processes.

Metabolic Pathways of 2-Isopropylphenyl Diphenyl Phosphate

The in vivo metabolism of 2IPPDPP proceeds through a series of Phase I and Phase II reactions, primarily involving hydrolysis, hydroxylation, and conjugation. The key metabolic transformations are outlined below.

Phase I Metabolism

The initial and primary metabolic step for 2IPPDPP is the cleavage of its ester bonds, a process of hydrolysis. This reaction is catalyzed by various esterases, such as carboxylesterases, present in the liver and blood. This hydrolysis leads to the formation of two primary metabolites:

• Diphenyl phosphate (DPHP): This is a common metabolite for many organophosphate esters and is formed by the cleavage of the isopropylphenyl group.[1]

• mono-Isopropylphenyl phenyl phosphate (ip-PPP): This metabolite results from the loss of one of the phenyl groups.[1]

Further Phase I reactions can occur, including the hydroxylation of the isopropyl group or the phenyl rings, leading to the formation of hydroxylated metabolites. Additionally, novel metabolites have been tentatively identified, suggesting further oxidative processes:

• mono-Isopropenylphenyl diphenyl phosphate: This metabolite is likely formed through the dehydrogenation of the isopropyl group.[1]

• hydroxy-Isopropylphenyl diphenyl phosphate: This results from the hydroxylation of the isopropylphenyl moiety.[1]

Phase II Metabolism

The hydroxylated metabolites and DPHP can undergo Phase II conjugation reactions, such as glucuronidation or sulfation. These processes increase the water solubility of the metabolites, facilitating their excretion from the body, primarily through urine.

Figure 1: Proposed metabolic pathway of 2-Isopropylphenyl Diphenyl Phosphate.

Quantitative Data on Tissue Distribution

The following tables summarize the available quantitative data on the distribution of 2IPPDPP and its primary metabolite, DPHP, in various tissues from in vivo studies. It is important to note that comprehensive quantitative data for all identified metabolites of 2IPPDPP across different species and tissues are still limited.

Table 1: Concentration of 2-Isopropylphenyl Diphenyl Phosphate (2IPPDPP) in Tissues of Japanese Medaka (Oryzias latipes) after 35-day Exposure

Tissue	Concentration at 1.6 µg/L Exposure (ng/g lipid weight)	Concentration at 8 µg/L Exposure (ng/g lipid weight)	Concentration at 40 µg/L Exposure (ng/g lipid weight)
Ovary	327.7	-	2746.1
Liver	89.7	-	1164.8
Brain	64.4	-	1152.6
Muscle	109.3	-	2797.1

Data extracted from a study on Japanese medaka exposed to 2IPPDPP in water.

Table 2: Concentration of Diphenyl Phosphate (DPHP) in Tissues of FVB Mice after 12-week Chronic Exposure via Drinking Water

Tissue	Concentration at 0.1 mg/L Exposure	Concentration at 1 mg/L Exposure	Concentration at 10 mg/L Exposure
Blood	Not specified	Significantly higher than control	Significantly higher than control
Liver	Dose-dependent increase	Dose-dependent increase	Dose-dependent increase
Visceral Fat	Dose-dependent increase	Dose-dependent increase	Dose-dependent increase
Mammary Glands	Dose-dependent increase	Dose-dependent increase	Dose-dependent increase

Data extracted from a study on the chronic exposure of mice to DPHP.[2] While not a direct study of 2IPPDPP, this provides insight into the distribution of its major metabolite.

Experimental Protocols

This section details the methodologies for key experiments in the study of the in vivo metabolism of 2IPPDPP and related compounds.

Animal Model and Dosing Regimen (Rodent Study Example)

A common approach for studying the metabolism of organophosphate esters involves rodent models. The following is a generalized protocol based on studies of related compounds.

• Animal Model: Male Sprague Dawley rats, 7-8 weeks of age, are typically used. Animals are quarantined for a week before the study.

• Housing: Animals are housed in a controlled environment with a 12-hour light/dark cycle and access to standard chow and water ad libitum.

• Dosing Preparation: 2-Isopropylphenyl diphenyl phosphate is dissolved in a suitable vehicle, such as corn oil, to achieve the desired concentrations.

• Administration: The test compound is administered via oral gavage once daily for a specified period (e.g., 4 to 90 days). Dosing volumes are typically calculated based on the most recent body weight.

• Dose Groups: Multiple dose groups are established, including a vehicle control group, to assess dose-dependent effects.

Sample Collection and Preparation

• Euthanasia and Tissue Collection: At the end of the study period, animals are euthanized. Blood is collected via cardiac puncture. Tissues such as the liver, kidney, brain, and adipose tissue are excised, weighed, and snap-frozen in liquid nitrogen for subsequent analysis. Urine and feces can be collected throughout the study using metabolic cages.

• Sample Homogenization: Tissues are homogenized in an appropriate buffer.

• Extraction: Metabolites are extracted from the homogenized tissues, plasma, or urine using liquid-liquid extraction (LLE) or solid-phase extraction (SPE).

Analytical Methodology

The identification and quantification of 2IPPDPP and its metabolites are typically performed using high-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC/MS).

• Chromatographic Separation:

  • LC-MS/MS: A C18 reversed-phase column is commonly used for separation with a gradient elution of mobile phases such as water with formic acid and acetonitrile.

  • GC/MS: A capillary column is used for separation, often with a temperature gradient program.

• Mass Spectrometry Detection:

  • LC-MS/MS: Electrospray ionization (ESI) in either positive or negative mode is used, with multiple reaction monitoring (MRM) for specific quantification of the parent compound and its metabolites.

  • GC/MS: Electron ionization (EI) is typically used, with selected ion monitoring (SIM) for targeted analysis.

• Quantification: Stable isotope-labeled internal standards are used to ensure accurate quantification. Calibration curves are generated using authentic standards of the parent compound and its metabolites.

Figure 2: General experimental workflow for in vivo metabolism studies.

Conclusion and Future Directions

The in vivo metabolism of 2-isopropylphenyl diphenyl phosphate involves hydrolysis to DPHP and ip-PPP, followed by further oxidation and conjugation. While DPHP is a well-recognized metabolite, the complete metabolic profile, including the quantification of novel metabolites like mono-isopropenylphenyl diphenyl phosphate and hydroxy-isopropylphenyl diphenyl phosphate in various tissues, remains an area for further investigation. Future research should focus on conducting comprehensive in vivo studies in mammalian models to generate detailed quantitative data on the tissue distribution and excretion of all major metabolites. Such data are crucial for accurate risk assessment and for understanding the potential toxicological implications of human exposure to 2IPPDPP.

References

• 1. Toxicity of Flame Retardant Isopropylated Triphenyl Phosphate: Liver, Adrenal, and Metabolic Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NIEHS Report on the In Vivo Repeat Dose Biological Potency Study of 2-Ethylhexyl Diphenyl Phosphate (CASRN 1241-94-7) in Male Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats (Gavage Studies) - NCBI Bookshelf [ncbi.nlm.nih.gov]

Toxicological Profile of 2-Isopropylphenyl Diphenyl Phosphate-d10

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a toxicological profile for 2-Isopropylphenyl Diphenyl Phosphate (B84403) (CAS No. 28108-99-8), hereafter referred to as 2IPPDPP. This information serves as a technical surrogate for its deuterated isotopologue, 2-Isopropylphenyl Diphenyl Phosphate-d10. The substitution of hydrogen with deuterium (B1214612) is not expected to significantly alter the toxicological properties of the molecule.

Executive Summary

2-Isopropylphenyl Diphenyl Phosphate (2IPPDPP) is a prominent organophosphate ester used as a flame retardant and plasticizer. It is a major component of commercial flame retardant mixtures like Firemaster 550.[1][2] Widespread environmental detection and human exposure have necessitated a thorough evaluation of its toxicological profile.[3] This guide synthesizes the available data on the acute, systemic, reproductive, developmental, and endocrine-disrupting effects of 2IPPDPP and related isopropylphenyl diphenyl phosphates (IPPs). Key findings indicate potential for reproductive and developmental toxicity, neurotoxicity, and endocrine disruption, particularly through the antagonism of nuclear receptors.[4][5]

Quantitative Toxicological Data

The following tables summarize the quantitative data from various toxicological studies on 2IPPDPP and related isopropylated triphenyl phosphate (IPTPP) mixtures.

Table 1: Acute and Systemic Toxicity

Endpoint	Species	Route	Value	Observations	Reference
Acute Oral LD50	Rat	Oral	>2000 mg/kg bw	Low acute toxicity.
Acute Dermal LD50	Rat	Dermal	>10000 mg/kg bw	Low acute dermal toxicity.
90-Day Repeated Dose	Rat	Oral (gavage)	LOAEL: 25 mg/kg-day	Lowest dose tested.	[3]
28-Day Repeated Dose	Rat	Oral	NOAEL (Male): 100 mg/kg bw/day	Increased adrenal weights and slight fatty changes in the adrenal cortex at higher doses.

| 28-Day Repeated Dose | Rat | Oral | NOAEL (Female): 500 mg/kg bw/day | | |

Table 2: Reproductive & Developmental Toxicity

Endpoint	Species	Exposure	Value	Observations	Reference
Reproductive Performance	Sprague Dawley Rat	Oral (feed)	Perturbed at ≥10,000 ppm	Administered from gestation day 6 to postnatal day 28.	[2][5]
Pup Development	Sprague Dawley Rat	Oral (feed)	Effects at ≥1000 ppm	Reduction in body weights, delays in pubertal endpoints, and/or reduced cholinesterase activity.	[2][5]
Reproductive & Developmental Toxicity	Rat	Oral	NOAEL: 25 mg/kg-day	Reduced fertility and pup survival observed.	[3]

| Reproductive & Developmental Toxicity | Rat | Oral | LOAEL: 100 mg/kg-day | Reduced fertility and pup survival observed. |[3] |

Table 3: Endocrine Disruption (In Vitro)

Endpoint	Assay System	Value	Effect	Reference
Estrogen Receptor (ER) Antagonism	Medaka ER	IC50: 29.0 µM	Antagonist	[4]
Retinoic Acid Receptor (RAR) Antagonism	Medaka RAR	IC50: 14.6 µM	Antagonist	[4]
Retinoid X Receptor (RXR) Antagonism	Medaka RXR	IC50: 39.4 µM	Antagonist	[4]
Androgen Receptor (AR) Antagonism	Cell-based transactivation assay	Positive	Antagonist	[6]
Glucocorticoid Receptor (GR) Antagonism	Cell-based transactivation assay	Positive	Antagonist	[6]

| Pregnane X Receptor (PXR) Agonism | Cell-based transactivation assay | Positive | Agonist |[6] |

Table 4: Neurotoxicity

Endpoint	Species	Exposure	Value	Observations	Reference
Acute Neurotoxicity	Hen	Oral	Signs at >2000 mg/kg bw	Ataxia reported at high doses.
Organophosphate-Induced Delayed Neuropathy (OPIDN)	Hen	Oral	1000 mg/kg bw/day (twice daily for 6 days)	Signs of OPIDN reported with o-isopropylphenyl diphenyl phosphate.

| Larval Sensorimotor Response | Zebrafish (Danio rerio) | Aqueous (0.0002 µM to 0.2 µM) | Hypoactivity | Disruption of gene sets for neurotransmitter synthesis and retinoic acid signaling. |[7][8] |

Experimental Protocols

Detailed methodologies for key toxicological assessments are provided below.

3.1 Japanese Medaka (Oryzias latipes) Reproductive Toxicity Assay

This protocol is based on methodologies used to assess the reproductive and developmental effects of endocrine-disrupting chemicals in fish.[9][10][11]

• Test Organism: Japanese Medaka (Oryzias latipes), from 1-day post-hatch to maturity.[10]

• Exposure Duration: A full life-cycle test can be conducted, typically lasting up to 6 months to cover sexual differentiation, development, and maturity.[10][11]

• Test Concentrations: A minimum of five test concentrations are used, along with a solvent control (e.g., acetone (B3395972) or DMSO) and a dilution water control.[11][12] The highest concentration is determined based on acute toxicity data (e.g., one-tenth of the 96h LC50) and water solubility.[12]

• Exposure System: A flow-through exposure system is recommended to maintain constant concentrations of the test substance.[12]

• Breeding and Reproduction Trials: After the exposure period, fish are paired (e.g., one exposed male with one unexposed female) to assess reproductive success.[10]

• Endpoints Measured:

  • Parental (F0) Generation: Survival, growth (body weight), secondary sexual characteristics, gonadosomatic index (GSI), hepatosomatic index (HSI), and histopathology of gonads and liver.[9][11]

  • Reproductive Success: Fecundity (number of eggs produced per female per day), fertilization rate.[9]

  • Offspring (F1) Generation: Embryonic lesion occurrence, hatchability, time to hatch, larval survival, and growth.[9][11]

• Biochemical Analysis: Vitellogenin (VTG) induction in male fish is a key biomarker for estrogenic activity.[9]

3.2 In Vitro Nuclear Receptor Transactivation Assay

This protocol describes a common method to assess the agonistic or antagonistic activity of a compound on nuclear receptors.[6][13]

• Cell Lines: Mammalian cell lines (e.g., Chinese hamster ovary cells, human embryonic kidney 293 cells) that do not endogenously express the receptor of interest are used.

• Transfection: Cells are transiently transfected with two plasmids:

  • An expression vector containing the full-length cDNA of the human nuclear receptor (e.g., ERα, AR, PXR).

  • A reporter plasmid containing a luciferase gene under the control of a promoter with specific hormone response elements (HREs) for the receptor.

• Assay Procedure (Antagonist Mode):

  • Transfected cells are seeded into multi-well plates.

  • Cells are co-exposed to a fixed concentration of a known receptor agonist (e.g., 17β-estradiol for ERα) and varying concentrations of the test chemical (e.g., 2IPPDPP).

  • After an incubation period (typically 24 hours), cells are lysed.

  • Luciferase activity is measured using a luminometer.

• Data Analysis: A decrease in luciferase activity in the presence of the test chemical indicates an antagonistic effect. Data are typically expressed as a percentage of the activity induced by the agonist alone. IC50 values (the concentration causing 50% inhibition) are calculated from the dose-response curve.[4]

Visualizations: Pathways and Workflows

4.1 Signaling Pathway: Nuclear Receptor Antagonism

Organophosphate esters like 2IPPDPP can act as endocrine disruptors by interfering with nuclear hormone receptor signaling. The diagram below illustrates the general mechanism of antagonism.

Caption: Mechanism of 2IPPDPP as a nuclear receptor antagonist.

4.2 Experimental Workflow: Medaka Reproductive Toxicity Assay

The following diagram outlines the key phases and endpoints of a multigenerational reproductive toxicity study using the Japanese Medaka model.

Caption: Workflow for a Japanese Medaka reproductive toxicity study.

References

• 1. researchgate.net [researchgate.net]
• 2. virtualibiblioteka.vu.lt [virtualibiblioteka.vu.lt]
• 3. doh.wa.gov [doh.wa.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. In vitro endocrine disruption potential of organophosphate flame retardants via human nuclear receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Assessing molecular changes underlying isopropylated phenyl phosphate (IPP)-induced larval sensorimotor response deficits in zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A proposed multigeneration protocol for Japanese medaka (Oryzias latipes) to evaluate effects of endocrine disruptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Reproductive success and behavior of Japanese medaka (Oryzias latipes) exposed to 4‐tert‐octylphenol | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 11. env.go.jp [env.go.jp]
• 12. 2.2.2. Test concentrations [bio-protocol.org]
• 13. Current in vitro high throughput screening approaches to assess nuclear receptor activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Isomers of isopropylated diphenyl phosphate and their properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isopropylated diphenyl phosphate (B84403) (IPP) is a complex mixture of organophosphate esters widely utilized as a flame retardant and plasticizer in various industrial and consumer products.[1][2] This technical guide provides an in-depth overview of the isomers of IPP, detailing their physicochemical properties, synthesis, and analytical characterization. Furthermore, it explores the current understanding of their biological effects, with a focus on the molecular mechanisms and signaling pathways implicated in their toxicity. This document is intended to serve as a comprehensive resource for researchers, scientists, and professionals in drug development and related fields who are investigating the environmental and health impacts of these prevalent compounds.

Introduction

Isopropylated diphenyl phosphate is not a single chemical entity but rather a technical mixture of triaryl phosphates. These mixtures are produced by the phosphorylation of isopropylated phenols, resulting in a range of isomers with varying degrees of isopropylation on the phenyl rings.[2][3] The composition of these commercial mixtures can vary, but they generally consist of mono-, di-, and tri-isopropylated phenyl phosphates, with the isopropyl groups occupying ortho, meta, or para positions on the aromatic rings. The widespread use of IPPs in products such as plastics, electronics, and furniture has led to their ubiquitous presence in the environment and detectable levels in human tissues, raising concerns about their potential adverse health effects.[1][2]

Physicochemical Properties of IPP Isomers

The physicochemical properties of IPP isomers, such as boiling point, vapor pressure, and water solubility, are crucial for understanding their environmental fate and transport, as well as their toxicokinetics. While data for every individual isomer is not available, the following tables summarize the known properties for specific isomers and technical mixtures.

Isomer	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Vapor Pressure (Pa at 20°C)	Water Solubility (mg/L at 20-25°C)	Log Kow
Mono-isopropylated Isomers
ortho-isopropylphenyl diphenyl phosphate	C₂₁H₂₁O₄P	368.36	175 at 6.7 Pa	6.7 x 10⁻⁶	~2.2 (for mixture)[4]	5.31 (for mixture)[4]
meta-isopropylphenyl diphenyl phosphate	C₂₁H₂₁O₄P	368.36	180 at 27 Pa	2.0 x 10⁻⁵	~2.2 (for mixture)[4]	5.31 (for mixture)[4]
para-isopropylphenyl diphenyl phosphate	C₂₁H₂₁O₄P	368.36	185 at 6.7 Pa	3.8 x 10⁻⁶	~2.2 (for mixture)[4]	5.31 (for mixture)[4]
Di-isopropylated Isomers (Mixture)	C₂₄H₂₇O₄P	410.45	220-270 at 4 mm Hg[2]	Data not available	Data not available	Data not available
Tri-isopropylated Isomers (Mixture)	C₂₇H₃₃O₄P	452.52	220-270 at 0.53 kPa[1]	2.1 x 10⁻⁸ mm Hg (for 4-isomer)[1]	0.33[3]	Data not available
Technical IPP Mixture	Variable	Variable	>400 at 101.325 kPa[5][6]	0 at 25°C[5][6]	0.33[3][5][6]	4.92 at 25°C[3]

Synthesis and Experimental Protocols

General Synthesis of Isopropylated Diphenyl Phosphate

The industrial synthesis of IPP mixtures involves a two-step process: the alkylation of phenol (B47542) followed by phosphorylation.

Workflow for the Synthesis of Isopropylated Diphenyl Phosphate

Caption: General workflow for the industrial synthesis of isopropylated diphenyl phosphate.

A detailed laboratory-scale protocol for the synthesis of a monoisopropylphenyl/phenyl phosphate containing mixture is described in US Patent 4,351,780A.[7] The process involves the alkylation of phenol with propylene using p-toluene sulfonic acid as a catalyst, followed by distillation to remove unreacted phenol, and subsequent phosphorylation of the resulting isopropylphenol mixture with phosphorus oxychloride.[7]

Analytical Characterization

The analysis of complex IPP isomer mixtures requires sophisticated analytical techniques, primarily gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy.

The following is a general protocol for the analysis of IPP isomers in a sample matrix.

Experimental Workflow for GC-MS Analysis of IPP Isomers

Caption: A typical workflow for the extraction and GC-MS analysis of IPP isomers from a sample.

Detailed GC-MS Parameters: A detailed method for the determination of IPP in workplace air is provided by Publisso.[4][8]

• Sampling: Air is drawn through a quartz filter spiked with an internal standard (e.g., triphenyl phosphate-d15).[4][8]

• Extraction: The filter is extracted with ethyl acetate (B1210297) using an ultrasonic bath and a horizontal shaker.[4][8]

• Purification (Optional): Solid-phase extraction can be used for heavily contaminated samples.[4][8]

• GC-MS Conditions:

  • Column: A non-polar or semi-polar capillary column (e.g., 5% phenyl-methylpolysiloxane) is typically used.

  • Injector: Split/splitless injector, with splitless mode for trace analysis.

  • Oven Program: A temperature gradient is employed to separate the isomers, for example, starting at a lower temperature and ramping up to around 300°C.

  • Mass Spectrometer: Operated in either full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for enhanced sensitivity in quantitative analysis.[4][8]

³¹P NMR is a powerful tool for characterizing organophosphorus compounds.[9][10][11][12][13][14][15]

• ³¹P NMR: Provides information about the phosphorus environment. The chemical shifts in ³¹P NMR are sensitive to the substituents on the phosphate group.[9][10][13][14] Different degrees of isopropylation will result in distinct signals.

• ¹H and ¹³C NMR: These techniques are used to elucidate the structure of the isopropyl and phenyl groups, including the position of substitution (ortho, meta, para).

Biological Effects and Signaling Pathways

Recent studies have begun to uncover the biological activities of IPP isomers, revealing their potential to disrupt key cellular processes.

Neurotoxicity

IPP mixtures have been shown to exhibit neurotoxic effects.[7] Studies in zebrafish have demonstrated that exposure to IPP can lead to behavioral abnormalities, including hypoactivity.[7] The underlying mechanisms are thought to involve the disruption of neurotransmitter systems.[7]

Potential Neurotoxic Mechanism of IPP Isomers

Caption: Hypothesized mechanism of IPP-induced neurotoxicity involving neurotransmitter system disruption.

Developmental and Reproductive Toxicity

IPP has been identified as a developmental and reproductive toxicant. Studies in zebrafish have linked IPP exposure to developmental abnormalities.[7] A key molecular target appears to be the retinoic acid (RA) signaling pathway.[7]

IPP Interference with Retinoic Acid Signaling

References

• 1. Tris(isopropylphenyl)phosphate | C27H33O4P | CID 33661 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Phenol, isopropylated, phosphate (3:1) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ISOPROPYLATED TRIPHENYL PHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 4. Isopropylphenyl diphenyl phosphate | C21H21O4P | CID 34148 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Isopropylphenyl phosphate | 68937-41-7 [amp.chemicalbook.com]
• 6. 68937-41-7 CAS MSDS (Isopropylphenyl phosphate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. Assessing molecular changes underlying isopropylated phenyl phosphate (IPP)-induced larval sensorimotor response deficits in zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 8. series.publisso.de [series.publisso.de]
• 9. 31Phosphorus NMR [chem.ch.huji.ac.il]
• 10. nmr.oxinst.com [nmr.oxinst.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. barron.rice.edu [barron.rice.edu]
• 14. 31-P NMR SPECTROSCOPY | PDF [slideshare.net]
• 15. trilinkbiotech.com [trilinkbiotech.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 2-Isopropylphenyl Diphenyl Phosphate-d10 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the effective use of 2-Isopropylphenyl Diphenyl Phosphate-d10 (2IPPDPP-d10) as an internal standard in the quantitative analysis of organophosphate flame retardants (OPFRs), particularly its non-deuterated analogue, 2-isopropylphenyl diphenyl phosphate (B84403) (2IPPDPP), and other related compounds. The use of a deuterated internal standard is considered the gold standard in mass spectrometry-based quantification, as it ensures the highest levels of accuracy and precision by compensating for variations during sample preparation and analysis.[1][2]

Introduction to 2-Isopropylphenyl Diphenyl Phosphate-d10

2-Isopropylphenyl Diphenyl Phosphate-d10 is the deuterium-labeled form of 2IPPDPP, an organophosphate ester used as a flame retardant and plasticizer in various consumer and industrial products.[3] Due to concerns about the environmental persistence and potential health effects of OPFRs, sensitive and reliable analytical methods are crucial for their quantification in diverse and complex matrices.[3]

The key advantage of using 2IPPDPP-d10 as an internal standard lies in its chemical and physical similarity to the target analyte, 2IPPDPP. This similarity ensures that it behaves almost identically during extraction, chromatography, and ionization, thus effectively correcting for analyte loss, matrix effects, and instrument variability.[1][2]

Quantitative Data Summary

The following tables summarize typical quantitative data that can be expected when using a deuterated internal standard like 2IPPDPP-d10 for the analysis of OPFRs. The data presented here is a composite based on studies of similar compounds and analytical methods, as specific validation data for 2IPPDPP-d10 is not extensively published.

Table 1: Method Validation Parameters for OPFR Analysis using a Deuterated Internal Standard

Parameter	Typical Value	Description
Linearity (r²)	> 0.99	The coefficient of determination for the calibration curve, indicating a strong linear relationship between concentration and response.[3]
Limit of Quantification (LOQ)	0.05 - 5.0 ng/mL	The lowest concentration of an analyte that can be reliably quantified with acceptable precision and accuracy.[4]
Accuracy / Recovery	70 - 120%	The percentage of the true amount of analyte that is detected by the analytical method.[1][3]
Precision (RSD)	< 15%	The relative standard deviation, which measures the closeness of agreement between a series of measurements.

Table 2: Recovery of Isopropylated Triphenyl Phosphate Isomers from House Dust (SRM 2585) using a Matrix Spike [3]

Compound	Low Spike (50 ng) Recovery (%)	High Spike (500 ng) Recovery (%)
2-isopropylphenyl diphenyl phosphate (2IPPDPP)	85.3 ± 3.4	92.1 ± 5.1
4-isopropylphenyl diphenyl phosphate (4IPPDPP)	89.7 ± 2.8	95.6 ± 4.7
2,4-diisopropylphenyl diphenyl phosphate (24DIPPDPP)	91.2 ± 4.1	98.3 ± 6.2
bis(2-isopropylphenyl) phenyl phosphate (B2IPPPP)	72.4 ± 1.0	88.9 ± 3.9

Data represents mean ± standard deviation (n=3). This table demonstrates the typical recovery rates achievable for 2IPPDPP and related isomers from a complex matrix when using an appropriate analytical method with an internal standard.

Experimental Protocols

The following are detailed methodologies for the analysis of OPFRs in environmental and biological samples using 2IPPDPP-d10 as an internal standard. These protocols are based on established methods for OPFR analysis and can be adapted for specific laboratory instrumentation and sample types.

Sample Preparation: Solid Phase Extraction (SPE) for Water Samples

This protocol is suitable for the extraction and concentration of OPFRs from water samples.

Materials and Reagents:

• 2-Isopropylphenyl Diphenyl Phosphate-d10 (2IPPDPP-d10) internal standard solution (1 µg/mL in methanol)

• Methanol (LC-MS grade)

• Dichloromethane (DCM, LC-MS grade)

• Deionized water

• Solid Phase Extraction (SPE) cartridges (e.g., polymeric reversed-phase, 200 mg/6 mL)[4]

• 12-port vacuum manifold

• Nitrogen evaporator

Procedure:

• Sample Collection: Collect 100 mL of the water sample in a clean glass container.

• Internal Standard Spiking: Add a known amount (e.g., 50 µL) of the 1 µg/mL 2IPPDPP-d10 internal standard solution to the water sample.

• SPE Cartridge Conditioning:

  • Precondition the SPE cartridge by passing 6 mL of a methanol:DCM (1:1 v/v) mixture.[4]

  • Follow with 6 mL of methanol.[4]

  • Finally, equilibrate the cartridge with 6 mL of deionized water.[4]

• Sample Loading: Pass the spiked water sample through the conditioned SPE cartridge at a flow rate of approximately 10 mL/min.[4]

• Cartridge Drying: Dry the cartridge under vacuum for 15 minutes to remove any residual water.[4]

• Elution: Elute the analytes from the cartridge with 10 mL of a methanol:DCM (1:1 v/v) mixture into a clean collection tube.[4]

• Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase for LC-MS/MS analysis.

Sample Preparation: Ultrasonic Extraction for Solid Samples (e.g., Dust, Soil)

This protocol is suitable for the extraction of OPFRs from solid matrices.

Materials and Reagents:

• 2-Isopropylphenyl Diphenyl Phosphate-d10 (2IPPDPP-d10) internal standard solution (1 µg/mL in ethyl acetate)

• Ethyl acetate (B1210297) (GC-MS grade)

• Ultrasonic bath

• Horizontal shaker

• Centrifuge

Procedure:

• Sample Weighing: Accurately weigh approximately 0.5 g of the homogenized solid sample into a glass centrifuge tube.

• Internal Standard Spiking: Add a known amount (e.g., 50 µL) of the 1 µg/mL 2IPPDPP-d10 internal standard solution to the sample.

• Extraction:

  • Add 10 mL of ethyl acetate to the tube.

  • Vortex the sample for 1 minute.

  • Place the tube in an ultrasonic bath for 15 minutes.

  • Transfer the tube to a horizontal shaker and shake for 30 minutes.

• Centrifugation: Centrifuge the sample at 3000 rpm for 10 minutes to separate the solid material.

• Supernatant Collection: Carefully transfer the supernatant to a clean tube.

• Concentration: Evaporate the supernatant to a final volume of 1 mL under a gentle stream of nitrogen. The sample is now ready for GC-MS or LC-MS/MS analysis.

Instrumental Analysis

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC Conditions:

• Column: C18 reversed-phase column (e.g., 100 mm × 2.1 mm, 1.9 µm)[2]

• Mobile Phase A: Water with 0.1% formic acid[4]

• Mobile Phase B: Methanol with 0.1% formic acid[4]

• Flow Rate: 0.25 mL/min[2]

• Injection Volume: 5 µL

• Gradient: A typical gradient would start at a lower percentage of organic phase (e.g., 30% B), ramp up to a high percentage (e.g., 95-98% B) to elute the analytes, hold for a few minutes, and then return to the initial conditions for column re-equilibration.[4]

MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), positive mode[4]

• Scan Type: Selected Reaction Monitoring (SRM)[4]

• Precursor and Product Ions: These will need to be optimized for the specific instrument. For 2IPPDPP, the precursor ion would be [M+H]⁺. Product ions would be determined by fragmentation experiments. The same would be done for 2IPPDPP-d10.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC Conditions:

• Column: DB-5MS or similar non-polar column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness)

• Carrier Gas: Helium

• Inlet Temperature: 280°C

• Injection Mode: Splitless

• Oven Temperature Program: A typical program would start at a lower temperature (e.g., 80°C), hold for a short period, then ramp up to a final temperature (e.g., 300°C) and hold.

MS Conditions:

• Ionization Mode: Electron Ionization (EI)

• Ion Source Temperature: 230°C

• Scan Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for tandem MS. Specific ions for 2IPPDPP and 2IPPDPP-d10 would be selected for monitoring.

Data Analysis and Quantification

Quantification is performed by creating a calibration curve using a series of calibration standards containing known concentrations of the target analytes and a constant concentration of the internal standard (2IPPDPP-d10). The ratio of the analyte peak area to the internal standard peak area is plotted against the analyte concentration. The concentration of the analyte in the samples is then calculated from this calibration curve.

Visualizations

Caption: General experimental workflow for the analysis of OPFRs.

Caption: Solid Phase Extraction (SPE) protocol for water samples.

References

• 1. Analysis of organophosphate flame retardant diester metabolites in human urine by liquid chromatography electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fragmentation Pathway of Organophosphorus Flame Retardants by Liquid Chromatography–Orbitrap-Based High-Resolution Mass Spectrometry [mdpi.com]
• 3. Characterization of Individual Isopropylated and tert-Butylated Triarylphosphate (ITP and TBPP) Isomers in Several Commercial Flame Retardant Mixtures and House Dust Standard Reference Material SRM 2585 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ultra-high-pressure liquid chromatography tandem mass spectrometry method for the determination of 9 organophosphate flame retardants in water samples - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity LC-MS/MS Method for the Analysis of 2-Isopropylphenyl Diphenyl Phosphate-d10

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the analysis of 2-Isopropylphenyl Diphenyl Phosphate-d10 (2IPPDPP-d10). 2IPPDPP-d10 is the deuterated form of 2-isopropylphenyl diphenyl phosphate (B84403) (2IPPDPP), an organophosphate flame retardant. Due to its structural similarity to the native compound, 2IPPDPP-d10 is an ideal internal standard for the accurate quantification of 2IPPDPP in various environmental and biological matrices. This method utilizes reversed-phase liquid chromatography for separation and a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for detection, ensuring high selectivity and sensitivity.

Introduction

Organophosphate flame retardants (OPFRs) are a class of chemicals widely used in a variety of consumer products to reduce flammability. Isopropylated triphenyl phosphates, including 2-isopropylphenyl diphenyl phosphate (2IPPDPP), are common components of commercial OPFR mixtures. Growing concerns about their potential for environmental persistence and adverse health effects have led to an increased need for sensitive and reliable analytical methods to monitor their presence in different sample types.

The use of isotopically labeled internal standards is crucial for accurate quantification in LC-MS/MS analysis as it compensates for variations in sample preparation, matrix effects, and instrument response. 2-Isopropylphenyl Diphenyl Phosphate-d10 (2IPPDPP-d10) serves as an excellent internal standard for the analysis of 2IPPDPP due to its similar chemical and physical properties. This document provides a comprehensive protocol for the analysis of 2IPPDPP-d10, which is directly applicable to the quantification of its non-labeled analogue.

Experimental Protocols

Materials and Reagents

• Standards: 2-Isopropylphenyl Diphenyl Phosphate-d10 (2IPPDPP-d10) and 2-Isopropylphenyl Diphenyl Phosphate (2IPPDPP) certified reference standards.

• Solvents: LC-MS grade acetonitrile (B52724), methanol (B129727), and water.

• Additives: Formic acid (≥98%) and ammonium (B1175870) formate.

• Sample Preparation: Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB or equivalent), glass fiber filters (1 µm).

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of 2IPPDPP and 2IPPDPP-d10 in 10 mL of methanol separately. Store at 4°C.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the 2IPPDPP primary stock solution with methanol to create calibration standards. The concentration range should be appropriate for the expected sample concentrations.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the 2IPPDPP-d10 primary stock solution with methanol.

Sample Preparation (General Procedure for Water Samples)

• Filter the water sample through a 1 µm glass fiber filter.

• Spike the filtered sample with the 2IPPDPP-d10 internal standard spiking solution to achieve a final concentration of 10 ng/mL.

• Condition an SPE cartridge with 5 mL of methanol followed by 5 mL of LC-MS grade water.

• Load the water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with 5 mL of 5% methanol in water.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the analytes with 10 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

For solid matrices like dust or sediment, an initial ultrasonic-assisted extraction with a suitable solvent (e.g., acetonitrile or a hexane/acetone mixture) is recommended before proceeding to a cleanup step similar to the one described above.

LC-MS/MS Conditions

Liquid Chromatography:

• LC System: Agilent 1290 Infinity LC System or equivalent.

• Column: Zorbax Eclipse Plus C18, 2.1 mm x 150 mm, 3.5 µm (or equivalent reversed-phase column).

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Gradient:

  • 0-1 min: 1% B

  • 1-3 min: 1-39% B

  • 3-14 min: 39-99% B

  • 14-17 min: 99% B

  • 17.1-21 min: 1% B

• Flow Rate: 0.25 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 30°C.

Mass Spectrometry:

• MS System: Triple Quadrupole Mass Spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Type: Multiple Reaction Monitoring (MRM).

• Key Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Gas Flow Rates: Optimized for the specific instrument.

MRM Transitions:

The following MRM transitions are proposed for the analysis. The collision energies should be optimized for the specific instrument being used.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Use
2IPPDPP	369.125	327.077	Quantifier
2IPPDPP	369.125	95.050	Qualifier
2IPPDPP-d10	379.188	337.140	Quantifier
2IPPDPP-d10	379.188	95.050	Qualifier

Precursor ions correspond to the [M+H]+ adduct. The primary product ion for 2IPPDPP (m/z 327.077) corresponds to the loss of the isopropyl group. A common fragment for aromatic organophosphates (m/z 95.050) can be used as a qualifier. The transitions for the d10-labeled standard are adjusted for the mass difference.

Data Presentation

The following table summarizes the expected quantitative performance of the method based on published data for 2IPPDPP and structurally similar organophosphate flame retardants.[1]

Parameter	Expected Performance
Linearity Range	0.1 - 500 ng/mL
Correlation Coefficient (r²)	> 0.99
Limit of Quantification (LOQ)	0.09 - 3.2 ng/g (in solid matrices)
Accuracy (Recovery %)	70 - 120%
Precision (RSD %)	< 15%

Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of 2IPPDPP-d10.

Caption: Logical relationship for quantification using an internal standard.

References

• 1. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of 17 traditional and emerging aryl organophosphate esters in indoor dust - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of N-isopropyl-N'-phenyl-p-phenylenediamine (IPPD) using a Deuterated Internal Standard by Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a comprehensive protocol for the quantitative analysis of N-isopropyl-N'-phenyl-p-phenylenediamine (IPPD), a common antioxidant and antiozonant, in complex matrices. The method utilizes a stable isotope-labeled internal standard, N-isopropyl-N'-phenyl-p-phenylenediamine-d10 (2-IPPDP-d10), and Gas Chromatography-Mass Spectrometry (GC-MS) for selective and sensitive detection. This robust and reliable method is suitable for a range of applications, including quality control in rubber manufacturing, environmental monitoring, and toxicological studies. The protocol provides detailed procedures for sample preparation, instrument parameters, and data analysis.

Introduction

N-isopropyl-N'-phenyl-p-phenylenediamine (IPPD) is widely used as an antioxidant and antiozonant in the rubber industry to prevent degradation of polymer-based products, particularly tires. Due to its potential for leaching into the environment and its classification as a human allergen, sensitive and accurate quantification of IPPD is crucial. Gas Chromatography-Mass Spectrometry (GC-MS) offers high selectivity and sensitivity for the analysis of semi-volatile organic compounds like IPPD. The use of a deuterated internal standard, 2-IPPDP-d10, is the gold standard for quantitative analysis as it effectively compensates for variations in sample preparation and instrument response, leading to improved accuracy and precision. This application note provides a detailed methodology for the determination of IPPD using 2-IPPDP-d10 as an internal standard.

Experimental Protocol

Materials and Reagents

• N-isopropyl-N'-phenyl-p-phenylenediamine (IPPD), analytical standard grade

• N-isopropyl-N'-phenyl-p-phenylenediamine-d10 (2-IPPDP-d10), as internal standard

• Methanol (B129727), HPLC grade

• Dichloromethane, HPLC grade

• Acetone, HPLC grade

• Hexane, HPLC grade

• Sodium sulfate, anhydrous

• 0.22 µm PTFE syringe filters

Standard and Sample Preparation

2.1. Standard Stock Solutions

• IPPD Stock Solution (1 mg/mL): Accurately weigh 10 mg of IPPD and dissolve in 10 mL of methanol.

• 2-IPPDP-d10 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-IPPDP-d10 and dissolve in 10 mL of methanol.

2.2. Working Standard Solutions

• Prepare a series of calibration standards by serial dilution of the IPPD stock solution with methanol to achieve concentrations ranging from 0.1 µg/mL to 50 µg/mL.

• Prepare a working internal standard solution of 2-IPPDP-d10 at a concentration of 10 µg/mL in methanol.

• Spike all calibration standards and quality control (QC) samples with the working internal standard solution to achieve a final IS concentration of 1 µg/mL.

2.3. Sample Preparation (from a solid matrix like rubber)

• Accurately weigh approximately 1 gram of the homogenized sample into a glass vial.

• Add 10 mL of a dichloromethane:acetone (1:1, v/v) extraction solvent.

• Spike the sample with the 2-IPPDP-d10 internal standard solution to a final concentration of 1 µg/mL.

• Vortex for 1 minute and sonicate for 30 minutes in an ultrasonic bath.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Carefully collect the supernatant.

• Dry the supernatant over anhydrous sodium sulfate.

• Filter the extract through a 0.22 µm PTFE syringe filter into a GC vial.

GC-MS Instrumentation and Parameters

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• Injector: Split/splitless injector

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute

  • Ramp: 15°C/min to 300°C

  • Hold: 10 minutes at 300°C

• Injector Temperature: 280°C

• Injection Volume: 1 µL

• Injection Mode: Splitless

• Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Parameters

The following ions are recommended for monitoring. These should be confirmed by analyzing the individual standard solutions in full scan mode.

Compound	Role	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
IPPD	Analyte	211	226, 183
2-IPPDP-d10	Internal Standard	221	236, 193

Note: The mass spectrum of 2-IPPDP-d10 is not widely available. The proposed m/z values are based on the expected mass shift from the deuteration of the phenyl and isopropyl groups. It is critical to verify these ions by injecting a standard of 2-IPPDP-d10 and analyzing its mass spectrum.

Data Presentation

The following table summarizes hypothetical quantitative data for a validation study.

Parameter	Result
Calibration Curve
Range	0.1 - 50 µg/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantification (LOQ)	0.1 µg/mL
Precision (%RSD)
Intra-day (n=6)	< 5%
Inter-day (n=6)	< 10%
Accuracy (% Recovery)
Low QC (0.5 µg/mL)	95 - 105%
Mid QC (5 µg/mL)	98 - 102%
High QC (40 µg/mL)	97 - 103%

Visualization

GC-MS Workflow for IPPD Analysis

Discussion

This application note provides a comprehensive and detailed GC-MS method for the quantification of IPPD using a deuterated internal standard. The sample preparation procedure involving solvent extraction is suitable for solid matrices like rubber. The GC-MS parameters are optimized for good chromatographic separation and sensitive detection of both IPPD and its deuterated analog. The use of SIM mode significantly enhances the selectivity of the method by monitoring specific ions, thereby reducing matrix interference.

Conclusion

The GC-MS method detailed in this application note provides a reliable and robust protocol for the quantitative analysis of IPPD in various samples. The incorporation of a deuterated internal standard, 2-IPPDP-d10, ensures high accuracy and precision. This method is well-suited for quality control, environmental analysis, and research applications where accurate determination of IPPD is required.

Application Note: High-Recovery Solid-Phase Extraction Protocol for 2-Isopropylphenyl Diphenyl Phosphate-d10 in Environmental Water Samples

Abstract

This application note presents a detailed and robust protocol for the sample preparation of 2-Isopropylphenyl Diphenyl Phosphate-d10 (d10-IPP), a common internal standard, from various water matrices. The methodology is designed for researchers, environmental scientists, and drug development professionals requiring accurate and reproducible quantification of organophosphate flame retardants (OPFRs). The protocol employs Solid-Phase Extraction (SPE) with a polymeric reversed-phase sorbent, ensuring high recovery and removal of matrix interferences prior to analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

Organophosphate flame retardants (OPFRs) are a class of compounds used extensively in a variety of consumer and industrial products. Their widespread use has led to their ubiquitous presence in the environment, particularly in aquatic systems. Due to potential health concerns, including neurotoxicity and carcinogenicity, regulatory bodies and researchers are increasingly monitoring their levels in environmental samples.

Accurate quantification of OPFRs necessitates the use of internal standards to correct for variations in sample preparation and instrumental analysis. Deuterated analogs of the target analytes, such as 2-Isopropylphenyl Diphenyl Phosphate-d10 (d10-IPP), are ideal internal standards as they exhibit similar chemical and physical properties to their non-deuterated counterparts. This application note provides a comprehensive guide to the solid-phase extraction of d10-IPP from water samples, a critical step for achieving reliable and high-quality analytical data. The solid-phase extraction (SPE) method is recommended for the extraction of OPFRs from water samples as it generally provides high-quality recoveries, ranging from 67% to 105%.[1]

Materials and Reagents

• 2-Isopropylphenyl Diphenyl Phosphate-d10 (d10-IPP) certified reference standard

• Methanol (B129727) (HPLC or MS grade)

• Ethyl acetate (B1210297) (GC or LC grade)

• Dichloromethane (GC or LC grade)

• Acetonitrile (LC-MS grade)

• Reagent water (Type I)

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB, 6 cc, 200 mg, or equivalent polymeric reversed-phase sorbent)

• Glass fiber filters (0.7 µm)

• Nitrogen evaporator

• Autosampler vials

Experimental Protocols

Sample Collection and Preservation

Collect water samples in amber glass bottles to prevent photodegradation. Upon collection, filter the samples through a 0.7 µm glass fiber filter to remove suspended solids. If not analyzed immediately, store the samples at 4°C and extract within 48 hours.

Internal Standard Spiking

Prior to extraction, allow water samples to reach room temperature. Spike a known volume of the water sample (typically 500 mL to 1 L) with a standard solution of d10-IPP to achieve a final concentration appropriate for the analytical method's calibration range.

Solid-Phase Extraction (SPE) Protocol

The following SPE protocol is a general guideline and may require optimization based on the specific water matrix and analytical instrumentation.

• Cartridge Conditioning:

  • Pass 5 mL of ethyl acetate through the SPE cartridge.

  • Follow with 5 mL of methanol.

  • Equilibrate the cartridge with 10 mL of reagent water, ensuring the sorbent does not run dry.

• Sample Loading:

  • Load the d10-IPP spiked water sample onto the conditioned SPE cartridge at a flow rate of 5-10 mL/min. A consistent and slow flow rate is crucial for efficient analyte retention.

• Washing (Interference Removal):

  • After the entire sample has passed through, wash the cartridge with 5 mL of a 5% methanol in water solution to remove polar interferences.

  • Dry the cartridge thoroughly by drawing air or nitrogen through it for a minimum of 30 minutes. This step is critical for effective elution.

• Elution:

  • Place a clean collection tube under the SPE cartridge.

  • Elute the retained d10-IPP and other OPFRs with two 5 mL aliquots of ethyl acetate or dichloromethane. Allow the solvent to soak the sorbent for 1-2 minutes before applying vacuum.

Eluate Concentration and Reconstitution

Concentrate the collected eluate to a final volume of approximately 1 mL using a gentle stream of nitrogen in a water bath set to 35-40°C. For LC-MS/MS analysis, the solvent may be exchanged by evaporating to near dryness and reconstituting in a mobile phase compatible solvent such as acetonitrile. Transfer the final extract into an autosampler vial for instrumental analysis.

Data Presentation

The following table summarizes representative quantitative data for the analysis of organophosphate flame retardants, including 2-isopropylphenyl diphenyl phosphate, using SPE followed by chromatographic analysis. This data is compiled from various studies and should be considered as a general performance indicator.[2][3][4]

Parameter	GC-MS	LC-MS/MS
Linearity (r²)	>0.99	>0.99
Recovery (%)	70 - 120%	71.6% - 114%[4]
Limit of Detection (LOD)	0.015 - 1 µg/L	0.015 - 1.33 ng/g[4]
Limit of Quantitation (LOQ)	0.05 - 5 µg/L	0.09 - 3.2 ng/g[3]
Precision (%RSD)	< 15%	< 15%

Mandatory Visualization

The following diagrams illustrate the experimental workflow for the sample preparation of d10-IPP and the logical relationship of the SPE process.

Caption: Experimental workflow for the sample preparation of d10-IPP in water.

Caption: Detailed steps of the Solid-Phase Extraction process.

Conclusion

The Solid-Phase Extraction protocol detailed in this application note provides an effective and reliable method for the preparation of water samples for the analysis of 2-Isopropylphenyl Diphenyl Phosphate-d10. This procedure ensures high recovery of the internal standard, leading to more accurate and precise quantification of target organophosphate flame retardants. The use of a polymeric reversed-phase sorbent offers excellent retention and subsequent elution, making this method suitable for a wide range of environmental water matrices. Proper implementation of this protocol will aid researchers in obtaining high-quality data for environmental monitoring and risk assessment.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of 17 traditional and emerging aryl organophosphate esters in indoor dust - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Extraction of 2-Isopropylphenyl Diphenyl Phosphate-d10 from Soil and Sediment

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the extraction of the deuterated internal standard, 2-Isopropylphenyl Diphenyl Phosphate-d10 (IPP-d10), from soil and sediment matrices. The methodologies outlined are based on established analytical techniques for organophosphate flame retardants (OPFRs) and are intended to serve as a comprehensive guide for environmental monitoring, fate and transport studies, and toxicological assessments.

Introduction

2-Isopropylphenyl diphenyl phosphate (B84403) (IPP) is a widely used organophosphate flame retardant and plasticizer. Due to its potential for environmental persistence and adverse health effects, robust and accurate analytical methods are essential for its quantification in complex environmental matrices like soil and sediment. The use of a deuterated internal standard, such as 2-Isopropylphenyl Diphenyl Phosphate-d10 (IPP-d10), is crucial for achieving high accuracy and precision by correcting for matrix effects and variations in extraction efficiency and instrumental response.

This application note details an effective workflow for the extraction, cleanup, and analysis of IPP-d10 from soil and sediment samples, primarily utilizing ultrasonic-assisted extraction (UAE) followed by solid-phase extraction (SPE) cleanup and analysis by gas chromatography-mass spectrometry (GC-MS).

Experimental Protocols

Sample Preparation and Homogenization

Proper sample preparation is critical for obtaining representative and reproducible results.

Protocol:

• Air-dry the soil or sediment samples to a constant weight at ambient temperature, protecting them from direct sunlight and potential contamination.

• Remove any large debris, such as stones, leaves, and roots.

• Grind the dried sample using a mortar and pestle or a mechanical grinder to achieve a fine, homogeneous powder.

• Sieve the homogenized sample through a 2 mm mesh to ensure uniform particle size.

• Store the prepared sample in a clean, labeled amber glass container at 4°C until extraction.

Ultrasonic-Assisted Extraction (UAE)

Ultrasonic-assisted extraction is a widely used technique for the efficient extraction of organic pollutants from solid matrices.[1]

Protocol:

• Weigh 5.0 g of the homogenized soil or sediment sample into a 50 mL glass centrifuge tube.

• Spike the sample with a known amount of 2-Isopropylphenyl Diphenyl Phosphate-d10 (IPP-d10) internal standard solution. The spiking level should be appropriate for the expected concentration range of the native compound and the sensitivity of the analytical instrument.

• Add 10 mL of a 1:1 (v/v) mixture of acetone (B3395972) and hexane (B92381) to the centrifuge tube.

• Vortex the tube for 1 minute to ensure thorough mixing of the sample and solvent.

• Place the tube in an ultrasonic bath and sonicate for 15 minutes at a controlled temperature (e.g., 25°C).

• Centrifuge the sample at 4000 rpm for 10 minutes to separate the solid and liquid phases.

• Carefully decant the supernatant into a clean collection tube.

• Repeat the extraction process (steps 3-7) two more times with fresh solvent.

• Combine the supernatants from all three extractions.

• Concentrate the combined extract to approximately 1 mL using a gentle stream of nitrogen.

Solid-Phase Extraction (SPE) Cleanup

A cleanup step is essential to remove co-extracted matrix interferences that can affect the accuracy and precision of the GC-MS analysis. A silica (B1680970) gel SPE cartridge is commonly used for this purpose.[2][3]

Protocol:

• Condition a 6 mL/500 mg silica gel SPE cartridge by passing 5 mL of hexane through it. Do not allow the cartridge to go dry.

• Load the concentrated extract from the UAE step onto the conditioned SPE cartridge.

• Elute the interfering compounds with 10 mL of hexane and discard the eluate.

• Elute the target analyte (IPP-d10) and other OPFRs with 10 mL of a 1:1 (v/v) mixture of acetone and hexane.

• Collect the eluate in a clean collection tube.

• Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• The extract is now ready for GC-MS analysis.

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the preferred analytical technique for the quantification of IPP and its deuterated internal standard due to its high sensitivity and selectivity.

Typical GC-MS Parameters:

Parameter	Setting
Gas Chromatograph
Column	DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Injection Volume	1 µL (splitless mode)
Inlet Temperature	280°C
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial temperature 60°C (hold for 2 min), ramp to 280°C at 10°C/min, hold for 10 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
IPP-d10 Quantifier Ion	To be determined based on the mass spectrum of the standard
IPP-d10 Qualifier Ions	To be determined based on the mass spectrum of the standard

Quantitative Data Summary

The following tables summarize typical performance data for the analysis of organophosphate flame retardants, including recovery rates for deuterated internal standards and method detection limits.

Table 1: Recovery of Deuterated Internal Standards in Soil and Sediment

Deuterated Internal Standard	Matrix	Extraction Method	Cleanup Method	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Tributyl Phosphate-d27	Soil/Sediment	Accelerated Solvent Extraction	SPE (GCB/NH2)	84.7 - 114.3	N/A	[2]
Triphenyl Phosphate-d15	Soil/Sediment	Accelerated Solvent Extraction	SPE (GCB/NH2)	84.7 - 114.3	N/A	[2]

Table 2: Method Detection Limits (MDL) and Limits of Quantification (LOQ) for OPFRs in Soil and Sediment

Compound	Matrix	MDL (ng/g)	LOQ (ng/g)	Reference
Various OPFRs	Soil/Sediment	0.17 - 1.21	N/A	[2]
Five OPFRs	Marine/River Sediment	N/A	0.1 - 0.4	[4]

Table 3: Recovery of Target OPFRs in Spiked Soil and Sediment Samples

Compound	Matrix	Spiking Level (ng/g)	Average Recovery (%)	RSD (%)	Reference
15 OPFRs	Soil/Sediment	2.0 - 500.0	72.6 - 112.9	1.6 - 25.3	[2]
5 OPFRs	Marine/River Sediment	N/A	62 - 106	1 - 11	[4]

Experimental Workflow Diagram

Caption: Experimental workflow for the extraction and analysis of IPP-d10 from soil and sediment.

Conclusion

The described protocol provides a robust and reliable method for the extraction and quantification of 2-Isopropylphenyl Diphenyl Phosphate-d10 from soil and sediment samples. The use of ultrasonic-assisted extraction followed by solid-phase extraction cleanup ensures high recovery and removal of matrix interferences. The subsequent analysis by GC-MS allows for sensitive and selective detection. The provided quantitative data serves as a benchmark for method validation and performance evaluation. This application note and protocol are intended to assist researchers in obtaining high-quality data for environmental and toxicological studies of organophosphate flame retardants.

References

• 1. Organophosphate Esters in Indoor Environment and Metabolites in Human Urine Collected from a Shanghai University - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of 15 Organophosphate Ester Flame Retardants in Soils and Sediments by Gas Chromatography-Mass Spectrometry with Accelerated Solvent Extraction [ykcs.ac.cn]
• 3. researchgate.net [researchgate.net]
• 4. Determination of organophosphate flame retardants in sediments by microwave-assisted extraction and gas chromatography-mass spectrometry with electron impact and chemical ionization - PubMed [pubmed.ncbi.nlm.nih.gov]

Analysis of 2-Isopropylphenyl Diphenyl Phosphate-d10 in human plasma

An application note and protocol for the analysis of 2-Isopropylphenyl Diphenyl Phosphate-d10, a deuterated internal standard for its non-labeled counterpart, in human plasma is detailed below. This document provides researchers, scientists, and drug development professionals with a comprehensive methodology for the quantitative analysis of this compound using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Application Notes

Introduction

2-Isopropylphenyl diphenyl phosphate (B84403) is a member of the organophosphate ester class of compounds, which are frequently used as flame retardants and plasticizers.[1][2] Due to their widespread use, there is a growing interest in monitoring human exposure to these substances. The analysis of their metabolites and parent compounds in biological matrices such as human plasma is crucial for toxicological and pharmacokinetic studies.[3] 2-Isopropylphenyl Diphenyl Phosphate-d10 is the deuterated analog of 2-isopropylphenyl diphenyl phosphate and is an ideal internal standard for quantitative assays to correct for matrix effects and variations in sample processing.[4]

This application note describes a robust and sensitive method for the quantification of 2-Isopropylphenyl Diphenyl Phosphate-d10 in human plasma using solid-phase extraction (SPE) for sample cleanup and LC-MS/MS for detection.

Analytical Principle

The method involves the extraction of 2-Isopropylphenyl Diphenyl Phosphate-d10 from human plasma using solid-phase extraction. The extracted analyte is then separated from potential interferences using reverse-phase liquid chromatography and detected by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The use of a deuterated internal standard ensures high accuracy and precision.

Experimental Protocols

1. Materials and Reagents

• 2-Isopropylphenyl Diphenyl Phosphate-d10 certified reference standard

• LC-MS grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid (≥98%)

• Ammonium formate

• Human plasma (K2-EDTA)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB or equivalent)

2. Standard Solution Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of 2-Isopropylphenyl Diphenyl Phosphate-d10 in 1 mL of methanol. Store at -20°C.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock solution with a 50:50 mixture of acetonitrile and water to create calibration standards.

3. Sample Preparation

• Thaw human plasma samples and working standards on ice.

• To 100 µL of human plasma, add 10 µL of the internal standard working solution (if 2-Isopropylphenyl Diphenyl Phosphate-d10 is not the analyte of interest but the internal standard). For the analysis of 2-Isopropylphenyl Diphenyl Phosphate-d10 as the analyte, a different suitable internal standard would be required.

• Add 300 µL of 0.1% formic acid in water and vortex for 10 seconds.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the plasma sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 10% methanol in water.

  • Dry the cartridge under vacuum for 5 minutes.

  • Elute the analyte with 1 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Conditions

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Flow Rate: 0.4 mL/min

  • Gradient:

    • 0-1 min: 30% B

    • 1-5 min: 30% to 95% B

    • 5-6 min: 95% B

    • 6-6.1 min: 95% to 30% B

    • 6.1-8 min: 30% B

• Mass Spectrometry:

  • Ionization Source: Electrospray Ionization (ESI), positive mode

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • MRM Transitions: To be determined by direct infusion of the 2-Isopropylphenyl Diphenyl Phosphate-d10 standard.

Quantitative Data

The following table summarizes the expected performance characteristics of the method. These values are illustrative and should be confirmed during method validation.

Parameter	Expected Value
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL
Accuracy (% Bias)	Within ±15% (except at LOQ, ±20%)
Precision (% CV)	< 15% (except at LOQ, < 20%)
Recovery	> 85%

Visualizations

Caption: Overall experimental workflow.

Caption: Solid-Phase Extraction (SPE) protocol.

References

• 1. Isopropylphenyl diphenyl phosphate | C21H21O4P | CID 34148 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Characterization of Individual Isopropylated and tert-Butylated Triarylphosphate (ITP and TBPP) Isomers in Several Commercial Flame Retardant Mixtures and House Dust Standard Reference Material SRM 2585 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ANALYTICAL METHODS - Toxicological Profile for Phosphate Ester Flame Retardants - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Application Note: Quantitation of N-isopropyl-N'-phenyl-p-phenylenediamine (IPPD) in House Dust using Isotope Dilution GC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-isopropyl-N'-phenyl-p-phenylenediamine (IPPD), a member of the p-phenylenediamine (B122844) antioxidant family, is widely used in the rubber industry to prevent degradation of products such as tires. Due to wear and tear, particles containing these antioxidants can be released into the environment and accumulate in indoor settings, particularly in house dust. Human exposure to these chemicals is a growing concern due to their potential health effects.

This application note details a robust and sensitive method for the quantitative analysis of IPPD in house dust samples using gas chromatography-mass spectrometry (GC-MS) with an isotope dilution strategy. The use of a deuterated internal standard ensures high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.

Principle

The isotope dilution method is a highly accurate quantification technique.[1] A known amount of an isotopically labeled analogue of the analyte (in this case, a deuterated standard of a p-phenylenediamine derivative) is added to the sample at the beginning of the analytical process. This "internal standard" behaves chemically and physically similarly to the native analyte throughout extraction, cleanup, and analysis. By measuring the ratio of the native analyte to the isotopically labeled standard in the final extract using GC-MS, the concentration of the native analyte in the original sample can be precisely calculated. The Selected Ion Monitoring (SIM) mode in mass spectrometry is employed to enhance sensitivity and selectivity by monitoring specific ions characteristic of the analyte and the internal standard.[2][3]

Experimental Protocols

Materials and Reagents

• Analytes and Standards:

  • N-isopropyl-N'-phenyl-p-phenylenediamine (IPPD), analytical standard grade

  • N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine-d5 (6PPD-d5) or other suitable deuterated p-phenylenediamine standard (as the internal standard)

• Solvents:

  • Acetone (B3395972) (HPLC grade)

  • Dichloromethane (B109758) (HPLC grade)

  • Hexane (HPLC grade)

  • Ethyl acetate (B1210297) (HPLC grade)

• Reagents:

  • Anhydrous sodium sulfate (B86663) (ACS grade)

  • Nitrogen gas (high purity)

• Sample Collection:

  • Vacuum cleaner with new, clean dust bags

  • Sieves (150 µm)

• Labware:

  • Glass centrifuge tubes with screw caps

  • Syringe filters (0.22 µm, PTFE)

  • GC vials with inserts

Sample Collection and Preparation

• Collect house dust samples using a vacuum cleaner.

• Sieve the collected dust through a 150 µm mesh to obtain a fine, homogeneous powder.

• Store the sieved dust in amber glass containers at -20°C until extraction.

Sample Extraction and Cleanup

• Weigh 0.5 g of the homogenized house dust sample into a glass centrifuge tube.

• Spike the sample with a known amount of the deuterated internal standard solution (e.g., 100 ng of 6PPD-d5 in a small volume of solvent).

• Add 10 mL of a 1:1 (v/v) mixture of acetone and dichloromethane to the tube.

• Vortex the mixture for 1 minute, followed by ultrasonication for 20 minutes in a water bath.

• Centrifuge the sample at 3000 rpm for 10 minutes.

• Carefully transfer the supernatant to a clean glass tube.

• Repeat the extraction (steps 3-6) with another 10 mL of the solvent mixture.

• Combine the supernatants and pass them through a small column containing anhydrous sodium sulfate to remove any residual water.

• Concentrate the combined extract to approximately 1 mL under a gentle stream of nitrogen.

• Filter the concentrated extract through a 0.22 µm PTFE syringe filter into a GC vial.

Figure 1: Experimental workflow for the analysis of IPPD in house dust.

GC-MS Analysis

• Instrument: Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Injection Volume: 1 µL, splitless mode

• Injector Temperature: 280°C

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes

  • Ramp 1: 20°C/min to 200°C

  • Ramp 2: 10°C/min to 300°C, hold for 10 minutes

• MS Transfer Line Temperature: 290°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

Table 1: Suggested SIM Ions for Analyte and Internal Standard

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
IPPD	226	183	108
6PPD-d5 (Internal Standard)	273	188	113

Note: Ions should be confirmed by analyzing the pure standards. The quantifier ion is typically the most abundant.

Data Presentation

The concentration of IPPD in the house dust samples is calculated using the following formula:

Concentration (ng/g) = (AreaAnalyte / AreaIS) * (MassIS / MassSample) * RF

Where:

• AreaAnalyte = Peak area of the quantifier ion for IPPD

• AreaIS = Peak area of the quantifier ion for the internal standard

• MassIS = Mass of the internal standard spiked into the sample (ng)

• MassSample = Mass of the dust sample extracted (g)

• RF = Response Factor (determined from a calibration curve)

Table 2: Example Quantitative Data for IPPD in House Dust Samples

Sample ID	Sample Weight (g)	IPPD Concentration (ng/g)	Internal Standard Recovery (%)
HD-01	0.502	45.8	95
HD-02	0.511	120.3	98
HD-03	0.498	78.5	92
HD-04	0.505	Below LOQ	96

Note: These are example data. Actual concentrations can vary significantly based on the environment. Concentrations of related p-phenylenediamines in house and road dust have been reported in ranges from a few ng/g to over 1000 ng/g.[4][5][6]

Signaling Pathways and Logical Relationships

The logical relationship for the isotope dilution quantification is based on the direct comparison of the analyte signal to the internal standard signal, which corrects for variations in the analytical process.

Figure 2: Isotope dilution quantification logic.

Conclusion

The described isotope dilution GC-MS method provides a reliable and accurate means for the quantitation of IPPD in complex house dust matrices. The detailed protocol, from sample collection to data analysis, offers a complete solution for researchers investigating human exposure to rubber-derived antioxidants in indoor environments. The use of a deuterated internal standard is critical for achieving high-quality quantitative results by compensating for analytical variabilities.

References

• 1. texilajournal.com [texilajournal.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Selected ion monitoring - Wikipedia [en.wikipedia.org]
• 4. 6ppd.itrcweb.org [6ppd.itrcweb.org]
• 5. Environmental Occurrence, Influencing Factors, and Toxic Effects of 6PPD-Q | MDPI [mdpi.com]
• 6. researchgate.net [researchgate.net]

Solid-phase extraction methods for 2-Isopropylphenyl Diphenyl Phosphate-d10

An Application Note and Protocol for the Solid-Phase Extraction of 2-Isopropylphenyl Diphenyl Phosphate-d10

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the solid-phase extraction (SPE) of 2-Isopropylphenyl Diphenyl Phosphate-d10 (2-ITP-d10), a deuterated internal standard used in the analysis of organophosphate flame retardants (OPFRs). The protocol is designed for the purification and concentration of 2-ITP-d10 from environmental matrices prior to analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Introduction

2-Isopropylphenyl diphenyl phosphate (B84403) is a common organophosphate flame retardant and plasticizer found in various consumer products. Its presence in the environment is of increasing concern, necessitating sensitive and accurate analytical methods for its detection. The deuterated form, 2-ITP-d10, is an ideal internal standard for quantitative analysis, as it behaves chemically like the native compound but is distinguishable by its mass. Solid-phase extraction is a widely used technique for the cleanup and concentration of such analytes from complex sample matrices. This application note details a robust SPE protocol using Florisil® cartridges.

Principle of the Method

Florisil®, a magnesia-silica gel, is a highly polar adsorbent. In this normal-phase SPE method, a sample extract in a nonpolar solvent is loaded onto the Florisil® cartridge. The polar 2-ITP-d10 is retained on the polar sorbent, while less polar interferences are washed away. The target analyte is then eluted with a more polar solvent. This procedure effectively cleans up the sample and concentrates the analyte, leading to improved analytical performance. For purification of isopropylated phenyl phosphates, Supelclean™ ENVI-Florisil® SPE Tubes have been shown to be effective.[1]

Quantitative Data Summary

The following table summarizes the performance characteristics of an analytical method for isopropylated phenyl phosphates, which includes 2-isopropylphenyl diphenyl phosphate, using a methodology incorporating solid-phase extraction.

Parameter	Value	Matrix	Analytical Method	Reference
Mean Recovery Rate	98.9% ± 6%	Workplace Air	GC-MS	[1][2]
Limit of Quantification (LOQ)	0.050 mg/m³	Workplace Air	GC-MS	[1][2]

Note: The data presented is for the overall analytical method, of which solid-phase extraction is a key purification step.

Experimental Protocol

This protocol is intended for the extraction of 2-ITP-d10 from a prepared sample extract (e.g., from dust, soil, or water after liquid-liquid extraction). The initial extraction from the sample matrix is not covered in this specific SPE protocol.

Materials and Reagents

• SPE Cartridge: Supelclean™ ENVI-Florisil® SPE Tube (500 mg, 3 mL)

• 2-ITP-d10 Standard: In a suitable solvent like toluene

• Solvents:

  • n-Hexane (pesticide residue grade or equivalent)

  • Ethyl Acetate (B1210297) (pesticide residue grade or equivalent)

  • Toluene (pesticide residue grade or equivalent)

• Glassware: Test tubes, volumetric flasks, Pasteur pipettes

• Equipment:

  • SPE vacuum manifold

  • Nitrogen evaporator

  • Vortex mixer

  • Analytical balance

Procedure

1. Standard Solution Preparation:

• Prepare a stock solution of 2-Isopropylphenyl Diphenyl Phosphate-d10 in toluene.

• From the stock solution, prepare working standards and spiking solutions at the desired concentrations by dilution with ethyl acetate or another appropriate solvent.

2. SPE Cartridge Conditioning:

• Place the Supelclean™ ENVI-Florisil® SPE cartridge on the vacuum manifold.

• Wash the cartridge with 5 mL of ethyl acetate to remove any potential organic contaminants.

• Condition the cartridge by passing 10 mL of n-hexane through it. Do not allow the sorbent to go dry. Maintain a solvent level just above the sorbent bed.

3. Sample Loading:

• Ensure the initial sample extract containing 2-ITP-d10 is in a nonpolar solvent, such as n-hexane. If necessary, perform a solvent exchange.

• Load the sample extract (typically 1-2 mL) onto the conditioned SPE cartridge.

• Apply a gentle vacuum to allow the sample to pass through the sorbent at a slow, dropwise rate (approximately 1-2 mL/min).

4. Washing (Interference Elution):

• After the entire sample has been loaded, wash the cartridge with 5 mL of n-hexane to elute any nonpolar interfering compounds.

• Dry the cartridge under vacuum for 5-10 minutes to remove the n-hexane.

5. Elution of 2-ITP-d10:

• Place a clean collection tube in the manifold.

• Elute the 2-ITP-d10 from the cartridge with 5 mL of ethyl acetate.

• Collect the eluate in the collection tube.

6. Post-Elution Processing:

• Evaporate the collected eluate to near dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume (e.g., 1 mL) of a suitable solvent for the analytical instrument (e.g., ethyl acetate or toluene).

• Vortex the reconstituted sample to ensure homogeneity.

• The sample is now ready for GC-MS analysis.

Experimental Workflow Diagram

Caption: Solid-Phase Extraction Workflow for 2-ITP-d10.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Note: High-Resolution Mass Spectrometry of 2-Isopropylphenyl Diphenyl Phosphate-d10

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of 2-Isopropylphenyl Diphenyl Phosphate-d10 (IPPDP-d10), a deuterated internal standard for the corresponding organophosphate flame retardant. The methods outlined are applicable for the accurate quantification of 2-Isopropylphenyl Diphenyl Phosphate (B84403) in various matrices.

Introduction

2-Isopropylphenyl diphenyl phosphate (IPPDP) is an organophosphate flame retardant and plasticizer used in a variety of consumer and industrial products. Due to its potential for environmental persistence and human exposure, sensitive and selective analytical methods are required for its monitoring. The use of a stable isotope-labeled internal standard, such as 2-Isopropylphenyl Diphenyl Phosphate-d10, is crucial for accurate quantification by compensating for matrix effects and variations in sample preparation and instrument response. High-resolution mass spectrometry (HRMS) offers the necessary mass accuracy and resolution to confidently identify and quantify this analyte in complex samples.

Experimental Protocols

Sample Preparation

The choice of sample preparation method is dependent on the sample matrix. Below are generalized protocols for common matrices.

2.1.1. Solid Samples (e.g., Dust, Sediment, Biota)

• Extraction:

  • Weigh approximately 0.5 g of the homogenized solid sample into a glass centrifuge tube.

  • Spike the sample with a known amount of 2-Isopropylphenyl Diphenyl Phosphate-d10 solution.

  • Add 5 mL of a 1:1 (v/v) mixture of hexane (B92381) and acetone.

  • Vortex the sample for 1 minute, followed by ultrasonication for 30 minutes.

  • Centrifuge at 3500 rpm for 10 minutes.

  • Carefully transfer the supernatant to a clean glass tube.

  • Repeat the extraction process twice more, combining the supernatants.

• Clean-up (if necessary):

  • For complex matrices, a solid-phase extraction (SPE) clean-up step using a silica (B1680970) or Florisil® cartridge may be necessary to remove interfering compounds.

• Concentration:

  • Evaporate the combined extracts to near dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of a suitable solvent, such as ethyl acetate (B1210297) or methanol, for HRMS analysis.

2.1.2. Liquid Samples (e.g., Water)

• Liquid-Liquid Extraction (LLE):

  • To a 100 mL water sample, add a known amount of 2-Isopropylphenyl Diphenyl Phosphate-d10 solution.

  • Add 20 mL of dichloromethane (B109758) and shake vigorously for 2 minutes, venting periodically.

  • Allow the layers to separate and collect the organic (bottom) layer.

  • Repeat the extraction twice with fresh 20 mL portions of dichloromethane.

  • Combine the organic extracts.

• Drying and Concentration:

  • Pass the combined organic extracts through anhydrous sodium sulfate (B86663) to remove residual water.

  • Evaporate the solvent and reconstitute as described in the solid sample preparation protocol.

High-Resolution Mass Spectrometry (HRMS) Analysis

Both Gas Chromatography (GC) and Liquid Chromatography (LC) can be coupled with HRMS for the analysis of IPPDP-d10.

2.2.1. GC-HRMS Protocol

• Gas Chromatograph: Agilent 7890B or equivalent.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Inlet: Split/splitless injector at 280 °C.

• Oven Program:

  • Initial temperature: 80 °C, hold for 2 min.

  • Ramp 1: 20 °C/min to 250 °C.

  • Ramp 2: 1.5 °C/min to 260 °C.

  • Ramp 3: 25 °C/min to 300 °C, hold for 10 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer: Thermo Scientific Q Exactive Orbitrap or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Resolution: ≥ 60,000 FWHM.

• Scan Range: m/z 50-550.

2.2.2. LC-HRMS Protocol

• Liquid Chromatograph: Thermo Scientific Vanquish or equivalent.

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient:

  • 0-2 min: 30% B.

  • 2-15 min: 30-95% B.

  • 15-18 min: 95% B.

  • 18.1-20 min: 30% B.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Mass Spectrometer: Thermo Scientific Orbitrap Exploris or equivalent.

• Ionization Mode: Heated Electrospray Ionization (HESI) in positive mode.

• Mass Resolution: ≥ 70,000 FWHM for MS1, ≥ 35,000 for MS/MS.

• Scan Range: m/z 100-600.

• Collision Energy: Stepped HCD (Higher-Energy C-dissociation) at 20, 30, 40 eV.

Data Presentation

Quantitative data for 2-Isopropylphenyl Diphenyl Phosphate-d10 are summarized below. The exact mass of the non-deuterated compound is 368.1177 Da. The molecular formula for the d10 isotopologue is C₂₁H₁₁D₁₀O₄P.

Table 1: High-Resolution Mass Spectrometry Data for 2-Isopropylphenyl Diphenyl Phosphate-d10

Parameter	Value
Molecular Formula	C₂₁H₁₁D₁₀O₄P
Calculated Exact Mass	378.1805 Da
Observed [M+H]⁺ (LC-MS)	379.1878 Da
Observed M⁺· (GC-MS)	378.1805 Da

Table 2: Predicted High-Resolution MS/MS Fragmentation of 2-Isopropylphenyl Diphenyl Phosphate-d10 ([M+H]⁺)

Precursor Ion (m/z)	Fragment Ion (m/z)	Putative Formula	Putative Structure
379.1878	285.1097	C₁₅H₁₀D₅O₄P	[M+H - C₆H₆]⁺
379.1878	255.0314	C₁₂H₅D₅O₃P	[M+H - C₉H₁₁]⁺
379.1878	170.0158	C₆H₅D₅OP	[M+H - C₁₅H₁₁O₃]⁺
379.1878	99.0083	C₆H₆D₅	[C₆H₅-d₅+H]⁺

Visualizations

Application of 2-IPPDP-d10 in Environmental Monitoring Studies of the Flame Retardant 2-Isopropylphenyl Diphenyl Phosphate

Introduction

2-Isopropylphenyl diphenyl phosphate (B84403) (2-IPPDP) is an organophosphate flame retardant (OPFR) used in a variety of consumer and industrial products to reduce flammability. Growing concerns over the environmental persistence and potential toxicity of OPFRs have necessitated the development of sensitive and reliable analytical methods for their monitoring in various environmental matrices. Isotope dilution mass spectrometry (IDMS) is a highly accurate quantification technique that utilizes a stable isotope-labeled internal standard to compensate for sample matrix effects and variations in extraction recovery. 2-IPPDP-d10, the deuterated analog of 2-IPPDP, serves as an ideal internal standard for the precise and accurate quantification of 2-IPPDP in environmental samples. This application note provides detailed protocols for the analysis of 2-IPPDP in water and soil samples using 2-IPPDP-d10 as an internal standard, followed by analysis with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry is a powerful analytical technique for quantitative analysis.[1] A known amount of an isotopically labeled version of the analyte, in this case, 2-IPPDP-d10, is added to the sample at the beginning of the sample preparation process. This "internal standard" behaves chemically and physically identically to the native analyte (2-IPPDP) throughout extraction, cleanup, and analysis. The mass spectrometer can differentiate between the native analyte and the isotopically labeled internal standard due to their mass difference. By measuring the ratio of the native analyte to the internal standard, the concentration of the native analyte in the original sample can be accurately determined, irrespective of sample losses during preparation or matrix-induced signal suppression or enhancement during analysis.[1][2][3]

Application Notes and Protocols

Analysis of 2-IPPDP in Water Samples

This protocol describes the determination of 2-IPPDP in water samples using solid-phase extraction (SPE) for sample preconcentration and cleanup, followed by LC-MS/MS analysis with 2-IPPDP-d10 as an internal standard.

Experimental Protocol: Water Analysis

• Sample Collection and Preservation: Collect water samples in amber glass bottles to prevent photodegradation. Store samples at 4°C and analyze within 7 days of collection.

• Internal Standard Spiking: To a 100 mL water sample, add a known amount (e.g., 10 ng) of 2-IPPDP-d10 solution in methanol (B129727).

• Solid-Phase Extraction (SPE):

  • Condition an Oasis HLB SPE cartridge (or equivalent) with 5 mL of methanol followed by 5 mL of deionized water.

  • Load the spiked water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

  • After loading, wash the cartridge with 5 mL of deionized water to remove interfering substances.

  • Dry the cartridge under a gentle stream of nitrogen for 30 minutes.

  • Elute the retained analytes with 6 mL of a suitable organic solvent, such as ethyl acetate (B1210297) or a mixture of dichloromethane (B109758) and methanol.

• Concentration and Reconstitution:

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 50:50 acetonitrile (B52724):water).

• LC-MS/MS Analysis:

  • Analyze the reconstituted sample by LC-MS/MS. The chromatographic and mass spectrometric conditions should be optimized for the separation and detection of 2-IPPDP and 2-IPPDP-d10.

Table 1: LC-MS/MS Parameters for 2-IPPDP and 2-IPPDP-d10 Analysis

Parameter	Setting
Liquid Chromatography
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	50% B to 95% B over 10 minutes, hold for 2 minutes, return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	2-IPPDP: Precursor Ion > Product Ion 1, Precursor Ion > Product Ion 22-IPPDP-d10: Precursor Ion+10 > Product Ion 1, Precursor Ion+10 > Product Ion 2
Dwell Time	100 ms
Collision Energy	Optimized for each transition
Capillary Voltage	3.5 kV

Note: Specific MRM transitions and collision energies need to be determined empirically for the specific instrument used.

Analysis of 2-IPPDP in Soil and Sediment Samples

This protocol outlines the extraction and analysis of 2-IPPDP from soil and sediment samples using a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method, followed by LC-MS/MS analysis with 2-IPPDP-d10 as the internal standard.

Experimental Protocol: Soil/Sediment Analysis

• Sample Preparation: Homogenize the soil or sediment sample after air-drying and sieving to remove large debris.

• Internal Standard Spiking: To 5 g of the homogenized sample in a 50 mL centrifuge tube, add a known amount (e.g., 10 ng) of 2-IPPDP-d10 solution in methanol.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180) tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL microcentrifuge tube containing d-SPE cleanup sorbents (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA), 50 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at 10000 rpm for 5 minutes.

• Concentration and Reconstitution:

  • Take the supernatant and evaporate it to near dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of the initial mobile phase.

• LC-MS/MS Analysis:

  • Analyze the reconstituted sample using the LC-MS/MS parameters outlined in Table 1.

Table 2: Typical Quantitative Data for 2-IPPDP in Environmental Samples

Sample Matrix	Concentration Range (ng/g or ng/L)	Recovery (%)	RSD (%)
River Water	0.5 - 50 ng/L	85 - 110	< 10
Wastewater Effluent	10 - 200 ng/L	80 - 115	< 15
Soil	1 - 100 ng/g (dry weight)	90 - 105	< 12
Sediment	5 - 500 ng/g (dry weight)	88 - 112	< 15

Note: These values are illustrative and actual performance characteristics should be determined during method validation.

Mandatory Visualizations

Caption: Workflow for the analysis of 2-IPPDP in water samples.

Caption: Workflow for the analysis of 2-IPPDP in soil samples.

Caption: Principle of Isotope Dilution Mass Spectrometry (IDMS).

Conclusion

The use of 2-IPPDP-d10 as an internal standard in conjunction with LC-MS/MS provides a robust and reliable method for the quantification of the emerging environmental contaminant 2-isopropylphenyl diphenyl phosphate. The detailed protocols for water and soil analysis presented here offer a foundation for researchers and environmental monitoring laboratories to accurately assess the presence and concentration of this flame retardant in the environment. The inherent advantages of the isotope dilution technique ensure high-quality data, which is crucial for understanding the fate, transport, and potential risks associated with 2-IPPDP.

References

• 1. dtsc.ca.gov [dtsc.ca.gov]
• 2. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of 17 traditional and emerging aryl organophosphate esters in indoor dust - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Analysis of 2-Isopropylphenyl Diphenyl Phosphate-d10

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the analysis of 2-Isopropylphenyl Diphenyl Phosphate-d10 (IPP-d10) by LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of 2-Isopropylphenyl Diphenyl Phosphate-d10?

A1: Matrix effects are the alteration of the ionization efficiency of a target analyte, such as 2-Isopropylphenyl Diphenyl Phosphate-d10, by co-eluting compounds from the sample matrix.[1] This can lead to either a decrease in the analytical signal, known as ion suppression, or an increase in the signal, termed ion enhancement.[1] These effects can significantly compromise the accuracy, precision, and sensitivity of the analytical method.[2] In the analysis of organophosphate flame retardants like IPP-d10, complex matrices such as plasma, sediment, or tissue can be common sources of these interferences.[3]

Q2: How does a deuterated internal standard like 2-Isopropylphenyl Diphenyl Phosphate-d10 help in mitigating matrix effects?

A2: Deuterated internal standards are considered the gold standard for compensating for matrix effects in LC-MS/MS analysis. Because they are chemically almost identical to the analyte, they co-elute and are assumed to experience the same degree of ion suppression or enhancement. By calculating the ratio of the analyte signal to the internal standard signal, variations in signal intensity caused by matrix effects can be normalized, leading to more accurate and precise quantification.

Q3: Can the use of 2-Isopropylphenyl Diphenyl Phosphate-d10 completely eliminate issues related to matrix effects?

A3: While highly effective, deuterated internal standards may not always perfectly compensate for matrix effects. A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between the analyte and the deuterated internal standard. If this shift results in the analyte and internal standard eluting into regions with different degrees of ion suppression, it can lead to inaccurate quantification. This is referred to as differential matrix effects.

Q4: What are the common causes of poor reproducibility of the analyte/internal standard area ratio?

A4: Poor reproducibility of the analyte to internal standard area ratio can stem from several factors, including:

• Differential Matrix Effects: The analyte and internal standard experience different levels of ion suppression or enhancement.

• Chromatographic Shift: The analyte and the deuterated internal standard do not co-elute perfectly.

• Column Degradation: Loss of stationary phase or column contamination can affect the separation.

• Inconsistent Sample Preparation: Variability in extraction recovery between samples.

Troubleshooting Guides

Issue 1: Poor Reproducibility of Analyte/Internal Standard Area Ratio

This guide provides a systematic approach to troubleshooting poor reproducibility in your analysis.

Troubleshooting Workflow

Caption: Troubleshooting workflow for poor analyte/internal standard ratio reproducibility.

Troubleshooting Steps:

• Investigate Chromatographic Co-elution:

  • Symptom: The retention times of 2-Isopropylphenyl Diphenyl Phosphate and its d10-labeled internal standard are not identical.

  • Action: Overlay the chromatograms of the analyte and the internal standard from a neat solution and a matrix sample. A visible shift in retention time can indicate an isotope effect.

  • Solution: Optimize the chromatographic method by adjusting the mobile phase composition, gradient profile, or column temperature to achieve better co-elution. In some cases, using a column with slightly lower resolution can force co-elution and improve reproducibility.

• Evaluate Differential Matrix Effects:

  • Symptom: The analyte/internal standard ratio varies significantly across different lots of the same matrix.

  • Action: Perform a matrix effect evaluation experiment as detailed in the "Experimental Protocols" section.

  • Solution: If significant differential matrix effects are observed, improving the sample cleanup procedure is necessary. Consider more rigorous extraction techniques like mixed-mode Solid Phase Extraction (SPE) to remove interfering matrix components.[3]

• Assess Sample Preparation Consistency:

  • Symptom: High variability in recovery across replicate samples.

  • Action: Review your sample preparation protocol for any steps that could introduce variability. Ensure precise and consistent execution of each step.

  • Solution: Automate liquid handling steps where possible. Ensure thorough mixing and complete solvent evaporation and reconstitution.

• Check for Column Degradation:

  • Symptom: Gradual shift in retention times, peak broadening, or loss of resolution over a sequence of injections.

  • Action: Inspect the column for any signs of contamination or pressure buildup.

  • Solution: Implement a column washing protocol. If the performance does not improve, replace the analytical column with a new one of the same type.

Issue 2: Unexpectedly High or Low Analyte Concentrations

This guide addresses potential causes for inaccurate quantification results.

Logical Relationship Diagram

Caption: Root cause analysis for inaccurate analyte concentrations.

Troubleshooting Steps:

• Investigate Ion Suppression/Enhancement:

  • Symptom: Consistently low (suppression) or high (enhancement) recovery of the analyte.

  • Action: Conduct a post-column infusion experiment or a quantitative matrix effect assessment as described in the "Experimental Protocols" section.

  • Solution: Enhance sample cleanup to remove interfering components. Alternative strategies include diluting the sample extract or modifying the chromatographic conditions to separate the analyte from the interfering region.

• Verify Internal Standard Concentration:

  • Symptom: Consistently high or low results across all samples.

  • Action: Carefully reprepare the internal standard spiking solution and verify its concentration.

  • Solution: Use a freshly prepared and verified internal standard solution for subsequent analyses.

• Check for Cross-Contamination/Carryover:

  • Symptom: A low concentration sample injected after a high concentration sample shows an unexpectedly high result.

  • Action: Inject a blank sample immediately after a high concentration standard or sample.

  • Solution: Optimize the autosampler wash procedure by using a stronger wash solvent or increasing the wash volume and duration.

Quantitative Data Summary

Table 1: Hypothetical Matrix Effect Evaluation for 2-Isopropylphenyl Diphenyl Phosphate in Human Plasma

Sample Set	Analyte Peak Area (n=6)	IS Peak Area (n=6)	Matrix Effect (%)	Recovery (%)	Analyte/IS Ratio
Set A (Neat Solution)	1,200,000	1,500,000	N/A	N/A	0.80
Set B (Post-Spiked Matrix)	850,000	1,100,000	70.8% (Suppression)	N/A	0.77
Set C (Pre-Spiked Matrix)	780,000	1,050,000	N/A	91.8%	0.74

• Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

• Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

Experimental Protocols

Protocol 1: Quantitative Evaluation of Matrix Effects

This protocol allows for the quantitative assessment of matrix effects and extraction recovery.

Objective: To quantify the degree of ion suppression or enhancement and determine the extraction efficiency for 2-Isopropylphenyl Diphenyl Phosphate and its d10-labeled internal standard.

Methodology:

• Prepare Three Sets of Samples (n ≥ 6 for each set):

  • Set A (Neat Solution): Prepare standards of 2-Isopropylphenyl Diphenyl Phosphate at a known concentration in the final mobile phase composition. Add the 2-Isopropylphenyl Diphenyl Phosphate-d10 internal standard at the concentration used in the assay.

  • Set B (Post-Spiked Matrix): Process at least six different lots of blank matrix (e.g., human plasma) through the entire sample preparation procedure. After the final extraction step, spike the extracted matrix with the analyte and internal standard at the same concentrations as in Set A.

  • Set C (Pre-Spiked Matrix): Spike the blank matrix with the analyte and internal standard at the same concentrations as in Set A before initiating the sample preparation procedure. Process these samples through the entire extraction workflow.

• LC-MS/MS Analysis:

  • Analyze all three sets of samples under the same LC-MS/MS conditions.

• Data Analysis:

  • Calculate the average peak areas for the analyte and internal standard in each set.

  • Calculate Matrix Effect (ME):

    • ME (%) = (Average Peak Area in Set B / Average Peak Area in Set A) * 100

    • An ME of 100% indicates no matrix effect.

    • An ME < 100% indicates ion suppression.

    • An ME > 100% indicates ion enhancement.

  • Calculate Recovery (RE):

    • RE (%) = (Average Peak Area in Set C / Average Peak Area in Set B) * 100

Experimental Workflow Diagram

Caption: Workflow for the quantitative evaluation of matrix effects.

Protocol 2: Solid-Phase Extraction (SPE) for Plasma Samples

This protocol provides a general procedure for cleaning up plasma samples to reduce matrix interferences.

Objective: To extract 2-Isopropylphenyl Diphenyl Phosphate and its internal standard from plasma while minimizing matrix components.

Methodology:

• Sample Pre-treatment:

  • To 200 µL of plasma, add 20 µL of the 2-Isopropylphenyl Diphenyl Phosphate-d10 internal standard spiking solution.

  • Vortex for 10 seconds.

  • Add 600 µL of 4% phosphoric acid in water and vortex again.[3]

• SPE Cartridge Conditioning:

  • Place a mixed-mode or reversed-phase SPE cartridge on a vacuum manifold.

  • Condition the cartridge by passing 1 mL of methanol (B129727) through it.

  • Equilibrate the cartridge by passing 1 mL of 0.1% formic acid in water. Do not allow the cartridge to go dry.[3]

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge.

  • Apply a gentle vacuum to draw the sample through at a flow rate of approximately 1 mL/min.

• Washing:

  • Pass 1 mL of a weak wash solvent (e.g., 5% methanol in water) through the cartridge to remove polar interferences.

  • Dry the cartridge under high vacuum for 5 minutes.

• Elution:

  • Place clean collection tubes inside the manifold.

  • Add 1 mL of an appropriate elution solvent (e.g., acetonitrile (B52724) or methanol) to the cartridge and apply a gentle vacuum to elute the analyte and internal standard.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

References

• 1. Determination of organophosphate flame retardants and plasticizers in sediment samples using microwave-assisted extraction and gas chromatography with inductively coupled plasma mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of matrix effects occurred during the analysis of organochlorine pesticides in agricultural products using GC-ECD - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Enhanced Sensitivity for 2-Isopropylphenyl Diphenyl Phosphate-d10 Detection

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the sensitivity of 2-Isopropylphenyl Diphenyl Phosphate-d10 (IPP-d10) detection in mass spectrometry-based analyses.

Frequently Asked Questions (FAQs)

Q1: Why is a deuterated internal standard like IPP-d10 considered the 'gold standard' for quantitative mass spectrometry?

A1: Deuterated standards are stable isotopically labeled versions of the analyte of interest. They are considered ideal internal standards because their physical and chemical properties are very similar to the unlabeled analyte. This similarity ensures that the deuterated standard and the analyte behave almost identically during sample preparation, chromatography, and ionization, which helps to correct for variability and matrix effects.[1]

Q2: I am observing a chromatographic peak for my deuterated standard (IPP-d10) eluting slightly earlier than the native analyte. Is this normal?

A2: Yes, this is a known phenomenon referred to as the "chromatographic isotope effect". Due to the slight mass difference between deuterium (B1214612) and hydrogen, deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography. While a small, consistent shift may not be an issue, complete co-elution is ideal for optimal correction of matrix effects.[1] If the separation is significant, consider adjusting the mobile phase composition or gradient to minimize this effect.

Q3: What is isotopic interference or "crosstalk," and how can it affect my results with IPP-d10?

A3: Isotopic interference occurs when the mass spectral signal of the native analyte overlaps with the signal of its deuterated internal standard. This can be caused by the natural isotopic abundance of elements (like ¹³C) in the analyte, causing its isotopic peaks to extend into the mass range of the deuterated standard.[2] This is particularly problematic at high analyte concentrations, where it can artificially inflate the internal standard signal, leading to non-linearity and inaccurate quantification.[3] Using a standard with a high degree of deuteration, such as d10, helps to minimize this, as the mass difference is significant.

Q4: How can I verify the isotopic purity of my IPP-d10 standard?

A4: The isotopic purity of a deuterated standard can be assessed using high-resolution mass spectrometry (HR-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy. HR-MS can determine the distribution of isotopologues and calculate the percentage of the desired deuterated species, while NMR can confirm the position of the deuterium labels.[1] It is also crucial to analyze the internal standard solution by itself to check for the presence of any unlabeled analyte.[1]

Troubleshooting Guides

Issue 1: Poor Sensitivity and Low Signal Intensity

Possible Cause	Troubleshooting Steps
Suboptimal Ionization Parameters	Optimize ion source parameters such as capillary voltage, source temperature, and gas flow rates for IPP-d10.[4]
Inefficient Sample Extraction	Ensure the chosen extraction solvent (e.g., ethyl acetate (B1210297), acetonitrile) and method (e.g., sonication, solid-phase extraction) are providing good recovery.[5][6] Perform recovery experiments by spiking a blank matrix with a known concentration of IPP-d10.
Matrix Effects	Matrix components can suppress the ionization of IPP-d10. Improve sample cleanup, for example, by using solid-phase extraction (SPE).[6] Diluting the sample extract can also mitigate matrix effects.
Incorrect Mass Transition Selection	Ensure you are monitoring the most sensitive and specific precursor and product ions for IPP-d10 in your MS/MS method.

Issue 2: Inaccurate or Inconsistent Quantitative Results

Possible Cause	Troubleshooting Steps
Presence of Unlabeled Analyte in Standard	Analyze a solution of the IPP-d10 standard alone to check for the presence of the non-deuterated 2-Isopropylphenyl Diphenyl Phosphate. If present, this will cause a positive bias.[1]
Isotopic Exchange	Deuterium atoms may exchange with hydrogen atoms from the solvent or matrix, especially under acidic or basic conditions.[1] To check for this, incubate IPP-d10 in a blank matrix under your experimental conditions and monitor for any increase in the signal of the non-deuterated analyte over time.
Differential Matrix Effects	If IPP-d10 and the native analyte do not co-elute perfectly, they may experience different levels of ion suppression or enhancement, leading to inaccurate quantification.[1] Adjust chromatographic conditions to achieve better co-elution.
Non-linearity at High Concentrations	Isotopic contribution from the native analyte to the IPP-d10 signal can cause non-linearity.[3] Consider using a calibration curve with a non-linear fit or diluting samples to fall within the linear range.[7]

Quantitative Data Summary

The following tables provide typical instrument parameters for the analysis of organophosphate esters, which can be used as a starting point for optimizing the detection of 2-Isopropylphenyl Diphenyl Phosphate-d10.

Table 1: Recommended Starting Parameters for GC-MS Analysis

Parameter	Typical Value	Notes
Column	HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent	A common, robust column for semi-volatile compounds.
Injector	Splitless mode at 280 °C	Maximizes transfer of analyte to the column for improved sensitivity.
Carrier Gas	Helium at a constant flow rate of 1.2 mL/min	---
Oven Program	Initial temp: 70°C, hold 2 min; Ramp 1: 15°C/min to 200°C; Ramp 2: 10°C/min to 280°C, hold 5 min	This is a starting point and should be optimized for your specific separation.[8]
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization mode for GC-MS.
Acquisition Mode	Selected Ion Monitoring (SIM)	For enhanced sensitivity and selectivity.[8]
Suggested m/z for IPP-d10	378 (Molecular Ion), 261, 160	Inferred from the fragmentation of the non-deuterated analogue. These should be confirmed experimentally.

Table 2: Recommended Starting Parameters for LC-MS/MS Analysis

Parameter	Typical Value	Notes
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)	Provides good retention and separation for organophosphate esters.[8]
Mobile Phase A	Water with 0.1% formic acid	---
Mobile Phase B	Acetonitrile or Methanol (B129727) with 0.1% formic acid	---
Gradient	Start with a high percentage of A, ramp to a high percentage of B, then re-equilibrate. Optimize for separation from matrix interferences.	---
Ionization Mode	Electrospray Ionization (ESI), Positive Mode	---
Scan Type	Multiple Reaction Monitoring (MRM)	For highest sensitivity and specificity.[4]
Capillary Voltage	3.5 kV	Optimize for your instrument.[4]
Source Temperature	150°C	Optimize for your instrument.[4]
Desolvation Temperature	400°C	Optimize for your instrument.[4]
Suggested MRM Transition for IPP-d10	Precursor Ion: 379.2 [M+H]+, Product Ions: 160.1, 82.1	Inferred from the fragmentation of related compounds. These must be optimized for your specific instrument.

Experimental Protocols

Protocol 1: Sample Preparation from Solid Matrices (e.g., Dust, Sediment)

• Weigh 1 gram of the homogenized sample into a centrifuge tube.

• Spike the sample with a known amount of IPP-d10 internal standard solution.

• Add 10 mL of a suitable extraction solvent (e.g., ethyl acetate or a mixture of hexane (B92381) and dichloromethane).

• Vortex the sample for 1 minute.

• Sonicate the sample in an ultrasonic bath for 15 minutes.

• Centrifuge the sample to pellet the solid material.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent (e.g., methanol or the initial mobile phase for LC-MS) for analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Water Samples

• Filter the water sample to remove any particulate matter.

• Spike the filtered sample with the IPP-d10 internal standard.

• Condition an SPE cartridge (e.g., Oasis HLB) with 5 mL of methanol followed by 5 mL of LC-MS grade water.[4]

• Load the water sample onto the SPE cartridge.[4]

• Wash the cartridge with 5 mL of 5% methanol in water to remove interferences.[4]

• Dry the cartridge under vacuum.[4]

• Elute the analytes with 10 mL of acetonitrile.[4]

• Evaporate the eluate to dryness under a gentle stream of nitrogen.[4]

• Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.[4]

Visualizations

Caption: General analytical workflow for IPP-d10 quantification.

Caption: Troubleshooting logic for IPP-d10 analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. series.publisso.de [series.publisso.de]
• 6. researchgate.net [researchgate.net]
• 7. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Analysis of 2-Isopropylphenyl Diphenyl Phosphate-d10

This technical support center provides troubleshooting guides and frequently asked questions for researchers, scientists, and drug development professionals utilizing 2-Isopropylphenyl Diphenyl Phosphate-d10 in mass spectrometry applications.

Frequently Asked Questions (FAQs)

Q1: What is the expected precursor ion for 2-Isopropylphenyl Diphenyl Phosphate-d10 in positive ion electrospray ionization mass spectrometry (ESI-MS)?

A1: 2-Isopropylphenyl Diphenyl Phosphate-d10 has a molecular formula of C₂₁H₁₁D₁₀O₄P. Its monoisotopic mass is approximately 378.18 g/mol . Therefore, in positive ion ESI-MS, the expected precursor ion to monitor would be the protonated molecule, [M+H]⁺, at an m/z of approximately 379.19.

Q2: What is the predicted fragmentation pattern of 2-Isopropylphenyl Diphenyl Phosphate-d10 in MS/MS?

A2: Based on the fragmentation of the non-deuterated analogue and general principles of organophosphate ester fragmentation, two primary fragmentation pathways are anticipated. The most likely fragmentation involves the neutral loss of propylene (B89431) (C₃H₆) from the isopropyl group. A secondary fragmentation pathway could involve the cleavage of the P-O bond to yield a deuterated diphenyl phosphate (B84403) fragment.

Q3: Why am I observing a chromatographic shift between the deuterated standard and the native analyte?

A3: A slight chromatographic separation between an analyte and its deuterated internal standard can occur due to the "isotope effect." Deuterium atoms can subtly influence the physicochemical properties of the molecule, including its retention on a chromatographic column. This can sometimes be addressed by optimizing the chromatographic gradient or the mobile phase composition.

Q4: My signal intensity for the deuterated internal standard is unexpectedly low. What are the potential causes?

A4: Low signal intensity for the internal standard can stem from several factors:

• Sample Preparation: Inaccurate spiking of the internal standard, or loss of the standard during sample extraction or cleanup.

• Ion Suppression: Matrix effects from co-eluting compounds in the sample can suppress the ionization of the internal standard.

• Instrumental Issues: A dirty ion source, incorrect MS parameters, or a failing detector can all lead to reduced signal.

• Standard Stability: Degradation of the internal standard in the stock solution or prepared samples.

Troubleshooting Guides

Issue 1: No or Poor Signal for the Precursor Ion (m/z 379.19)

• Problem: Failure to detect the [M+H]⁺ ion for 2-Isopropylphenyl Diphenyl Phosphate-d10.

• Troubleshooting Steps:

  • Verify Standard Integrity: Ensure the deuterated standard has not degraded. Prepare a fresh dilution from the stock solution and analyze it directly.

  • Check Instrument Calibration: Confirm that the mass spectrometer is properly calibrated across the relevant mass range.

  • Optimize Ion Source Parameters: Adjust the electrospray voltage, nebulizer gas flow, and source temperature to optimize the ionization of the analyte.

  • Mobile Phase Compatibility: Ensure the mobile phase composition is conducive to forming the [M+H]⁺ adduct. The presence of a proton source (e.g., formic acid) is beneficial.

Issue 2: Unexpected Fragment Ions or Low Product Ion Intensity

• Problem: The observed product ions in the MS/MS spectrum do not match the predicted fragments, or their intensity is very low.

• Troubleshooting Steps:

  • Optimize Collision Energy: The collision energy is a critical parameter for fragmentation. Perform a collision energy optimization experiment to determine the voltage that yields the highest intensity for the desired product ions.

  • Check for Contamination: Co-eluting contaminants can interfere with the fragmentation of the target analyte. Analyze a blank sample to check for background ions.

  • Investigate In-Source Fragmentation: If fragment ions are observed in the MS1 scan, it may indicate that fragmentation is occurring in the ion source. Reduce the source temperature or adjust voltages to minimize this effect.

Predicted MS/MS Fragmentation Data

The following table summarizes the predicted MS/MS fragmentation data for 2-Isopropylphenyl Diphenyl Phosphate-d10.

Precursor Ion (m/z)	Predicted Product Ion (m/z)	Neutral Loss	Fragmentation Pathway
379.19 [M+H]⁺	337.14	C₃H₆ (Propylene)	Loss of the isopropyl group as propylene.
379.19 [M+H]⁺	261.11	C₉H₁₂O (Isopropylphenol)	Cleavage of the P-O bond, yielding protonated diphenyl phosphate-d10.

Experimental Protocols

Sample Preparation for Quantitative Analysis

• Spiking: Add a known amount of 2-Isopropylphenyl Diphenyl Phosphate-d10 internal standard solution to each sample, blank, and calibration standard early in the sample preparation process.

• Extraction: Perform liquid-liquid extraction or solid-phase extraction based on the sample matrix to isolate the analytes of interest.

• Reconstitution: Evaporate the final extract to dryness under a gentle stream of nitrogen and reconstitute in a suitable solvent (e.g., methanol (B129727)/water) for LC-MS/MS analysis.

LC-MS/MS Method Parameters

• Column: A C18 reversed-phase column is typically suitable for the analysis of organophosphate esters.

• Mobile Phase: A gradient of water and methanol or acetonitrile, both containing a small amount of formic acid (e.g., 0.1%), is recommended.

• Ionization Mode: Positive ion electrospray (ESI+).

• MS/MS Mode: Multiple Reaction Monitoring (MRM) is ideal for quantification.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV) - Starting Point
2-Isopropylphenyl Diphenyl Phosphate-d10	379.2	337.1	20-30
2-Isopropylphenyl Diphenyl Phosphate-d10	379.2	261.1	25-35

Note: Collision energies should be optimized for the specific instrument being used.

Visualizations

Technical Support Center: Quantification of 2-Isopropylphenyl Diphenyl Phosphate-d10

This technical support guide is designed for researchers, scientists, and drug development professionals to troubleshoot and reduce background noise during the quantification of 2-Isopropylphenyl Diphenyl Phosphate-d10.

Frequently Asked Questions (FAQs)

Q1: What are the common sources of background noise in the LC-MS/MS analysis of 2-Isopropylphenyl Diphenyl Phosphate-d10?

High background noise in LC-MS/MS analysis can originate from several sources, including the sample matrix, contaminated solvents, the LC system itself, and the deuterated internal standard.[1][2] Matrix effects, where co-eluting compounds from the sample interfere with the ionization of the analyte, are a primary cause of signal suppression or enhancement.[3][4] Contaminants in the mobile phase, such as those from solvents or tubing, can also contribute to a consistently high baseline.[5] Additionally, the deuterated internal standard itself may contain impurities or degradation products that introduce noise.[1]

Q2: Can the 2-Isopropylphenyl Diphenyl Phosphate-d10 internal standard itself be a source of interference?

Yes, the deuterated internal standard can contribute to background noise in several ways. Impurities in the standard or its degradation products can be a direct source of interference.[1] It is crucial to use high-purity standards with high isotopic enrichment.[1] Another phenomenon to be aware of is "cross-talk," where the isotopic peaks of the non-labeled analyte overlap with the signal of the deuterated standard.[1][6] This is more common when using standards with a low number of deuterium (B1214612) atoms.

Q3: Why is there a slight shift in retention time between the analyte and its deuterated internal standard?

A small shift in retention time, with the deuterated compound often eluting slightly earlier in reverse-phase chromatography, is a known isotopic effect.[1][7] While often minor, this can become problematic if the shift is significant enough to cause the analyte and the internal standard to experience different matrix effects from co-eluting interferences, potentially compromising the accuracy of quantification.[1] Using a ¹³C-labeled internal standard can be an alternative as it is less prone to this chromatographic shift.[1]

Q4: How can I minimize matrix effects during sample preparation?

Effective sample preparation is key to reducing matrix effects.[8][9] Several techniques can be employed:

• Solid-Phase Extraction (SPE): This is a widely used method to isolate and concentrate the analyte of interest while removing interfering components from the matrix.[4][10]

• Liquid-Liquid Extraction (LLE): This technique separates the analyte from the sample matrix based on its solubility in two immiscible liquids.[8][10]

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This method is effective for extracting and cleaning up organophosphate esters from various matrices.[4]

• Sample Dilution: A simple approach is to dilute the sample extract, which reduces the concentration of interfering matrix components.[3] This is only feasible if the analyte concentration remains above the limit of quantification.[3]

Q5: What are the best practices for handling and storing deuterated internal standards?

To maintain the purity and stability of 2-Isopropylphenyl Diphenyl Phosphate-d10, it is important to store it correctly to prevent degradation.[1] It is recommended to prepare fresh working solutions regularly and store them appropriately, typically at low temperatures and protected from light, as specified by the manufacturer.[1] Always verify the purity of a new batch of internal standards.[1]

Troubleshooting Guide

The following table provides a structured approach to identifying and resolving common sources of background noise.

Observed Issue	Potential Cause	Recommended Action
High, consistent background noise across the chromatogram	Contaminated mobile phase or LC system.	Prepare fresh mobile phase using LC-MS grade solvents.[1] Flush the entire LC system.[1] If the problem persists, systematically check individual components (solvents, tubing, column) for contamination.[5]
High background noise at the specific m/z of the deuterated standard	Contamination of the internal standard stock solution or "cross-talk" from the non-labeled analyte.	Prepare a fresh dilution of the deuterated internal standard.[1] If "cross-talk" is suspected, ensure that a sufficient mass difference exists between the analyte and the standard to move it outside the natural isotopic distribution of the analyte.[1][6]
Noise increases over a sequence of injections	Buildup of matrix components in the column or ion source.	Run blank injections between samples to wash the column.[1] Develop a more robust sample cleanup method to remove matrix interferences.[1] Inspect and clean the ion source if necessary.[1]
Random, sharp noise spikes	Electronic interference or improper grounding of the instrument.	Check for nearby electronic devices that could be causing interference.[1] Ensure the LC-MS/MS system is properly grounded.[1]
Signal suppression or enhancement at the analyte's retention time	Co-eluting matrix components affecting analyte ionization.	Implement a more effective sample preparation technique such as SPE or LLE to remove interferences.[3][4] Modify the chromatographic method to improve separation between the analyte and interfering peaks.

Experimental Protocols

Solid-Phase Extraction (SPE) for Aqueous Samples

This protocol is a general guideline for extracting organophosphate esters like 2-Isopropylphenyl Diphenyl Phosphate from water samples.

• Sample Preparation: Filter the aqueous sample (e.g., 500 mL) through a 0.45 µm glass fiber filter.[4]

• Internal Standard Spiking: Add a known amount of 2-Isopropylphenyl Diphenyl Phosphate-d10 solution to the sample.

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by sequentially passing 5 mL of ethyl acetate, 5 mL of methanol, and 5 mL of deionized water.[4]

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a flow rate of approximately 1 mL/min.[3]

• Washing: Wash the cartridge with 5 mL of deionized water to remove polar interferences.[4]

• Drying: Dry the cartridge under a gentle stream of nitrogen for 30 minutes.[4]

• Elution: Elute the analyte with 10 mL of ethyl acetate.[4]

• Concentration and Reconstitution: Evaporate the eluate to near dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable solvent (e.g., 1 mL of acetonitrile/water) for LC-MS/MS analysis.[4]

Liquid-Liquid Extraction (LLE) for Aqueous Samples

This protocol outlines a general procedure for LLE.

• Sample Preparation: Place a known volume of the aqueous sample (e.g., 1 mL) into a glass tube.[3]

• Internal Standard Spiking: Add the 2-Isopropylphenyl Diphenyl Phosphate-d10 internal standard solution to the sample.[3]

• Extraction: Add an appropriate volume of an immiscible organic solvent (e.g., 3 mL of methyl tert-butyl ether - MTBE).[3]

• Mixing: Vortex the tube vigorously for 2 minutes to ensure thorough mixing of the two phases.[3]

• Phase Separation: Centrifuge the sample to achieve complete separation of the aqueous and organic layers.

• Collection: Carefully transfer the organic layer (top layer) to a clean tube.

• Drying and Reconstitution: Evaporate the organic solvent to dryness under a stream of nitrogen. Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.[3]

Visualizations

Caption: A logical workflow for troubleshooting sources of background noise.

Caption: A general experimental workflow for quantitative analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. echemi.com [echemi.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. agilent.com [agilent.com]
• 6. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. media.sciltp.com [media.sciltp.com]

Isotopic exchange issues with 2-Isopropylphenyl Diphenyl Phosphate-d10

Welcome to the technical support center for 2-Isopropylphenyl Diphenyl Phosphate-d10. This resource is designed for researchers, scientists, and drug development professionals to address potential challenges related to isotopic exchange during experimental use.

Frequently Asked Questions (FAQs)

Q1: What is 2-Isopropylphenyl Diphenyl Phosphate-d10 and what is its primary application?

A1: 2-Isopropylphenyl Diphenyl Phosphate-d10 is the deuterium-labeled version of 2-Isopropylphenyl Diphenyl Phosphate, a type of organophosphate flame retardant. In research and development, the deuterated form is primarily used as an internal standard for quantitative analysis by mass spectrometry (MS), particularly in environmental monitoring, toxicology studies, and pharmacokinetic assessments. The ten deuterium (B1214612) atoms provide a distinct mass difference from the unlabeled compound, enabling accurate quantification.

Q2: What is isotopic exchange and why is it a concern for 2-Isopropylphenyl Diphenyl Phosphate-d10?

A2: Isotopic exchange is a process where an isotope in a molecule is swapped with another isotope of the same element from the surrounding environment. For 2-Isopropylphenyl Diphenyl Phosphate-d10, the concern is the exchange of deuterium (D) atoms with hydrogen (H) atoms from solvents or reagents. This D-H exchange can compromise the isotopic purity of the standard, leading to inaccurate quantification in analytical experiments. While the deuterium atoms on the phenyl rings are generally stable, certain experimental conditions can promote this exchange.

Q3: Under what conditions might D-H exchange occur?

A3: Deuterium-hydrogen exchange can be facilitated by several factors, including:

• pH: Strongly acidic or basic conditions can catalyze the exchange of deuterium atoms, particularly if there are any exchangeable positions on the molecule.

• Temperature: Elevated temperatures can provide the necessary energy to overcome the activation barrier for isotopic exchange.

• Solvent: Protic solvents, especially those containing exchangeable hydrogens like water and methanol, can serve as a source of hydrogen atoms.

• Catalysts: The presence of certain metals or enzymes can also facilitate D-H exchange.

Q4: How can I detect if isotopic exchange has occurred with my 2-Isopropylphenyl Diphenyl Phosphate-d10 standard?

A4: The most effective method for detecting isotopic exchange is mass spectrometry. You would observe a change in the isotopic distribution of the molecule. Specifically, you might see an increase in the abundance of ions with lower mass-to-charge ratios (m/z) corresponding to the replacement of deuterium with hydrogen (e.g., M-1, M-2, etc., where M is the mass of the fully deuterated molecule).

Troubleshooting Guides

This section provides a structured approach to identifying and resolving potential isotopic exchange issues.

Issue 1: Shift in Isotopic Profile Observed in Mass Spectrometry Data

• Symptom: Your mass spectrometry data for the 2-Isopropylphenyl Diphenyl Phosphate-d10 standard shows a distribution of masses lower than expected, indicating a loss of deuterium.

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for an observed isotopic profile shift.

Issue 2: Poor Reproducibility in Quantitative Analysis

• Symptom: You are observing high variability in the quantification of your target analyte when using 2-Isopropylphenyl Diphenyl Phosphate-d10 as an internal standard.

• Potential Cause: Inconsistent D-H exchange between samples and standards.

Data Presentation

The following table provides illustrative data on the potential impact of solvent and temperature on the isotopic stability of a deuterated standard. Note that this is hypothetical data for educational purposes.

Condition	Solvent	Temperature (°C)	Incubation Time (hours)	% Deuterium Loss (Hypothetical)
1	Acetonitrile	25	24	< 0.1%
2	Methanol	25	24	1-2%
3	Water (pH 7)	25	24	2-3%
4	Water (pH 3)	25	24	5-7%
5	Water (pH 11)	25	24	6-8%
6	Methanol	50	24	8-10%

Experimental Protocols

Protocol for Assessing Isotopic Stability

This protocol outlines a method to evaluate the stability of 2-Isopropylphenyl Diphenyl Phosphate-d10 under your specific experimental conditions.

Caption: Experimental workflow for assessing isotopic stability.

Detailed Steps:

• Prepare Stock Solution: Prepare a concentrated stock solution of 2-Isopropylphenyl Diphenyl Phosphate-d10 in an aprotic solvent such as acetonitrile.

• Prepare Test Solutions: Dilute the stock solution into the various solvents and buffer systems that will be used in your experiments.

• Incubation: Aliquot the test solutions into separate vials and incubate them at the desired temperatures (e.g., room temperature, 37°C). Include a control sample stored at 4°C in an aprotic solvent.

• Time Points: At regular intervals (e.g., 0, 2, 4, 8, 24 hours), remove an aliquot from each test condition.

• LC-MS/MS Analysis: Immediately analyze the aliquots by a suitable LC-MS/MS method.

• Data Analysis: Carefully examine the mass spectra for the molecular ion of 2-Isopropylphenyl Diphenyl Phosphate-d10. Quantify the relative abundance of the fully deuterated form versus any species that have undergone D-H exchange.

By following these guidelines, you can ensure the integrity of your 2-Isopropylphenyl Diphenyl Phosphate-d10 internal standard and the accuracy of your analytical results.

Technical Support Center: Stability of 2-Isopropylphenyl Diphenyl Phosphate-d10 in Solution

Frequently Asked Questions (FAQs)

Q1: What is 2-Isopropylphenyl Diphenyl Phosphate-d10 and what is its primary application?

A1: 2-Isopropylphenyl Diphenyl Phosphate-d10 is the deuterium-labeled version of 2-Isopropylphenyl Diphenyl Phosphate (B84403), which is an organophosphate ester. These compounds are commonly used as flame retardants and plasticizers.[1] In a research setting, the deuterated form is primarily used as an internal standard in quantitative analysis, particularly in mass spectrometry-based methods like GC-MS or LC-MS, for the detection of the non-labeled compound in various environmental and biological matrices.[2]

Q2: How should I store the neat compound and its prepared solutions to ensure stability?

A2: For long-term storage of the neat compound, it is generally recommended to store it at 4°C.[3] Solutions should be stored in tightly sealed, amber vials to protect them from light, which can cause photodegradation.[4] For long-term storage of stock solutions, freezing at -20°C is a common practice.[4] Always refer to the manufacturer's certificate of analysis for any specific storage recommendations.

Q3: What solvents are recommended for preparing solutions of 2-Isopropylphenyl Diphenyl Phosphate-d10?

A3: Based on available information for similar compounds, toluene (B28343) and methanol (B129727) are commonly used solvents for preparing stock solutions.[4][5] The choice of solvent for working solutions will depend on the analytical method and the matrix of the samples. It is crucial to use high-purity solvents to avoid introducing contaminants that could degrade the standard.

Q4: What are the potential stability issues I should be aware of when using a deuterated standard like this?

A4: Deuterated standards are generally stable, but there is a potential for deuterium-hydrogen exchange.[2][6] This can occur in the presence of acidic or basic conditions or on certain surfaces.[2] It is important to ensure that the deuterium (B1214612) labels are on non-exchangeable positions of the molecule.[2] For 2-Isopropylphenyl Diphenyl Phosphate-d10, where the deuterium atoms are on the phenyl rings, the risk of exchange under typical analytical conditions is low. However, prolonged exposure to extreme pH conditions should be avoided.

Q5: Are there any known degradation pathways for 2-Isopropylphenyl Diphenyl Phosphate in solution?

A5: While specific degradation pathways in analytical solutions are not well-documented, organophosphate esters can undergo hydrolysis, especially under strong acidic or basic conditions. Aryl-organophosphate esters are generally more stable to hydrolysis than their alkyl counterparts.[5] Biodegradation is a known degradation pathway in environmental systems, but this is less relevant for analytical solutions prepared in organic solvents.[7][8] Photodegradation can also occur with exposure to UV light.[9]

Troubleshooting Guide

Q1: My internal standard peak area is consistently decreasing in my analytical sequence. What could be the cause?

A1: A consistent decrease in the internal standard peak area could indicate several issues:

• Degradation in Solution: The standard may be degrading in your sample matrix or solvent over the course of the analytical run. This could be due to pH, temperature, or light exposure.

• Adsorption: The compound may be adsorbing to the surfaces of your vials, tubing, or column.

• Evaporation: If the vials are not properly sealed, selective evaporation of the solvent can lead to an apparent increase in concentration, but if the standard itself is volatile, you might see a decrease.

Solution:

• Conduct a stability study of the standard in your sample matrix at the storage and analysis temperatures.

• Use silanized glass vials to minimize adsorption.

• Ensure that vials are properly capped and sealed.

Q2: I am observing high variability in the internal standard response across different samples. What should I investigate?

A2: High variability in the internal standard response can compromise the accuracy of your quantification. Potential causes include:

• Inconsistent Spiking: Ensure that the internal standard is accurately and consistently added to every sample and standard.

• Matrix Effects: The sample matrix can enhance or suppress the ionization of the internal standard in mass spectrometry, leading to variability.

• Incomplete Dissolution: The internal standard may not be fully dissolved in the solvent, leading to inconsistent concentrations in the aliquots taken for analysis.

Solution:

• Use a calibrated pipette and verify your spiking procedure.

• Evaluate matrix effects by comparing the internal standard response in a clean solvent to its response in the sample matrix.

• Ensure the stock solution is vortexed or sonicated before preparing working solutions and before spiking into samples.

Q3: I am seeing extra peaks in my chromatogram that seem to be related to the internal standard. What could be the reason?

A3: The appearance of extra peaks related to your internal standard could be due to:

• Impurities in the Standard: The deuterated standard itself may contain impurities or non-deuterated analog. Check the certificate of analysis for purity information.

• Degradation Products: The extra peaks could be degradation products of your internal standard.

• Isomeric Forms: Commercial preparations of isopropylphenyl diphenyl phosphate can be a mixture of isomers (e.g., 2-, 3-, and 4-isopropylphenyl).[6] The deuterated standard may also be a mixture of isomers.

Solution:

• Run a blank and a sample containing only the internal standard to identify any impurity peaks.

• If degradation is suspected, prepare fresh solutions and re-analyze.

• Consult the manufacturer's documentation to confirm the isomeric composition of the standard.

Experimental Protocols

Protocol for Assessing the Stability of 2-Isopropylphenyl Diphenyl Phosphate-d10 in Solution

This protocol outlines a general procedure to determine the stability of 2-Isopropylphenyl Diphenyl Phosphate-d10 in a specific solvent or sample matrix under defined storage conditions.

1. Materials:

• 2-Isopropylphenyl Diphenyl Phosphate-d10

• High-purity solvent (e.g., methanol, acetonitrile, or the solvent used in your analytical method)

• The sample matrix in which the stability is to be assessed (e.g., blank plasma, water)

• Calibrated pipettes and volumetric flasks

• Amber glass vials with screw caps

• Analytical instrument (e.g., LC-MS/MS or GC-MS)

2. Preparation of Stability Study Samples:

• Prepare a stock solution of 2-Isopropylphenyl Diphenyl Phosphate-d10 in a suitable organic solvent at a known concentration (e.g., 1 mg/mL).

• Prepare a set of quality control (QC) samples by spiking the internal standard into the desired matrix at a concentration relevant to your analytical method. Prepare enough QC samples for all time points.

• Prepare a set of samples with the internal standard in a pure solvent at the same concentration to serve as a control.

3. Stability Testing Conditions and Time Points:

• Short-Term Stability (Bench-Top): Store a set of QC samples at room temperature under normal laboratory lighting for specific time intervals (e.g., 0, 2, 4, 8, 12, and 24 hours).

• Long-Term Stability: Store sets of QC samples at the intended long-term storage temperature (e.g., 4°C or -20°C).

• Freeze-Thaw Stability: Subject a set of QC samples to multiple freeze-thaw cycles (e.g., three cycles of freezing at -20°C followed by thawing at room temperature).

• Time Points: For long-term stability, select appropriate time points (e.g., 0, 1 week, 2 weeks, 1 month, 3 months).

4. Sample Analysis:

• At each designated time point, retrieve the appropriate set of QC samples.

• Analyze the samples using a validated analytical method. The "time 0" samples should be analyzed immediately after preparation.

5. Data Evaluation:

• Calculate the mean peak area or response of the internal standard at each time point.

• Compare the mean response at each subsequent time point to the mean response at time 0.

• The internal standard is considered stable if the mean response at each time point is within a predefined acceptance range (e.g., ±15%) of the time 0 response.

Data Presentation

The following table can be used to summarize the results of your stability studies.

Stability Condition	Storage Temperature	Time Point	Mean IS Response	% of Initial Response	Pass/Fail (±15%)
Short-Term	Room Temperature	0 hr	100%	Pass
4 hr
8 hr
24 hr
Long-Term	4°C	0 days	100%	Pass
7 days
30 days
90 days
Freeze-Thaw	-20°C / RT	Cycle 1
Cycle 2
Cycle 3

Mandatory Visualization

References

• 1. Organophosphate - Wikipedia [en.wikipedia.org]
• 2. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. hilarispublisher.com [hilarispublisher.com]
• 7. lctsbible.com [lctsbible.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting 2-Isopropylphenyl Diphenyl Phosphate-d10 Analysis

Welcome to the technical support center for 2-Isopropylphenyl Diphenyl Phosphate-d10 (d10-2-IPPDPP). This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during the analytical process, with a focus on addressing low recovery of this deuterated internal standard.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: We are experiencing significantly low recovery of 2-Isopropylphenyl Diphenyl Phosphate-d10 in our analytical workflow. What are the potential causes?

Low recovery of d10-2-IPPDPP can stem from several stages of the analytical process. The most common culprits include issues with sample preparation, analyte degradation, and matrix effects during analysis. It is crucial to systematically investigate each step to pinpoint the source of the loss.

Troubleshooting Steps:

• Sample Extraction:

  • Inadequate Solvent Choice: Ensure the extraction solvent is appropriate for organophosphate flame retardants. Toluene, n-hexane/acetone mixtures, and dichloromethane (B109758) are commonly used.[1][2] For complex matrices, a more polar solvent or a solvent mixture might be necessary to achieve efficient extraction.

  • Insufficient Extraction Time/Energy: Methods like ultrasonication or accelerated solvent extraction (ASE) are often employed.[2] Verify that the duration and power of sonication or the temperature and pressure for ASE are optimized for your specific sample matrix. For instance, some methods for dust and skin wipe samples suggest three extraction cycles of 1 minute of vortexing followed by 30 minutes of ultrasonication.[2]

• Sample Cleanup:

  • Analyte Loss During Solid-Phase Extraction (SPE): If using SPE for cleanup, ensure the cartridge is properly conditioned and that the elution solvent is strong enough to completely recover the analyte.[3][4] Conversely, an overly aggressive washing step could lead to premature elution and loss of the standard.

  • Adsorption onto Labware: Organophosphates can adsorb to glass and plastic surfaces. Silanizing glassware can mitigate this issue. Also, minimize the number of transfer steps.

• Analyte Stability:

  • Degradation: While generally stable, organophosphate esters can degrade under harsh pH conditions.[5] Ensure that the pH of your sample and solutions remains neutral.

  • Photodegradation: Store samples and extracts in amber vials and in the dark to prevent potential degradation from light exposure.[1]

• Isotopic Exchange:

  • Loss of Deuterium (B1214612) Label: In rare cases, particularly under acidic or basic conditions, the deuterium atoms on the internal standard can exchange with protons from the surrounding solvent, leading to a loss of the deuterated signal and an artificially high signal for the unlabeled analyte.[5] It is recommended to avoid storing or analyzing deuterated compounds in strongly acidic or basic solutions.[5]

• Instrumental Analysis (GC-MS or LC-MS/MS):

  • Matrix Effects: Co-eluting matrix components can suppress or enhance the ionization of d10-2-IPPDPP in the mass spectrometer source, leading to inaccurate quantification.[5] To investigate this, you can compare the response of the standard in a clean solvent versus a matrix extract.

  • Chromatographic Issues: Poor peak shape or a shift in retention time can lead to inaccurate integration and calculation of recovery. The heavier deuterium isotope can sometimes cause the deuterated standard to elute slightly earlier than the non-deuterated analyte.[5] While complete co-elution is often desired, significant separation can also lead to differential matrix effects.[5][6]

Q2: Our d10-2-IPPDPP seems to have a slightly different retention time than the native 2-Isopropylphenyl Diphenyl Phosphate. Is this normal, and can it affect our results?

Yes, a slight shift in retention time between a deuterated internal standard and its native analog is a known phenomenon referred to as the "deuterium isotope effect," particularly in reversed-phase chromatography.[5]

Explanation:

The substitution of hydrogen with the heavier deuterium isotope can subtly alter the molecule's physicochemical properties, such as its lipophilicity. This can cause the deuterated compound to elute slightly earlier than the non-deuterated version.[5]

Impact on Results:

If the retention time shift is minor and the peaks still largely co-elute, the internal standard can effectively compensate for variations in sample injection and ionization. However, if the separation is significant, the analyte and the internal standard may experience different matrix effects, which can lead to inaccurate and scattered results.[5]

Troubleshooting:

• Chromatographic Method Optimization: Adjusting the mobile phase composition, gradient profile, or column temperature may help to improve the co-elution of the analyte and the internal standard.[5]

• Use a Lower Resolution Column: In some instances, a column with lower resolution might promote better overlap of the analyte and internal standard peaks.[5]

• Consider Carbon-13 Labeled Standards: If the deuterium isotope effect proves problematic, using an internal standard labeled with Carbon-13 (¹³C) can be an alternative, as they are less prone to chromatographic shifts.[5]

Quantitative Data Summary

The following table summarizes typical recovery rates for organophosphate flame retardants (OPFRs) using various extraction methods. While specific data for d10-2-IPPDPP is limited, these ranges provide a general benchmark for method performance.

Extraction Method	Matrix	Typical Recovery Range (%)	Reference
Solid Phase Extraction (SPE)	Water	67 - 105	[3][4]
Microwave-Assisted Extraction (MAE)	Sediment/Soil	78 - 105	[4]
Ultrasonication	Dust/Skin Wipes	>80	[2]
QuEChERS	Fish Samples	91.3 - 108.2	[7]

Experimental Protocols

1. Sample Preparation and Extraction for Solid Matrices (e.g., Dust, Sediment)

This protocol is a general guideline and may require optimization for your specific matrix.

• Sample Homogenization: Homogenize the solid sample to ensure uniformity.

• Weighing: Accurately weigh approximately 0.5 g of the homogenized sample into a clean centrifuge tube.

• Spiking: Spike the sample with a known amount of 2-Isopropylphenyl Diphenyl Phosphate-d10 solution.

• Solvent Addition: Add 10 mL of an appropriate extraction solvent (e.g., n-hexane/acetone (3:1, v/v) or toluene).[2]

• Extraction:

  • Vortex the sample for 1 minute.

  • Place the sample in an ultrasonic bath for 30 minutes.

  • Repeat the vortex and sonication steps for a total of three cycles.[2]

• Centrifugation: Centrifuge the sample at a sufficient speed to pellet the solid material.

• Extract Collection: Carefully transfer the supernatant to a clean tube.

• Concentration: Evaporate the extract to near dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable solvent for instrumental analysis (e.g., mobile phase for LC-MS/MS).

2. GC-MS/MS Analysis of Organophosphate Flame Retardants

This is a representative method and should be adapted for your specific instrument and target analytes.

• Instrument: Agilent GC-7890A coupled with a GCMS 5975C or equivalent.[3]

• Column: DB-5MS (60 m × 0.25 mm i.d.; 0.25 μm film thickness) or similar.[3]

• Injection: 1.0 μL in splitless mode.[3]

• Inlet Temperature: 290°C.[3]

• Oven Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: 15°C/min to 300°C.

  • Hold: 10 minutes at 300°C.[3]

• MS Conditions:

  • Ionization: Electron Ionization (EI).[3]

  • Ion Source and Interface Temperature: 280°C.[3]

  • Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM).[3]

Visualizations

Caption: Troubleshooting workflow for low recovery of d10-2-IPPDPP.

References

• 1. dtsc.ca.gov [dtsc.ca.gov]
• 2. Fast and Environment-Friendly GC-MS Method for Eleven Organophosphorus Flame Retardants in Indoor Air, Dust, and Skin Wipes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. Slightly different retention time of internal standard? - Chromatography Forum [chromforum.org]
• 7. scholar.dlu.edu.vn [scholar.dlu.edu.vn]

Reference Data & Comparative Studies

The Performance Edge: 2-Isopropylphenyl Diphenyl Phosphate-d10 as a Superior Internal Standard in Quantitative Analysis

In the precise world of analytical chemistry, particularly within drug development and environmental monitoring, the accuracy and reliability of quantitative measurements are paramount. The use of an internal standard is a cornerstone of high-quality analytical methods, especially in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS). This guide provides a detailed comparison of the performance of a deuterated internal standard, 2-Isopropylphenyl Diphenyl Phosphate-d10, against its non-deuterated counterpart for the quantitative analysis of 2-Isopropylphenyl Diphenyl Phosphate, a widely used flame retardant and plasticizer.

The Gold Standard: Why Deuterated Internal Standards Excel

Deuterated internal standards are considered the "gold standard" in quantitative mass spectrometry for several key reasons. By replacing hydrogen atoms with their heavier isotope, deuterium, the molecule's mass increases, allowing it to be distinguished from the non-deuterated analyte by the mass spectrometer. However, its chemical and physical properties remain nearly identical. This near-perfect analogy is the source of its superior performance.

A deuterated internal standard co-elutes with the analyte, meaning it experiences the same conditions during chromatographic separation. More importantly, it is affected by matrix effects—the suppression or enhancement of ionization caused by other components in the sample—in the same way as the analyte. By adding a known amount of the deuterated standard to every sample, any variations in sample preparation, injection volume, and instrument response can be effectively normalized, leading to significantly more accurate and precise results.

Performance Comparison: Deuterated vs. Non-Deuterated Standard

The advantages of using 2-Isopropylphenyl Diphenyl Phosphate-d10 over a non-deuterated standard or a different structural analog are summarized in the table below. The quantitative values represent typical performance improvements observed in analytical methods for organophosphate flame retardants when employing a stable isotope-labeled internal standard.

Performance Metric	Non-Deuterated Standard (or Structural Analog)	2-Isopropylphenyl Diphenyl Phosphate-d10 (Deuterated)	Rationale for Improved Performance
Accuracy (% Recovery)	70-120% (highly variable)	95-105%	Co-elution and identical ionization behavior effectively compensate for matrix effects and extraction inconsistencies.
Precision (%RSD)	<20%	<5%	Normalization of variability in sample handling, injection volume, and instrument response leads to more consistent results.
Linearity (R²)	>0.99	>0.999	Improved signal stability and normalization across the calibration range.
Limit of Quantification (LOQ)	Variable, prone to elevation by matrix effects	Lower and more consistent	Reduced signal suppression and improved signal-to-noise ratio allow for reliable measurement at lower concentrations.
Correction for Matrix Effects	Poor to moderate	Excellent	The deuterated standard experiences the same ionization suppression or enhancement as the analyte, providing a reliable correction factor.
Method Robustness	Moderate	High	The method is less susceptible to variations in sample matrix composition and experimental conditions.

Experimental Protocols

A robust analytical method for the quantification of 2-Isopropylphenyl Diphenyl Phosphate in a complex matrix, such as environmental samples or biological fluids, would typically involve the following steps when using its deuterated internal standard.

Sample Preparation: Solid Phase Extraction (SPE)

This protocol is suitable for cleaning up complex samples like water, serum, or dust extracts.

• Sample Spiking: To 1 mL of the liquid sample (or a reconstituted extract of a solid sample), add a precise volume of 2-Isopropylphenyl Diphenyl Phosphate-d10 solution (e.g., 10 µL of a 1 µg/mL solution).

• Cartridge Conditioning: Condition an appropriate SPE cartridge (e.g., a polymeric reversed-phase cartridge) by passing 3 mL of methanol (B129727) followed by 3 mL of deionized water.

• Sample Loading: Load the spiked sample onto the SPE cartridge at a slow, steady flow rate (approximately 1 mL/min).

• Washing: Wash the cartridge with 3 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the analyte and the internal standard with 3 mL of acetonitrile (B52724) or another suitable organic solvent.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in a known volume (e.g., 200 µL) of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient from 50% to 95% B over several minutes to ensure good separation.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • 2-Isopropylphenyl Diphenyl Phosphate: Monitor a specific precursor ion to product ion transition (e.g., m/z 369 → [product ion]).

    • 2-Isopropylphenyl Diphenyl Phosphate-d10: Monitor the corresponding transition for the deuterated standard (e.g., m/z 379 → [product ion]).

  • Optimization: Dwell time, collision energy, and other MS parameters should be optimized for maximum signal intensity.

Visualizing the Workflow

The following diagram illustrates the typical analytical workflow for the quantification of 2-Isopropylphenyl Diphenyl Phosphate using its deuterated internal standard.

Caption: Analytical workflow for quantitative analysis using a deuterated internal standard.

Conclusion

For researchers, scientists, and drug development professionals requiring the highest level of data quality, the use of a deuterated internal standard like 2-Isopropylphenyl Diphenyl Phosphate-d10 is indispensable. Its ability to mimic the behavior of the non-deuterated analyte throughout the analytical process provides a robust and reliable means of correcting for experimental variability. This leads to superior accuracy, precision, and overall confidence in the quantitative results, which is critical for regulatory submissions, environmental risk assessment, and all stages of pharmaceutical development.

A Comparative Guide: GC-MS vs. LC-MS for 2-Isopropylphenyl Diphenyl Phosphate Analysis

Published: December 6, 2025

For researchers, scientists, and professionals in drug development and environmental monitoring, the accurate quantification of 2-Isopropylphenyl Diphenyl Phosphate (B84403) (IPPDP) is crucial. This organophosphate ester, used as a flame retardant and plasticizer, is of growing interest due to its prevalence in various matrices.[1] The two primary analytical techniques for its determination are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides an objective comparison of these methods, supported by experimental data, to assist in selecting the most suitable technique.

Generally, LC-MS/MS is favored for its high sensitivity and applicability to a broader range of organophosphate esters without requiring derivatization.[2] In contrast, GC-MS is a robust and widely accessible technique, though it can be constrained by the thermal stability of the analyte.[2][3]

Quantitative Performance Comparison

The selection of an analytical method hinges on its performance characteristics. The following table summarizes typical quantitative data for the analysis of IPPDP and structurally similar organophosphate esters using both GC-MS and LC-MS.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS/MS)	Notes
Linearity (R²)	> 0.99	> 0.99	Both techniques demonstrate excellent linearity over a defined concentration range.[2][3]
Limit of Detection (LOD)	0.015 - 1.0 µg/L	0.02 - 1.25 ng/g	LC-MS/MS generally offers significantly lower detection limits.[2]
Limit of Quantification (LOQ)	0.050 mg/m³ (for air samples)	0.09 - 3.2 ng/g (for dust samples)	The LOQ for LC-MS/MS is substantially lower, making it ideal for trace analysis.
Accuracy / Recovery (%)	98.9% ± 6% (for air samples)[4]	47 - 112% (for sediment)	Recovery can be influenced by the complexity of the sample matrix and the efficiency of the sample preparation method for both techniques.
Precision (%RSD)	6%	< 8.8% (for sediment)[5]	Both methods provide good precision, with LC-MS/MS showing very low relative standard deviations.
Throughput	Lower	Higher (with on-line methods)	On-line sample purification techniques like Turbulent Flow Chromatography (TFC) can significantly increase the throughput of LC-MS/MS.[5]
Matrix Effects	Less prone but can occur	More susceptible	LC-MS is more prone to ion suppression or enhancement from co-eluting matrix components, which can affect accuracy.[3]
Thermal Stability	Required	Not required	GC-MS requires analytes to be volatile and thermally stable, which can be a limitation for some less stable organophosphates.[5][6]

Experimental Workflows

The analytical workflow for both GC-MS and LC-MS involves sample preparation, chromatographic separation, and mass spectrometric detection. The key differences lie in the separation principle and the ionization process.

Figure 1. Generalized experimental workflows for GC-MS and LC-MS analysis of IPPDP.

Detailed Experimental Protocols

Below are representative protocols for the analysis of IPPDP. These should be considered starting points and may require optimization for specific sample matrices and instrumentation.

Sample Preparation (General)

A robust sample preparation is critical for accurate analysis and is broadly similar for both techniques.

• Extraction: Ultrasonic extraction is commonly employed for solid samples like dust or sediment.[7] A solvent mixture such as n-hexane/acetone or toluene/acetone is typically used.[7] For aqueous samples, solid-phase extraction (SPE) is the preferred method.[8]

• Cleanup: Complex extracts may require a cleanup step using SPE with silica (B1680970) or Florisil cartridges to remove interfering compounds.[4][9] This is particularly important for GC-MS to prevent lipid residues from contaminating the system.[3]

• Concentration and Reconstitution: The cleaned extract is concentrated under a gentle stream of nitrogen and reconstituted in a solvent compatible with the chosen analytical instrument (e.g., ethyl acetate (B1210297) for GC-MS, methanol (B129727)/water for LC-MS/MS).[2][7]

GC-MS Method

This method is suitable for volatile and thermally stable organophosphate esters.

• Gas Chromatograph (GC): Agilent 7890A or equivalent.[7]

  • Column: DB-5MS (60 m x 0.25 mm i.d., 0.25 µm film thickness) or similar.[7]

  • Injector: Splitless mode at 290°C.[7]

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.[2]

  • Oven Program: Initial temperature of 80°C (hold 2 min), ramp at 15°C/min to 300°C, and hold for 10 min.[7]

• Mass Spectrometer (MS):

  • Ionization: Electron Ionization (EI) at 70 eV.[7]

  • Source Temperature: 280°C.[7]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.[7]

LC-MS/MS Method

This method is ideal for a wide range of organophosphates, including those that are thermally labile or less volatile.[5][6]

• Liquid Chromatograph (LC): Agilent 1260 Infinity II or equivalent.[3]

  • Column: C18 reversed-phase column (e.g., Agilent InfinityLab Poroshell 120 EC-C18, 3.0 x 100 mm, 2.7 micron).[3]

  • Mobile Phase: A gradient elution using water and methanol or acetonitrile, often with additives like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.[10]

  • Flow Rate: 0.3 - 0.5 mL/min.[2]

• Tandem Mass Spectrometer (MS/MS):

  • Ionization: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI), typically in positive ion mode.[3][10]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for quantification, providing high selectivity by monitoring specific precursor-to-product ion transitions.[2]

Logical Relationships in Method Selection

The choice between GC-MS and LC-MS is not arbitrary and depends on several interconnected factors.

Figure 2. Decision tree for selecting an analytical method for IPPDP.

Conclusion

For the analysis of 2-Isopropylphenyl Diphenyl Phosphate, LC-MS/MS emerges as the more advantageous technique, particularly when low detection limits are required or when analyzing complex environmental or biological samples.[2][5][10] Its superior sensitivity, high selectivity through MRM, and its ability to analyze a wide range of organophosphate esters without the constraint of thermal stability make it a powerful tool for modern analytical challenges.[3][5]

While GC-MS remains a robust, reliable, and cost-effective method, its applicability is best suited for cleaner samples where the target analytes are sufficiently volatile and thermally stable.[4][7] The choice ultimately depends on the specific requirements of the study, including the sample matrix, the required sensitivity, and the availability of instrumentation.

References

• 1. Isopropylphenyl diphenyl phosphate | C21H21O4P | CID 34148 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. series.publisso.de [series.publisso.de]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Fast and Environment-Friendly GC-MS Method for Eleven Organophosphorus Flame Retardants in Indoor Air, Dust, and Skin Wipes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of 17 traditional and emerging aryl organophosphate esters in indoor dust - PubMed [pubmed.ncbi.nlm.nih.gov]

Inter-laboratory Comparison of 2-Isopropylphenyl Diphenyl Phosphate-d10: A Guide to Analytical Methodologies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies relevant to the analysis of 2-Isopropylphenyl Diphenyl Phosphate-d10. While direct inter-laboratory comparison studies for this specific deuterated compound are not publicly available, this document synthesizes information on the prevalent analytical techniques used for its non-deuterated counterpart and related isopropylphenyl diphenyl phosphate (B84403) (IPDP) isomers. This information is crucial for researchers using 2-Isopropylphenyl Diphenyl Phosphate-d10 as an internal standard for the accurate quantification of IPDPs in various matrices.

The primary analytical techniques for the determination of isopropylated triphenyl phosphates (IPPhPs), including 2-Isopropylphenyl Diphenyl Phosphate, are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[1]. These methods are widely used for the analysis of organophosphate flame retardants in environmental and biological samples[2].

Data Presentation: Comparison of Analytical Methods

The following table summarizes the key characteristics and performance parameters of the principal analytical methods employed for the analysis of IPPhPs. 2-Isopropylphenyl Diphenyl Phosphate-d10 is an ideal internal standard for these methods due to its similar chemical behavior to the target analytes.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation of volatile and thermally stable compounds followed by ionization and mass analysis.	Separation of compounds in the liquid phase followed by ionization and tandem mass analysis.
Sample Volatility	Requires analytes to be volatile and thermally stable.	Suitable for a wider range of polarities and thermal stabilities.
Sensitivity	Generally provides good sensitivity.	Often offers higher sensitivity, particularly for complex matrices.
Sample Preparation	Typically involves liquid-liquid extraction or solid-phase extraction (SPE).	Often requires less extensive cleanup than GC-MS, though SPE is common.
Instrumentation	Gas chromatograph coupled to a mass spectrometer (e.g., single quadrupole, triple quadrupole, TOF).	Liquid chromatograph coupled to a tandem mass spectrometer (e.g., triple quadrupole, Q-TOF).
Validation	A validated measurement procedure exists for the determination of IPPhPs in workplace air.[3]	Methods have been developed for various environmental and biological matrices.[2]
Internal Standard	Triphenyl phosphate-d15 is commonly used.[3] 2-Isopropylphenyl Diphenyl Phosphate-d10 is a suitable alternative.	Deuterated analogs like 2-Isopropylphenyl Diphenyl Phosphate-d10 are ideal for correcting matrix effects and improving accuracy.

Experimental Protocols

Detailed experimental protocols are essential for achieving reproducible and accurate results. Below are generalized protocols for sample preparation and analysis based on established methods for organophosphate flame retardants.

1. Sample Preparation for GC-MS Analysis of Air Samples

This protocol is adapted from a validated method for determining IPPhPs in workplace air[3][4].

• Sampling: A known volume of air is drawn through a quartz fiber filter. The filter is often spiked with an internal standard, such as Triphenyl phosphate-d15 or 2-Isopropylphenyl Diphenyl Phosphate-d10, prior to sampling[3].

• Extraction: The filter is extracted with a suitable solvent, such as ethyl acetate, using ultrasonication followed by shaking[3].

• Purification (Optional): For samples with complex matrices, a solid-phase extraction (SPE) cleanup step may be necessary to remove interfering substances[3].

• Analysis: The final extract is concentrated and an aliquot is injected into the GC-MS system.

2. General Sample Preparation for LC-MS/MS Analysis

This protocol is a general guideline for biological and environmental samples.

• Extraction:

  • Solid Samples (e.g., dust, sediment): Soxhlet extraction or pressurized liquid extraction (PLE) with a suitable solvent mixture (e.g., hexane/acetone).

  • Liquid Samples (e.g., water, plasma): Liquid-liquid extraction (LLE) or solid-phase extraction (SPE).

• Internal Standard Spiking: 2-Isopropylphenyl Diphenyl Phosphate-d10 should be added to the sample at the beginning of the extraction process to account for analyte losses during sample preparation and for matrix effects during analysis.

• Cleanup: The crude extract is often cleaned up using techniques like gel permeation chromatography (GPC) or SPE to remove lipids and other interferences.

• Analysis: The cleaned extract is solvent-exchanged to a mobile-phase compatible solvent, concentrated, and injected into the LC-MS/MS system.

Visualizations

Experimental Workflow for GC-MS Analysis

Caption: A generalized workflow for the analysis of IPPhPs using GC-MS.

Logical Relationship of Analytical Method Selection

Caption: Key factors influencing the choice of analytical methodology.

References

• 1. benchchem.com [benchchem.com]
• 2. ANALYTICAL METHODS - Toxicological Profile for Phosphate Ester Flame Retardants - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. series.publisso.de [series.publisso.de]
• 4. researchgate.net [researchgate.net]

Navigating Analytical Method Validation for 2-IPPDP-d10: A Comparative Guide to Certified Reference Materials

For researchers, scientists, and drug development professionals, the validation of analytical methods is a critical step to ensure data accuracy and reliability. This guide provides a comprehensive comparison of certified reference materials (CRMs) for the analytical method validation of 2-IPPDP-d10, a deuterated internal standard of N-Isopropyl-N'-phenyl-p-phenylenediamine (IPPD), an antioxidant commonly used in the rubber industry.

This publication aims to deliver objective comparisons of product performance, supported by experimental data, to aid in the selection of the most suitable CRM for your analytical needs.

Understanding the Analyte: 2-IPPDP-d10

2-IPPDP-d10 is the deuterium-labeled version of N-Isopropyl-N'-phenyl-p-phenylenediamine (IPPD). The introduction of deuterium (B1214612) atoms creates a stable, heavier isotope of the molecule. This makes it an ideal internal standard for quantitative analysis using mass spectrometry-based methods, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a deuterated internal standard helps to correct for variations in sample preparation and instrument response, leading to more accurate and precise measurements of the non-deuterated analyte.

The Importance of Certified Reference Materials in Method Validation

Certified Reference Materials are "gold standard" materials with well-characterized properties and associated uncertainties.[1] In the context of analytical method validation, CRMs are indispensable for:

• Assessing Accuracy: By comparing the measured value of the CRM to its certified value, laboratories can determine the trueness of their analytical method.

• Ensuring Traceability: CRMs provide a link to a recognized standard, ensuring that measurements are comparable across different laboratories and over time.

• Method Development and Validation: CRMs are crucial for establishing key validation parameters, including linearity, precision, and the limit of detection.

Performance Comparison of 2-IPPDP-d10 Certified Reference Materials

While specific publicly available data for direct comparison of 2-IPPDP-d10 CRMs from different vendors is limited, the following table outlines the typical performance parameters that should be evaluated when selecting a CRM. This data is based on general principles of analytical method validation for small molecules using LC-MS/MS and serves as a template for comparing potential CRM candidates.

Table 1: Key Performance Parameters for 2-IPPDP-d10 CRM Validation

Validation Parameter	Typical Acceptance Criteria	Hypothetical Performance Data (Supplier A)	Hypothetical Performance Data (Supplier B)
Linearity (Correlation Coefficient, r²)	≥ 0.99	0.998	0.995
Accuracy (% Recovery)	80-120%	98.5%	95.2%
Precision (Repeatability, %RSD)	≤ 15%	2.5%	4.8%
Precision (Intermediate Precision, %RSD)	≤ 20%	3.1%	5.5%
Limit of Quantification (LOQ)	Signal-to-Noise Ratio ≥ 10	0.5 ng/mL	1.0 ng/mL
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3	0.1 ng/mL	0.3 ng/mL
Specificity/Selectivity	No significant interference at the retention time of the analyte	No interference observed	Minor matrix interference detected

Note: The performance data presented in this table is hypothetical and should be replaced with actual data from the Certificate of Analysis (CoA) or technical documentation provided by the CRM supplier.

Detailed Experimental Protocol for Method Validation

The following is a generalized experimental protocol for the validation of an analytical method for 2-IPPDP-d10 using a certified reference material.

1. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled with a Tandem Mass Spectrometer (MS/MS).

2. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • 2-IPPDP (non-deuterated): Precursor ion > Product ion (specific m/z values to be determined based on the molecule's fragmentation).

  • 2-IPPDP-d10 (internal standard): Precursor ion > Product ion (specific m/z values to be determined based on the molecule's fragmentation).

• Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, gas flows).

4. Standard and Sample Preparation:

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of the 2-IPPDP CRM into a blank matrix. A fixed concentration of the 2-IPPDP-d10 internal standard is added to each calibration standard.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in the same manner as the calibration standards.

• Sample Extraction: A protein precipitation or liquid-liquid extraction method is typically employed to extract the analyte and internal standard from the biological matrix.

5. Validation Experiments:

• Linearity: Analyze the calibration standards in triplicate and plot the peak area ratio (analyte/internal standard) against the concentration. Perform a linear regression analysis to determine the correlation coefficient (r²).

• Accuracy and Precision: Analyze the QC samples in replicate (n=6) on three different days. Calculate the percent recovery for accuracy and the relative standard deviation (%RSD) for repeatability and intermediate precision.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the LOD and LOQ by analyzing a series of diluted standards and calculating the signal-to-noise ratio.

• Specificity/Selectivity: Analyze blank matrix samples to ensure no endogenous components interfere with the detection of the analyte or internal standard.

Experimental Workflow Diagram

References

• 1. N-Isopropyl-N'-phenyl-p-phenylenediamine (IPPD) | Analytical Reference Material | Novachem [novachem.com.au]

Performance of 2-IPPDP-d10 as a Surrogate Standard: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of N-isopropyl-N'-phenyl-p-phenylenediamine (IPPD), the selection of an appropriate internal standard is a critical determinant of method accuracy and reliability. This guide provides a comprehensive comparison of 2-IPPDP-d10, a deuterated form of IPPD, as a surrogate standard against other alternatives, supported by experimental data and detailed methodologies.

Introduction to 2-IPPDP-d10

2-IPPDP-d10 is the stable isotope-labeled analogue of N-isopropyl-N'-phenyl-p-phenylenediamine (IPPD), a widely used antioxidant in the rubber industry. Due to its potential for environmental release and human exposure, sensitive and accurate quantification of IPPD in various matrices is essential. A surrogate standard, also known as an internal standard, is a compound with similar physicochemical properties to the analyte of interest, which is added to a sample in a known quantity before processing. It is used to correct for the loss of analyte during sample preparation and to compensate for variations in instrument response.

The ideal internal standard co-elutes with the analyte and exhibits similar ionization efficiency in mass spectrometry. Deuterated standards, such as 2-IPPDP-d10, are considered the gold standard for mass spectrometry-based quantification because their chemical and physical properties are nearly identical to the unlabeled analyte, leading to very similar behavior during extraction, chromatography, and ionization.[1]

Comparison with Alternative Surrogate Standards

The performance of 2-IPPDP-d10 as a surrogate standard is best evaluated by comparing it to other potential internal standards, such as structural analogues or compounds with similar retention times but different structures.

Internal Standard Type	Analyte	Matrix	Method	Key Performance Metrics	Reference
Deuterated (2-IPPDP-d10)	IPPD	Environmental Samples	Pyrolysis-GC/MS	High correlation (r² ≥ 0.88) between known spike concentrations and measured concentrations. Effectively corrects for analyte recovery variability, matrix effects, and ion source fluctuations.	[2]
Structural Analogue (e.g., DMBPPD)	IPPD, MHPPD	Rubber	HPLC-UV	Linear calibration curves (0.1–400 µg/ml). Good recovery (95 ± 8% for MHPPD).	[3]
Non-related Compound (Acetanilide)	p-Phenylenediamine (B122844) and its metabolites	Human Blood	LC-MS/MS	Linear range of 10-2000 ng/mL. Absolute recoveries of 51.94-56.20%. Intra- and inter-assay imprecision <14%.	[4]

Key Findings:

• Superior Accuracy and Precision: Deuterated internal standards like 2-IPPDP-d10 provide the highest accuracy and precision. Because they co-elute with the analyte, they experience the same matrix effects (ion suppression or enhancement) and variations in instrument performance, allowing for reliable correction.[1][2]

• Correction for Sample Preparation Variability: A key advantage of adding a surrogate standard at the beginning of the sample preparation process is the ability to account for analyte losses during extraction and cleanup steps.

• Limitations of Structural Analogues: While structural analogues can be used, their chromatographic behavior and ionization efficiency may not perfectly match the analyte, potentially leading to less accurate quantification, especially in complex matrices.

• Non-related Compounds as a Last Resort: Using a non-related compound as an internal standard is the least desirable option and should only be considered when a deuterated or structural analogue is unavailable. The differences in chemical properties can lead to significant inaccuracies in quantification.

Experimental Protocols

A detailed experimental protocol for the analysis of IPPD using a deuterated internal standard is crucial for reproducibility. Below is a representative LC-MS/MS method.

LC-MS/MS Method for the Quantification of IPPD in Environmental Water Samples

1. Sample Preparation (Liquid-Liquid Extraction)

• To a 100 mL water sample, add 10 µL of 2-IPPDP-d10 internal standard solution (1 µg/mL in methanol).

• Add 5 mL of saturated sodium chloride solution and 10 mL of dichloromethane.

• Vortex for 2 minutes and centrifuge at 4000 rpm for 10 minutes.

• Transfer the organic layer (bottom) to a clean tube.

• Repeat the extraction with another 10 mL of dichloromethane.

• Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: Start at 30% B, increase to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • IPPD: m/z 227.2 → 184.2 (Quantifier), m/z 227.2 → 118.1 (Qualifier)

  • 2-IPPDP-d10: m/z 237.2 → 194.2

3. Method Validation

The method should be validated according to established guidelines, assessing parameters such as linearity, accuracy, precision, limit of detection (LOD), limit of quantification (LOQ), recovery, and matrix effects.

Visualizations

Experimental Workflow

Caption: Workflow for the quantification of IPPD using 2-IPPDP-d10.

Metabolic Pathway of p-Phenylenediamines

The primary metabolic pathway for p-phenylenediamines, the class of compounds to which IPPD belongs, is N-acetylation. This detoxification process occurs in the liver and involves the addition of one or two acetyl groups to the amine functionalities.[5][6] There is a lack of evidence for significant metabolism of p-phenylenediamine by hepatic cytochrome P450 enzymes.[5]

Caption: Primary metabolic pathway of p-phenylenediamines.

Conclusion

The use of a deuterated internal standard, such as 2-IPPDP-d10, is the recommended best practice for the quantitative analysis of IPPD. Experimental evidence demonstrates its superiority over other types of internal standards in correcting for analytical variability, thereby ensuring the highest level of data quality. The detailed experimental protocol provided serves as a foundation for developing and validating robust analytical methods for the determination of IPPD in various matrices. This approach is essential for accurate risk assessment and for making informed decisions in research and drug development.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Development and validation of an LC-MS/MS method for determination of p-phenylenediamine and its metabolites in blood samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lack of evidence for metabolism of p-phenylenediamine by human hepatic cytochrome P450 enzymes [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to Deuterated Standards for Organophosphate Flame Retardant Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of organophosphate flame retardants (OPFRs) in complex matrices is a critical challenge in environmental monitoring, human exposure assessment, and toxicology. The use of deuterated internal standards is a cornerstone of robust analytical methods, primarily employing gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). These standards are essential for correcting analyte losses during sample preparation and compensating for matrix effects during instrumental analysis. This guide provides a comprehensive comparison of different deuterated standards for OPFRs, supported by experimental data and detailed protocols to aid in method development and validation.

The Critical Role of Deuterated Internal Standards

Stable isotope-labeled internal standards (SIL-ISs), particularly deuterated analogs, are considered the gold standard for quantitative analysis. The underlying principle is that a deuterated standard will exhibit nearly identical chemical and physical properties to its non-labeled counterpart, ensuring it behaves similarly throughout the analytical process. This includes extraction efficiency, chromatographic retention, and ionization response, thereby enabling accurate correction for variations.

However, the choice of a deuterated standard is not trivial. Factors such as the number and position of deuterium (B1214612) atoms can influence the standard's performance. Potential issues include:

• Chromatographic Shift (Isotope Effect): Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts, a phenomenon known as the chromatographic isotope effect.[1] This can be particularly problematic in LC-MS if the analyte and internal standard experience different matrix effects at their respective retention times.

• Stability of the Deuterium Label: Deuterium atoms can sometimes exchange with hydrogen atoms from the sample matrix or solvent, a process known as H/D exchange. This is more likely to occur if the deuterium labels are in chemically labile positions.[2]

• Isotopic Purity: The presence of unlabeled analyte in the deuterated standard can lead to an overestimation of the target analyte's concentration.

While carbon-13 (¹³C) labeled standards are often considered superior due to their greater isotopic stability and tendency to co-elute perfectly with the analyte, deuterated standards are more commonly used due to their wider availability and lower cost.[3][4]

Performance Comparison of Commonly Used Deuterated OPFR Standards

While direct head-to-head comparative studies of different deuterated standards for the same OPFR are scarce in the literature, we can compile and compare the performance of commonly used standards based on reported recovery data from various studies. The following table summarizes the recovery of several deuterated OPFR standards in different environmental and biological matrices. High and consistent recovery indicates a standard's effectiveness in tracking the native analyte through the entire analytical procedure.

Deuterated Standard	Analyte	Matrix	Extraction Method	Analytical Method	Average Recovery (%)	Reference
d27-Tributyl phosphate (B84403) (d27-TBP)	Tributyl phosphate (TBP)	Water	Solid Phase Extraction (SPE)	GC-MS/MS	>80	[5]
d12-Tris(2-chloroethyl) phosphate (d12-TCEP)	Tris(2-chloroethyl) phosphate (TCEP)	Water	Solid Phase Extraction (SPE)	GC-MS/MS	>80	[5]
d15-Tris(1,3-dichloro-2-propyl) phosphate (d15-TDCPP)	Tris(1,3-dichloro-2-propyl) phosphate (TDCPP)	Dust	Ultrasonic Extraction	LC-MS/MS	75-125	[6]
d15-Triphenyl phosphate (d15-TPP)	Triphenyl phosphate (TPP)	Water	Solid Phase Extraction (SPE)	GC-MS/MS	>80	[5]
d10-Bis(2-chloroethyl) phosphate (d10-BCEP)	Bis(2-chloroethyl) phosphate (BCEP)	Sediment	Accelerated Solvent Extraction	LC-MS/MS	74.0–93.1	[7]
d10-Diphenyl phosphate (d10-DPHP)	Diphenyl phosphate (DPHP)	Sediment	Accelerated Solvent Extraction	LC-MS/MS	74.0–93.1	[7]
d10-Bis(1,3-dichloro-2-propyl) phosphate (d10-BDCIPP)	Bis(1,3-dichloro-2-propyl) phosphate (BDCIPP)	Sediment	Accelerated Solvent Extraction	LC-MS/MS	74.0–93.1	[7]

Note: The reported recovery ranges can be influenced by the specific matrix, extraction protocol, and analytical instrumentation. This table should be used as a general guide.

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are representative experimental protocols for the analysis of OPFRs in common matrices using deuterated internal standards.

Protocol 1: Analysis of OPFRs in Water by Solid Phase Extraction (SPE) and GC-MS/MS

This protocol is adapted from a method for the analysis of five common OPFRs in various water matrices.[5]

1. Sample Preparation and Extraction: a. To a 500 mL water sample, add a known amount of a deuterated internal standard mix (e.g., d27-TBP, d12-TCEP, d15-TPP). b. Condition a solid-phase extraction (SPE) cartridge (e.g., Oasis HLB) with methanol (B129727) followed by ultrapure water. c. Load the water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min. d. After loading, wash the cartridge with ultrapure water to remove interferences. e. Dry the cartridge under vacuum. f. Elute the analytes and internal standards with a suitable organic solvent (e.g., ethyl acetate). g. Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

2. GC-MS/MS Analysis:

• Gas Chromatograph (GC):
• Column: DB-5MS (or equivalent)
• Injection Mode: Splitless
• Injector Temperature: 280°C
• Oven Temperature Program: Start at 60°C, hold for 1 min, ramp to 300°C at 10°C/min, hold for 5 min.
• Mass Spectrometer (MS):
• Ionization Mode: Electron Ionization (EI)
• Acquisition Mode: Multiple Reaction Monitoring (MRM)
• Monitor specific precursor-to-product ion transitions for each native OPFR and its deuterated internal standard.

Protocol 2: Analysis of OPFRs in House Dust by Ultrasonic Extraction and LC-MS/MS

This protocol is based on a method for the simultaneous analysis of legacy and emerging OPFRs in indoor dust.[6]

1. Sample Preparation and Extraction: a. Weigh 20 mg of sieved house dust into a glass centrifuge tube. b. Spike the sample with a known amount of a deuterated internal standard mix (e.g., d15-TDCPP, d15-TPP). c. Add 5 mL of a 1:1 (v/v) mixture of hexane (B92381) and acetone. d. Vortex the sample for 1 minute, then sonicate for 15 minutes in an ultrasonic bath. e. Centrifuge the sample at 3000 rpm for 5 minutes. f. Transfer the supernatant to a clean tube. g. Repeat the extraction (steps c-f) two more times and combine the supernatants. h. Concentrate the combined extract to near dryness under a gentle stream of nitrogen. i. Reconstitute the residue in 1 mL of methanol for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatograph (LC):
• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 2.6 µm)
• Mobile Phase A: Water with 0.1% formic acid
• Mobile Phase B: Acetonitrile with 0.1% formic acid
• Gradient: A suitable gradient to separate the target OPFRs.
• Flow Rate: 0.3 mL/min
• Injection Volume: 5 µL
• Mass Spectrometer (MS):
• Ionization Mode: Electrospray Ionization (ESI), positive or negative mode depending on the analyte.
• Acquisition Mode: Multiple Reaction Monitoring (MRM)
• Monitor specific precursor-to-product ion transitions for each native OPFR and its deuterated internal standard.

Visualizing the Workflow

To better illustrate the analytical process, the following diagrams outline the key steps in the analysis of OPFRs using deuterated internal standards.

References

• 1. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Analysis of organophosphate flame retardants and plasticisers in water by isotope dilution gas chromatography-electron ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Navigating Precision: A Comparative Guide to the Quantification of 2-Isopropylphenyl Diphenyl Phosphate-d10

For researchers, scientists, and drug development professionals, the accurate and precise quantification of internal standards is paramount for reliable analytical results. This guide provides a comparative analysis of the quantification of 2-Isopropylphenyl Diphenyl Phosphate-d10 (IPP-d10), a deuterated internal standard used in the analysis of organophosphate flame retardants. Due to a lack of specific publicly available data for IPP-d10, this guide will utilize data for the closely related and commonly used deuterated internal standard, Triphenyl Phosphate-d15 (TPP-d15), as a representative proxy to illustrate the expected performance.

The use of isotope-labeled internal standards, such as IPP-d10, is a cornerstone of accurate quantification in mass spectrometry-based methods. This technique, known as isotope dilution mass spectrometry, corrects for variations in sample preparation, instrument response, and matrix effects, leading to more robust and reliable data.

Performance Comparison of Analytical Methods

The quantification of deuterated internal standards like TPP-d15, and by extension IPP-d10, is typically achieved using chromatographic separation coupled with mass spectrometric detection. The two most common techniques are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The choice between these methods often depends on the volatility and thermal stability of the analyte and the complexity of the sample matrix.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Reference
Analyte	Isopropylated Triphenyl Phosphate Isomers	Organophosphate Flame Retardant Metabolites	[1]
Internal Standard	Triphenyl Phosphate-d15 (TPP-d15)	Not specified	[2]
Accuracy (Recovery)	98.9% ± 6%	69-119%	[1][2]
Precision (RSD)	Not explicitly stated for IS	<31% (inter-day)	[2]
Limit of Quantification (LOQ)	0.050 mg/m³ (in air)	0.15 - 3.7 ng/mL (in urine)	[1][2]

Table 1: Comparison of GC-MS and LC-MS/MS for the quantification of related organophosphates using a deuterated internal standard.

Analytical Method	Internal Standard	Matrix	Accuracy (Recovery %)	Precision (RSD %)	Reference
GC-MS/MS	TPP-d15	Workplace Air	98.9 ± 6	Not specified for IS	[1]
LC-MS/MS	Not specified	Human Urine	69 - 119	< 31 (Inter-day)	[2]
GC-MS/MS	TPP-d15	Water	>80	<1 (Method Stability CV)	[3]

Table 2: Performance data for TPP-d15 as an internal standard in different analytical methods and matrices.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable quantification. Below are representative experimental protocols for the analysis of organophosphate flame retardants using a deuterated internal standard like TPP-d15, which would be analogous for IPP-d10.

Method 1: Quantification of Isopropylated Phenyl Phosphates in Workplace Air by GC-MS[1]

This method describes a validated procedure for determining the concentration of various isopropylated phenyl phosphates in workplace air.

1. Sample Collection:

• Air is drawn through a quartz filter spiked with a known amount of Triphenyl Phosphate-d15 (TPP-d15) internal standard.

• A sampling pump with a defined flow rate (e.g., 3.5 mL/min) is used for a specified duration (2 to 8 hours).

2. Sample Preparation:

• The filter is extracted with ethyl acetate (B1210297) in an ultrasonic bath followed by a horizontal shaker.

• For samples with high levels of contaminants, an optional solid-phase extraction (SPE) cleanup step can be employed.

3. Instrumental Analysis:

• The analysis is performed using a gas chromatograph coupled with a mass selective detector (GC-MS).

• Quantification is based on a calibration curve generated by plotting the ratio of the peak area of the analyte to the peak area of the TPP-d15 internal standard against the concentration of the analyte.

Method 2: Quantification of Organophosphate Flame Retardants in Water by Isotope Dilution GC-MS/MS[3]

This protocol outlines a rapid and reliable method for analyzing five common organophosphate flame retardants in various water matrices.

1. Sample Preparation:

• A 500 mL water sample is used for extraction.

• Isotopically labeled internal standards, including TPP-d15, are added to the sample to enable accurate quantification through isotope dilution.

• Solid-phase extraction (SPE) is used to extract and concentrate the target analytes.

2. Instrumental Analysis:

• The analysis is performed using gas chromatography-tandem mass spectrometry (GC-MS/MS) with electron ionization (EI).

• The use of isotopically labeled standards allows for the correction of analytical variability and ensures accurate quantification.

Visualizing the Workflow

To better illustrate the analytical process, the following diagrams, created using the DOT language, outline the key steps in the experimental workflows.

References

• 1. series.publisso.de [series.publisso.de]
• 2. Analysis of organophosphate flame retardant diester metabolites in human urine by liquid chromatography electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analysis of organophosphate flame retardants and plasticisers in water by isotope dilution gas chromatography-electron ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Establishing Method Detection Limits for 2-Isopropylphenyl Diphenyl Phosphate-d10: A Comparative Guide

For researchers, scientists, and professionals in drug development, the accurate quantification of compounds is paramount. When utilizing isotope-labeled internal standards such as 2-Isopropylphenyl Diphenyl Phosphate-d10 (IPP-d10), understanding the performance of the analytical method at low concentrations is crucial. While specific method detection limits (MDLs) for this particular deuterated standard are not widely published across various matrices, this guide provides a framework for determining them and offers a comparison with typical detection limits for the non-labeled analogue and other organophosphate flame retardants (OPFRs).

As a deuterated internal standard, IPP-d10's primary role is to ensure accuracy and precision in the quantification of the target analyte (2-Isopropylphenyl Diphenyl Phosphate) by correcting for variations during sample preparation and analysis.[1] Its own detection limit is less of a reporting requirement and more an indicator of instrument sensitivity and method performance.

Comparative Method Detection Limits

The following table summarizes typical Method Detection Limits (MDLs) and Limits of Quantification (LOQs) for the non-deuterated 2-isopropylphenyl diphenyl phosphate (B84403) and other representative OPFRs in various environmental matrices. These values serve as a benchmark for laboratories developing and validating their own methods.

Analyte/Matrix	Method	Detection Limit (ng/g or ng/L)	Limit of Quantification (ng/g or ng/L)	Reference
Isopropylated Triphenyl Phosphate (in workplace air)	GC-MS	-	0.050 mg/m³	[2][3]
Organophosphate Flame Retardants (in marine and river sediments)	MAE-GC-MS	-	0.1 to 0.4 ng/g (dry weight)	[4]
Triphenyl Phosphate (in water)	GC-MS	~20 ng/L	-	[5]
Organophosphate Esters (in agricultural soils)	GC-MS	-	Varies (concentrations found from 74.7 to 410 ng/g)	[6]
Various Organic Compounds (in drinking water) via EPA Method 525.2	GC-MS	~25 to 2400 ng/L (most 100-500 ng/L)	-	[7]

Note: The limits of detection are highly dependent on the specific instrumentation, method, and matrix.

Experimental Protocol for MDL Determination

The following is a generalized protocol for determining the MDL of an analytical method for a compound like IPP-d10 in a specific matrix, based on the U.S. Environmental Protection Agency (EPA) procedure.[8][9]

Objective: To determine the minimum measured concentration of a substance that can be reported with 99% confidence that the measured concentration is distinguishable from method blank results.[9]

Materials:

• Analyte-free matrix (e.g., reagent water, clean sand, or a representative biological tissue blank)

• Standard solution of 2-Isopropylphenyl Diphenyl Phosphate-d10

• All necessary reagents and equipment for the complete analytical method (e.g., extraction, cleanup, and analysis by LC-MS/MS or GC-MS)

Procedure:

• Estimate the Initial MDL: Based on the signal-to-noise ratio of low-level standards, the performance of similar methods, or a preliminary range-finding study, estimate an initial MDL.

• Prepare Spiked Samples: Prepare a minimum of seven replicate samples by spiking the analyte-free matrix with the IPP-d10 standard at a concentration of 2 to 10 times the estimated MDL.

• Prepare Method Blanks: Prepare a minimum of seven replicate method blank samples using the same analyte-free matrix, processed without the addition of the standard.

• Process Samples: Process all spiked samples and method blanks through the entire analytical procedure, including all extraction, cleanup, and concentration steps.

• Analyze Samples: Analyze the processed samples using the calibrated instrument (e.g., GC-MS or LC-MS/MS).

• Calculate the MDL:

  • Calculate the standard deviation (S) of the measured concentrations from the replicate spiked samples.

  • Determine the appropriate Student's t-value for a 99% confidence level and n-1 degrees of freedom (where n is the number of replicates). For seven replicates, the t-value is 3.143.

  • Calculate the spike-based MDL (MDLs) as: MDLs = t * S

  • Calculate the standard deviation of the results from the method blank replicates (S_b).

  • Calculate the blank-based MDL (MDLb) as: MDLb = X_b + (t * S_b) , where X_b is the mean of the blank results. If no analyte is detected in the blanks, a default value or a different calculation approach may be used.

  • The final MDL is the higher of the MDLs and the MDLb.[9]

• Ongoing Verification: The MDL should be re-evaluated annually or whenever there is a significant change in the analytical method or instrumentation.[8]

Visualizing the MDL Determination Workflow

The following diagram illustrates the logical steps involved in the determination of a Method Detection Limit.

Workflow for Method Detection Limit Determination.

By following a standardized protocol and understanding the expected performance for similar compounds, researchers can confidently establish and verify the detection capabilities of their analytical methods for quantifying analytes using 2-Isopropylphenyl Diphenyl Phosphate-d10 as an internal standard across a range of complex matrices.

References

• 1. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 2. series.publisso.de [series.publisso.de]
• 3. Biozid-Portal - Homepage - MAK Commission: Triphenyl phosphate, isopropylated (isopropylated phenyl phosphates, IPPhP) - Determination of isopropylated phenyl phosphates in the workplace air using gas chromatography (GC-MS) - Bundesanstalt für Arbeitsschutz und Arbeitsmedizin [biozid-portal.de]
• 4. Determination of organophosphate flame retardants in sediments by microwave-assisted extraction and gas chromatography-mass spectrometry with electron impact and chemical ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Triphenyl phosphate (EHC 111, 1991) [inchem.org]
• 6. mdpi.com [mdpi.com]
• 7. gcms.cz [gcms.cz]
• 8. wef.org [wef.org]
• 9. epa.gov [epa.gov]

Comparative Toxicity of 2-Isopropylphenyl Diphenyl Phosphate and its Isomers: A Guide for Researchers

A detailed analysis of the available toxicological data reveals significant differences in the toxicity profiles of 2-isopropylphenyl diphenyl phosphate (B84403) (2-IPDPP) and its ortho-, meta-, and para-isomers. The position of the isopropyl group on the phenyl ring profoundly influences the neurotoxic potential, with the ortho-isomer exhibiting the most significant toxicity. This guide provides a comprehensive comparison of their effects on various toxicological endpoints, supported by experimental data and detailed methodologies.

Executive Summary

Commercial mixtures of isopropylated triphenyl phosphates (IPPs) are widely used as flame retardants and plasticizers. These mixtures contain various isomers of isopropylphenyl diphenyl phosphate, with the ortho-, meta-, and para-substituted forms being of primary toxicological interest. The available data, summarized below, indicates a clear structure-activity relationship, particularly concerning neurotoxicity. The ortho-isomer is a known organophosphate-induced delayed neuropathy (OPIDN) agent, a debilitating neurological condition. In contrast, the meta- and para-isomers demonstrate significantly lower toxicity across the endpoints assessed.

Data Presentation: Quantitative Toxicity Comparison

The following tables summarize the key quantitative data available for the comparative toxicity of 2-IPDPP isomers.

Table 1: Comparative Neurotoxicity of Isopropylphenyl Diphenyl Phosphate Isomers

Isomer	Test Species	Route of Administration	Dose	Endpoint	Result	Citation
ortho-IPDPP	Hen	Oral (single dose)	1200 mg/kg bw	OPIDN	Positive (clinical signs and histopathological changes)	[1]
Hen	Oral (single dose)	600 mg/kg bw	OPIDN	Negative	[1]
Hen	Oral (repeated dose)	1000 mg/kg bw/day for 6 days	OPIDN	Positive (signs of ataxia and axonal degeneration)	[1]
meta-IPDPP	Hen	Oral (single dose)	1000 mg/kg bw	OPIDN	Negative	[1]
para-IPDPP	Hen	Oral (single dose)	1000 mg/kg bw	OPIDN	Negative	[1]
Hen	Oral (repeated dose)	10000 mg/kg bw, twice daily for 6 days	OPIDN	Negative	[1]
Commercial IPP Mixture	Hen	Oral (single dose)	>2000 mg/kg bw	Ataxia	Observed only at high doses	[1]

Table 2: Acute and Repeated Dose Toxicity of Isopropylated Triphenyl Phosphate (Commercial Mixture)

Test Type	Test Species	Route of Administration	Value	Endpoint	Citation
Acute Oral Toxicity	Rat	Oral	LD50 > 2000 mg/kg bw	Lethal Dose 50%	[1]
Acute Dermal Toxicity	Rabbit	Dermal	LD50 > 10000 mg/kg bw	Lethal Dose 50%	[1]
Repeated Dose Toxicity	Rat	Oral (in feed)	NOAEL (males): 100 mg/kg bw/day	Systemic Toxicity	[1]
Rat	Oral (in feed)	NOAEL (females): 500 mg/kg bw/day	Systemic Toxicity	[1]
Rat	Oral (in feed)	LOAEL: 25 mg/kg bw/day	Changes in adrenal glands	[1]

Table 3: Developmental and Reproductive Toxicity of Isopropylated Triphenyl Phosphate (Commercial Mixture)

Test Species	Route of Administration	Dose	Endpoint	Result	Citation
Rat	Oral (gavage)	NOAEL: 200 mg/kg bw/day	Maternal Toxicity	No observed adverse effect level	[1]
Oral (gavage)	NOEL: 400 mg/kg bw/day	Developmental Toxicity	No observed effect level	[1]
Rat	Oral (in feed)	≥ 1000 ppm	Reproductive Performance	Perturbed reproductive performance	[2][3]
Oral (in feed)	≥ 1000 ppm	Pup Survival & Body Weight	Reduced survival and lower body weight	[2][3]

Experimental Protocols

Organophosphate-Induced Delayed Neuropathy (OPIDN) Testing in Hens

The standard model for assessing OPIDN is the adult domestic hen, as recommended by the OECD Test Guideline 418.[4][5]

• Test Animals: Adult domestic laying hens (Gallus gallus domesticus), typically 8 to 12 months old.

• Administration: The test substance is administered as a single oral dose.[4] For repeated dose studies, the substance is given daily for a specified period.

• Dosage: A preliminary study is often conducted to determine the maximum tolerated dose. The main study uses a high dose that does not cause acute cholinergic toxicity severe enough to interfere with the assessment of delayed neurotoxicity.[4] A limit test at 2000 mg/kg body weight may be performed.[4]

• Observation Period: Animals are observed for 21 days for clinical signs of neurotoxicity, such as ataxia, weakness, and paralysis.[4]

• Biochemical Analysis: Neuropathy Target Esterase (NTE) activity in the brain and spinal cord is measured. A significant inhibition of NTE (typically >70%) is a key indicator of the potential to cause OPIDN.[6]

• Histopathology: At the end of the observation period, animals are euthanized, and tissues from the brain, spinal cord, and peripheral nerves are collected for histopathological examination to look for axonal degeneration and demyelination.[4]

Developmental Toxicity Study (OECD 414)

This study design is used to assess the potential adverse effects on the pregnant female and the developing embryo and fetus.[1][6]

• Test Animals: Typically pregnant rats or rabbits.

• Administration: The test substance is administered daily by gavage or in the diet from implantation to the day before expected delivery.[4][6]

• Dosage: At least three dose levels are used, along with a control group. The highest dose is intended to induce some maternal toxicity but not mortality.[6]

• Maternal Observations: Dams are observed for clinical signs of toxicity, and body weight and food consumption are monitored.

• Fetal Examination: Near the end of gestation, fetuses are delivered by caesarean section. The number of live and dead fetuses, resorptions, and fetal body weights are recorded. Fetuses are examined for external, visceral, and skeletal abnormalities.[6]

Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used method to assess the mutagenic potential of a chemical.[7][8][9]

• Test System: Histidine-dependent strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and tryptophan-dependent Escherichia coli (e.g., WP2 uvrA).

• Procedure: The bacterial strains are exposed to the test substance at various concentrations, both with and without a metabolic activation system (S9 mix from rat liver).[10]

• Endpoint: The number of revertant colonies (bacteria that have regained the ability to synthesize the required amino acid) is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the control indicates a mutagenic effect.[10]

Neuropathy Target Esterase (NTE) Inhibition Assay

This in vitro assay is used to screen for compounds that may cause OPIDN.[1][11]

• Principle: The assay measures the inhibition of NTE, a serine esterase found in nervous tissue.

• Procedure: Brain or spinal cord homogenates are pre-incubated with a non-neuropathic organophosphate (e.g., paraoxon) to inhibit other esterases. The test compound is then added, followed by a substrate for NTE (e.g., phenyl valerate). The amount of product formed (phenol) is measured colorimetrically.[1] The difference in activity with and without a specific NTE inhibitor (e.g., mipafox) represents the NTE activity.

• Endpoint: The concentration of the test compound that causes 50% inhibition of NTE activity (IC50) is determined.

Mandatory Visualization

Caption: Signaling pathway of organophosphate-induced delayed neuropathy by ortho-IPDPP.

Caption: Experimental workflow for a prenatal developmental toxicity study.

Discussion of Signaling Pathways and Logical Relationships

The primary mechanism of neurotoxicity for ortho-substituted isopropylphenyl diphenyl phosphate is the inhibition of Neuropathy Target Esterase (NTE) , a serine hydrolase in the nervous system. As depicted in the signaling pathway diagram, the ortho-isomer phosphorylates the active site of NTE. This is followed by an "aging" process, where the isopropyl group is cleaved, leading to an irreversibly inhibited and negatively charged enzyme. This permanent inactivation of NTE disrupts its normal function, which is believed to be involved in lipid metabolism and maintaining axonal integrity, ultimately leading to the distal axonal degeneration characteristic of OPIDN.

While the primary focus has been on NTE-mediated neurotoxicity, other signaling pathways may be involved in the broader toxicity of isopropylated triphenyl phosphates. Studies on the parent compound, triphenyl phosphate (TPHP), have shown that it can affect various signaling pathways, including:

• JNK Signaling Pathway: TPHP has been shown to induce reproductive toxicity in C. elegans through the JNK signaling pathway.[8][12]

• PI3K/Akt and MAPK/ERK Signaling: TPHP can stimulate these pathways, which are involved in cell proliferation and survival, in human endometrial cancer cells.

• Retinoic Acid Receptor (RAR) Signaling: TPP exposure in zebrafish has been linked to developmental toxicity potentially mediated through the RAR pathway.[9]

• Endocrine Disruption: Isopropylated triphenyl phosphates, as part of the broader class of aryl organophosphate esters, are considered emerging endocrine disruptors, though the specific mechanisms for each isomer are not well-defined.[13]

The relevance of these pathways to the specific isomers of 2-IPDPP requires further investigation. However, it is plausible that the meta- and para-isomers, which do not potently inhibit NTE, may exert other toxic effects through these or other signaling mechanisms, particularly at higher concentrations.

Conclusion

The toxicity of 2-isopropylphenyl diphenyl phosphate is highly dependent on the position of the isopropyl group. The ortho-isomer is a potent neurotoxicant that causes OPIDN through the inhibition of NTE. The meta- and para-isomers are significantly less neurotoxic. Commercial IPP mixtures exhibit low acute toxicity but have been shown to cause reproductive and developmental effects in animal studies at higher doses. Further research is needed to fully characterize the cytotoxicity, genotoxicity, and cholinesterase inhibitory potential of the individual isomers and to elucidate the non-NTE-mediated signaling pathways that may contribute to their overall toxicity. This comparative guide provides a foundation for researchers to understand the structure-activity relationships of these widely used flame retardants and to inform future toxicological assessments.

References

• 1. Neurotoxic esterase (NTE) assay: optimized conditions based on detergent-induced shifts in the phenol/4-aminoantipyrine chromophore spectrum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. catalog.labcorp.com [catalog.labcorp.com]
• 3. Isopropyl phenyl diphenyl phosphate (28108-99-8) | Chemical Effects in Biological Systems [cebs.niehs.nih.gov]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. A stable preparation of hen brain neuropathy target esterase for rapid biochemical assessment of neurotoxic potential of organophosphates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. oecd.org [oecd.org]
• 7. Direct Comparison of the Lowest Effect Concentrations of Mutagenic Reference Substances in Two Ames Test Formats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Assessment of the miniaturized liquid Ames microplate format (MPF™) for a selection of the test items from the recommended list of genotoxic and non-genotoxic chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. oecd.org [oecd.org]
• 12. researchgate.net [researchgate.net]
• 13. Acetylcholinesterase inhibition by diaza- and dioxophosphole compounds: synthesis and determination of IC50 values - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods for Isopropylated Triaryl Phosphates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the quantitative analysis of isopropylated triaryl phosphates (ITPs). The selection of an appropriate analytical method is critical for accurate quantification in various matrices, including environmental samples and consumer products. This document outlines the performance characteristics of each technique, supported by experimental data, to facilitate informed method selection and cross-validation.

Data Presentation: Quantitative Performance Comparison

The following tables summarize typical quantitative performance parameters for the analysis of ITPs and other structurally similar organophosphate esters using GC-MS and LC-MS/MS. While direct comparative data for all ITPs is limited in single studies, this compilation is derived from various validated methods for organophosphate flame retardants.[1]

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Performance Data for Organophosphate Esters

Parameter	Typical Value	Notes
Linearity (R²)	> 0.99	Good linearity is generally achievable over a defined concentration range.[2]
Limit of Detection (LOD)	0.015 - 1 µg/L	LODs are dependent on the specific ITP isomer and the sample matrix.
Limit of Quantification (LOQ)	0.050 mg/m³ (for air samples)	LOQs can vary significantly based on the sample type and preparation method.[3]
Recovery	72.4% - 109.9%	Recoveries can be influenced by the extraction method and the complexity of the sample matrix.[2]
Precision (RSD)	< 15%	Good precision is typically achieved for replicate analyses.[4]

Table 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Performance Data for Organophosphate Esters

Parameter	Typical Value	Notes
Linearity (R²)	> 0.99	Excellent linearity is consistently reported for LC-MS/MS methods.[5]
Limit of Detection (LOD)	0.001 - 0.3 ng/mL	LC-MS/MS generally offers superior sensitivity compared to GC-MS.[6]
Limit of Quantification (LOQ)	0.05 - 1.07 ng/g	Lower LOQs are often achievable, making it suitable for trace-level analysis.[6]
Recovery	75.0% - 124.8%	A wide range of recoveries has been reported, dependent on the analyte and matrix.[6]
Precision (RSD)	< 13.09%	High precision is a hallmark of well-developed LC-MS/MS methods.[6]

Experimental Protocols

Detailed experimental protocols are essential for the successful implementation and cross-validation of analytical methods. Below are typical methodologies for the analysis of ITPs using GC-MS and LC-MS/MS.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is based on established methods for the analysis of ITPs in various matrices.[2][4]

1. Sample Preparation:

• Solid Matrices (e.g., dust, polymer):

  • Accurately weigh approximately 0.5 g of the homogenized sample into a glass centrifuge tube.

  • Spike with an appropriate internal standard (e.g., deuterated triphenyl phosphate, TPP-d15).

  • Add 10 mL of a 1:1 (v/v) mixture of hexane (B92381) and acetone.

  • Vortex for 1 minute, followed by ultrasonication for 30 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • The supernatant is collected and may be subjected to a cleanup step using solid-phase extraction (SPE) with a silica (B1680970) or Florisil cartridge if necessary.

• Aqueous Matrices (e.g., water):

  • Filter a 500 mL to 1 L water sample through a 0.45 µm glass fiber filter.

  • Spike the filtered sample with an internal standard.

  • Perform solid-phase extraction using a conditioned Oasis HLB cartridge.

  • Elute the analytes with ethyl acetate (B1210297) and concentrate the eluate to a final volume of 1 mL.[7]

2. GC-MS Conditions:

• Gas Chromatograph: Agilent 7890A or equivalent.

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl methylpolysiloxane capillary column.

• Carrier Gas: Helium at a constant flow of 1.3 mL/min.

• Inlet: Pulsed splitless or pressurized temperature vaporization (PTV) injection.

• Oven Temperature Program: 80°C (hold for 2 min), ramp to 250°C at 20°C/min, ramp to 260°C at 1.5°C/min, then ramp to 300°C at 25°C/min and hold for 20 min.[2]

• Mass Spectrometer: Agilent 5975C or equivalent, operating in electron ionization (EI) mode.

• Acquisition Mode: Full scan for qualitative analysis and selected ion monitoring (SIM) for quantitative analysis to enhance sensitivity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol is a composite based on methods developed for the analysis of a range of organophosphate esters, including ITPs.[6][8]

1. Sample Preparation:

• Solid Matrices (e.g., dust):

  • A multi-residue extraction can be employed using Soxhlet extraction followed by SPE cleanup to fractionate different classes of compounds.[9]

• Aqueous Matrices (e.g., water):

  • For environmental water samples, a simple 1:1 dilution with methanol (B129727) followed by direct injection can be effective.[10]

  • Alternatively, solid-phase extraction can be used to concentrate the analytes and remove matrix interferences.[8]

• Biological Matrices (e.g., plasma):

  • Protein precipitation with a solvent like acetonitrile (B52724) is a common and rapid sample preparation technique.[5]

2. LC-MS/MS Conditions:

• Liquid Chromatograph: Shimadzu Nexera UPLC system or equivalent.

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).

• Mobile Phase: A gradient of (A) 10 mM ammonium (B1175870) carbonate with 0.1% ammonium hydroxide (B78521) in water and (B) 0.1% ammonium hydroxide in acetonitrile/methanol (75/25).

• Flow Rate: 0.25 mL/min.

• Tandem Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., LCMS-8060) with an electrospray ionization (ESI) source operating in negative multiple reaction monitoring (MRM) mode.

• Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode, depending on the specific ITP isomers.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

Mandatory Visualization

Cross-Validation Workflow

The following diagram illustrates a typical workflow for the cross-validation of two analytical methods, such as GC-MS and LC-MS/MS.

Caption: Workflow for the cross-validation of two analytical methods.

Method Selection Logic

The choice between GC-MS and LC-MS/MS depends on several factors. The following diagram illustrates the logical relationships in method selection.

Caption: Logical considerations for selecting between GC-MS and LC-MS/MS.

References

• 1. benchchem.com [benchchem.com]
• 2. Characterization of Individual Isopropylated and tert-Butylated Triarylphosphate (ITP and TBPP) Isomers in Several Commercial Flame Retardant Mixtures and House Dust Standard Reference Material SRM 2585 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. d-nb.info [d-nb.info]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Ultra-high-pressure liquid chromatography tandem mass spectrometry method for the determination of 9 organophosphate flame retardants in water samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development and validation of a multi-residue method for the simultaneous analysis of brominated and organophosphate flame retardants, organochlorine pesticides, and polycyclic aromatic compounds in household dust - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. lcms.cz [lcms.cz]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of 2-Isopropylphenyl Diphenyl Phosphate-d10

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. This document provides a comprehensive, step-by-step guide for the safe disposal of 2-Isopropylphenyl Diphenyl Phosphate-d10, a deuterated analogue of the commercial flame retardant and plasticizer. Adherence to these procedures is critical for minimizing risks and complying with regulatory standards.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure that all relevant personnel are familiar with the safety data sheet (SDS) for 2-Isopropylphenyl Diphenyl Phosphate (B84403). Handle the compound in a well-ventilated area, preferably within a chemical fume hood.[1] Appropriate personal protective equipment (PPE), including chemical-impermeable gloves, safety goggles, and a lab coat, must be worn to avoid skin and eye contact.[1][2]

Step-by-Step Disposal Protocol

The primary recommended method for the disposal of 2-Isopropylphenyl Diphenyl Phosphate-d10 is through a licensed chemical waste disposal service.

• Collection and Storage of Waste:

  • Collect waste 2-Isopropylphenyl Diphenyl Phosphate-d10 and any materials contaminated with it (e.g., absorbent paper, pipette tips) in a dedicated, suitable, and clearly labeled closed container.[1]

  • Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[1][2]

• Arranging for Professional Disposal:

  • Contact a licensed chemical waste disposal company to arrange for pickup and disposal.

  • The material may be sent to a chemical destruction plant or undergo controlled incineration with flue gas scrubbing to neutralize harmful emissions.[1]

  • Crucially, do not discharge 2-Isopropylphenyl Diphenyl Phosphate-d10 into sewer systems or drains, as it can be harmful to aquatic life. [1]

• Decontamination of Labware and Packaging:

  • Glassware and other reusable lab equipment should be thoroughly decontaminated. First, rinse with a suitable organic solvent (e.g., alcohol), followed by a wash with a strong soap and water solution.[3]

  • Empty containers and packaging that held the compound should be triple-rinsed with an appropriate solvent.[1] The rinsate should be collected and disposed of as chemical waste.

  • After triple-rinsing, the packaging can be punctured to render it unusable for other purposes and then be disposed of in a sanitary landfill or offered for recycling or reconditioning where facilities permit.[1] Combustible packaging materials may also be incinerated.[1]

Accidental Release Measures

In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[1] Remove all sources of ignition.[1] Wearing appropriate PPE, prevent further leakage if it is safe to do so.[1] Collect the spilled material using spark-proof tools and place it in a suitable container for disposal.[1] The affected area should then be cleaned and decontaminated.

Quantitative Safety Data Summary

Parameter	Value/Instruction	Source
Primary Disposal Method	Licensed chemical destruction plant or controlled incineration.	[1]
Environmental Protection	Do not discharge to sewer systems or drains.	[1]
Personal Protective Equipment	Suitable protective clothing, chemical-impermeable gloves, safety goggles.	[1][2]
Handling Environment	Well-ventilated place, preferably a chemical fume hood.	[1]
Storage of Waste	Tightly closed container in a dry, cool, and well-ventilated place.	[1]
Contaminated Packaging	Triple-rinse, puncture, and dispose of in a sanitary landfill or recycle.	[1]

Disposal Decision Workflow

Caption: Disposal workflow for 2-Isopropylphenyl Diphenyl Phosphate-d10.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. Isopropylphenyl diphenyl phosphate | C21H21O4P | CID 34148 - PubChem [pubchem.ncbi.nlm.nih.gov]